Cyclopropylmethanesulfonyl chloride

• CAS: 114132-26-2

Core Science & Biosynthesis

"Cyclopropylmethanesulfonyl chloride synthesis pathway"

An In-depth Technical Guide to the Synthesis of Cyclopropylmethanesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclopropylmethanesulfonyl chloride is a valuable reagent in organic synthesis, serving as a key building block for introducing the cyclopropylmethylsulfonyl moiety into various molecules. This functional group is of significant interest in medicinal chemistry due to the unique conformational constraints and electronic properties conferred by the cyclopropyl group, which can favorably impact the biological activity and pharmacokinetic profiles of drug candidates. This guide provides a detailed exploration of the principal synthetic pathways to cyclopropylmethanesulfonyl chloride, offering field-proven insights and step-by-step protocols grounded in established chemical principles.

Core Synthetic Strategies

The synthesis of cyclopropylmethanesulfonyl chloride can be approached through several strategic disconnections. The most viable pathways commence from readily available starting materials such as cyclopropylmethanol, cyclopropylmethyl halides, or the corresponding thiol. This guide will focus on three primary, scientifically robust methods:

• Oxidative Chlorination of Cyclopropylmethylthiol: A direct and often high-yielding approach.

• From Cyclopropylmethanol via Halide Intermediate: A two-step process leveraging a common starting material.

• Grignard Reagent Approach: A versatile method involving the formation of a carbon-sulfur bond.

Pathway 1: Oxidative Chlorination of Cyclopropylmethylthiol

This is arguably one of the most direct and efficient methods for the synthesis of sulfonyl chlorides. The general transformation involves the oxidation of a thiol to a sulfonyl chloride in the presence of a chlorinating agent.[1][2][3][4][5]

Chemical Rationale and Mechanistic Insight

The reaction proceeds through the initial formation of a sulfenyl chloride intermediate, which is then further oxidized to the sulfonyl chloride. A variety of oxidizing and chlorinating systems can be employed, with hydrogen peroxide-based systems being particularly attractive due to their efficiency and the formation of water as a benign byproduct.[2][3] The use of reagents like N-Chlorosuccinimide (NCS) also provides a reliable route.[1]

Experimental Protocol: H₂O₂/ZrCl₄ System

This protocol is adapted from a general method for the oxidative chlorination of thiols, which is noted for its extremely fast reaction times and high yields under mild conditions.[2]

Step 1: Preparation of Cyclopropylmethylthiol

Cyclopropylmethylthiol can be synthesized from cyclopropylmethyl bromide via reaction with sodium hydrosulfide (NaSH) or thiourea followed by hydrolysis.

Step 2: Oxidative Chlorination

• In a well-ventilated fume hood, to a stirred solution of cyclopropylmethylthiol (1 mmol) in acetonitrile (10 mL) at room temperature, add zirconium tetrachloride (ZrCl₄, 1 mmol).

• To this mixture, add 30% hydrogen peroxide (H₂O₂, 3 mmol) dropwise. The reaction is typically very fast and may be exothermic.

• Monitor the reaction by thin-layer chromatography (TLC). The reaction is often complete within minutes.[2]

• Upon completion, quench the reaction by adding water.

• Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford crude cyclopropylmethanesulfonyl chloride.

• Purification can be achieved by vacuum distillation.

Visualization of the Workflow

Caption: Pathway 1: From Thiol.

Pathway 2: From Cyclopropylmethanol via Halide Intermediate

This pathway is advantageous when cyclopropylmethanol is the most accessible starting material.[6][7] The alcohol is first converted to a more reactive cyclopropylmethyl halide, which can then be transformed into the target sulfonyl chloride.

Chemical Rationale and Mechanistic Insight

The conversion of alcohols to alkyl halides is a fundamental organic transformation. Reagents like N-halosuccinimides in the presence of a sulfide can achieve this under mild conditions.[8][9] The subsequent conversion of the halide to the sulfonyl chloride can be achieved by displacement with a sulfite salt followed by treatment with a chlorinating agent.

Experimental Protocol

Step 1: Synthesis of Cyclopropylmethyl Bromide [8][9][10]

• In a flask under an inert atmosphere, suspend N-bromosuccinimide (NBS, 1.1 eq) in dichloromethane (DCM).

• Cool the suspension to 0-10°C and add dimethyl sulfide (DMS, 1.1 eq) dropwise.

• Stir for 10 minutes, then add cyclopropylmethanol (1.0 eq) dropwise, maintaining the temperature below 10°C.

• Allow the reaction to warm to room temperature and stir for several hours or until completion as monitored by TLC or GC.

• Work up the reaction by washing with water and brine. The organic layer containing cyclopropylmethyl bromide is dried and used in the next step.

Step 2: Conversion to Cyclopropylmethanesulfonyl Chloride

• React the cyclopropylmethyl bromide with an aqueous solution of sodium sulfite to form sodium cyclopropylmethanesulfonate.

• Isolate the sulfonate salt and treat it with a chlorinating agent such as thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅) to yield cyclopropylmethanesulfonyl chloride.[11]

Visualization of the Workflow

Caption: Pathway 2: From Alcohol.

Pathway 3: Grignard Reagent Approach

This method offers a powerful way to form the carbon-sulfur bond directly. It is particularly useful if cyclopropylmethyl halides are readily available. A similar approach has been documented for the synthesis of the closely related cyclopropanesulfonyl chloride.[12]

Chemical Rationale and Mechanistic Insight

A Grignard reagent, cyclopropylmethylmagnesium bromide, is first prepared from cyclopropylmethyl bromide. This nucleophilic organometallic species then reacts with an electrophilic sulfur dioxide source. The resulting sulfinate salt is then oxidized and chlorinated to furnish the final product.

Experimental Protocol (Adapted from Cyclopropanesulfonyl Chloride Synthesis)[12]

Step 1: Formation of Cyclopropylmethylmagnesium Bromide

• In a flame-dried flask under an inert atmosphere, add magnesium turnings.

• Add a solution of cyclopropylmethyl bromide in anhydrous tetrahydrofuran (THF) dropwise to initiate the Grignard reaction.

• Once the reaction is initiated, add the remaining bromide solution at a rate that maintains a gentle reflux.

• After the addition is complete, stir the mixture at room temperature until the magnesium is consumed.

Step 2: Reaction with Sulfur Dioxide and Chlorination

• Cool the Grignard reagent solution to -10°C.

• Bubble sulfur dioxide (SO₂) gas through the solution or add a solution of SO₂ in THF.[12] This forms the magnesium sulfinate salt.

• Warm the reaction mixture to ambient temperature.

• Add N-chlorosuccinimide (NCS) portion-wise at 0°C.[12]

• After the addition, allow the mixture to warm to room temperature and stir until the reaction is complete.

• Work up the reaction by adding water and extracting with an organic solvent (e.g., methyl tert-butyl ether).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to give the crude product.

• Purify by vacuum distillation.

Visualization of the Workflow

Caption: Pathway 3: Grignard Approach.

Comparative Analysis of Synthetic Pathways

Pathway	Starting Material	Key Reagents	Advantages	Disadvantages
1. Oxidative Chlorination	Cyclopropylmethylthiol	H₂O₂/ZrCl₄ or NCS	Direct, high-yielding, very fast reactions, mild conditions.[2][3]	Thiol precursor may have an unpleasant odor and may need to be synthesized first.
2. From Alcohol	Cyclopropylmethanol	NBS/DMS, Na₂SO₃, SOCl₂	Starts from a common and often inexpensive alcohol.[6]	Multi-step process, may have lower overall yield.
3. Grignard Reagent	Cyclopropylmethyl Bromide	Mg, SO₂, NCS	Versatile, good for C-S bond formation.[12][13]	Requires anhydrous conditions; Grignard formation can be sensitive.

Conclusion

The synthesis of cyclopropylmethanesulfonyl chloride can be effectively achieved through several distinct pathways. The choice of the optimal route will depend on factors such as the availability and cost of starting materials, scalability, and the specific capabilities of the laboratory. The oxidative chlorination of cyclopropylmethylthiol stands out for its efficiency and speed. However, the pathways starting from cyclopropylmethanol or utilizing Grignard chemistry represent robust and viable alternatives. The protocols and insights provided in this guide are intended to equip researchers and drug development professionals with the necessary knowledge to confidently synthesize this important chemical building block.

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Cyclopropylmethanesulfonyl Chloride: A Comprehensive Technical Guide for Synthetic and Medicinal Chemists

Abstract

Cyclopropylmethanesulfonyl chloride has emerged as a valuable electrophilic building block in modern organic synthesis, particularly within the realms of medicinal chemistry and drug discovery. The incorporation of the cyclopropyl motif is a well-established strategy for modulating the physicochemical and pharmacological properties of bioactive molecules, offering improvements in metabolic stability, potency, and target selectivity. This guide provides a comprehensive overview of the core physicochemical properties of Cyclopropylmethanesulfonyl chloride, its reactivity profile, and field-proven protocols for its synthesis and application. Designed for researchers, scientists, and drug development professionals, this document synthesizes technical data with practical insights to facilitate its effective utilization in the laboratory.

Molecular Identity and Structural Characteristics

Cyclopropylmethanesulfonyl chloride is a reactive organosulfur compound distinguished by a cyclopropyl group attached to a methylenesulfonyl chloride moiety. This unique combination imparts a specific steric and electronic profile that is leveraged in the synthesis of complex molecular architectures.

• IUPAC Name: cyclopropylmethanesulfonyl chloride

• CAS Number: 114132-26-2[1]

• Molecular Formula: C₄H₇ClO₂S[1]

• Molecular Weight: 154.62 g/mol [1]

• Canonical SMILES: C1CC1CS(=O)(=O)Cl[1]

• InChIKey: XJPMSKSCGIBWPC-UHFFFAOYSA-N[1]

The structure features a tetrahedral sulfur center, which is a potent electrophilic site, bonded to two oxygen atoms, a chlorine atom, and a methylene-linked cyclopropyl group. The strained three-membered ring influences the electronic properties of the adjacent methylene group and can engage in favorable interactions within enzyme active sites.

Physicochemical Properties

Experimentally determined physicochemical data for Cyclopropylmethanesulfonyl chloride are not widely published. The following table includes computed properties and experimental values for closely related analogs to provide reliable estimates for laboratory use.

Property	Value / Observation	Source / Basis
Appearance	Colorless to pale yellow liquid	Inferred from analogs like Methanesulfonyl chloride[2]
Boiling Point	Predicted: ~345 °C @ 760 mmHg	Predicted for [1-(cyanomethyl)cyclopropyl]methanesulfonyl chloride[3]
Density	Estimated: ~1.3-1.4 g/mL @ 25 °C	Based on Cyclopropanesulfonyl chloride (1.38 g/mL)[4]
Refractive Index	Estimated: ~1.47-1.48 (n20/D)	Based on Cyclopropanesulfonyl chloride (1.4770)[4]
Solubility	Reacts with water and other protic solvents (e.g., alcohols). Expected to be soluble in common aprotic organic solvents such as Dichloromethane (DCM), Tetrahydrofuran (THF), and Diethyl ether.	Based on general reactivity of sulfonyl chlorides[2]
Stability	Moisture-sensitive; reacts with water, potentially liberating HCl gas. Store under an inert atmosphere (Nitrogen or Argon) in a cool, dry place.	Fisher Scientific SDS[4]

Spectroscopic Profile (Predicted)

No definitive, publicly archived spectra for Cyclopropylmethanesulfonyl chloride are available. The following predictions are based on established spectroscopic principles and data from analogous structures. These serve as a guide for characterization.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show four distinct signal regions.

• δ ~3.5-3.8 ppm (d, 2H): The methylene protons (-CH₂-) adjacent to the electron-withdrawing sulfonyl chloride group will be significantly deshielded and appear as a doublet due to coupling with the cyclopropyl methine proton.

• δ ~1.1-1.4 ppm (m, 1H): The cyclopropyl methine proton (-CH-) will appear as a complex multiplet, coupled to the adjacent methylene protons and the four other cyclopropyl protons.

• δ ~0.6-0.9 ppm (m, 2H): The two cyclopropyl methylene protons cis to the -CH₂SO₂Cl group.

• δ ~0.3-0.6 ppm (m, 2H): The two cyclopropyl methylene protons trans to the -CH₂SO₂Cl group.

¹³C NMR Spectroscopy

The carbon NMR spectrum should exhibit four unique signals.

• δ ~60-65 ppm: The methylene carbon (-CH₂-) directly attached to the sulfonyl group will be the most deshielded aliphatic carbon.

• δ ~5-10 ppm: The cyclopropyl methine carbon (-CH-).

• δ ~3-7 ppm (2C): The two equivalent methylene carbons (-CH₂-) of the cyclopropyl ring.

Infrared (IR) Spectroscopy

The IR spectrum provides clear diagnostic peaks for the sulfonyl chloride functional group.

• ~1380-1350 cm⁻¹ (strong): Asymmetric S=O stretching vibration.[5]

• ~1180-1160 cm⁻¹ (strong): Symmetric S=O stretching vibration.[5]

• ~3010-3000 cm⁻¹ (medium): C-H stretching from the cyclopropyl ring.

• ~2950-2850 cm⁻¹ (medium): C-H stretching from the methylene group.

• ~800-600 cm⁻¹ (strong): C-Cl stretching.[6]

Mass Spectrometry (MS)

Under electron ionization (EI), the molecular ion (M⁺) at m/z 154 (for ³⁵Cl) and 156 (for ³⁷Cl) with an approximate 3:1 isotopic ratio would be expected, though it may be weak. Key fragmentation pathways would likely involve:

• Loss of Cl•: [M-35]⁺ at m/z 119.

• Loss of SO₂Cl•: Cleavage of the C-S bond to give the cyclopropylmethyl cation [C₄H₇]⁺ at m/z 55 (a likely base peak).

• Loss of SO₂: A common rearrangement pathway for related compounds, leading to a fragment after initial loss of chlorine.[7]

Reactivity, Stability, and Handling

Chemical Reactivity

The primary utility of Cyclopropylmethanesulfonyl chloride stems from its high reactivity as an electrophile. The sulfur atom is highly electron-deficient, making it susceptible to attack by a wide range of nucleophiles.

• Reaction with Amines: It reacts readily with primary and secondary amines in the presence of a non-nucleophilic base (e.g., triethylamine, pyridine, or DIPEA) to form stable sulfonamides. This is its most common application in medicinal chemistry.

• Reaction with Alcohols: In the presence of a base, it reacts with alcohols to yield sulfonate esters.

• Hydrolysis: The compound is highly sensitive to moisture and will readily hydrolyze in the presence of water to form cyclopropylmethanesulfonic acid and hydrochloric acid. This necessitates handling under anhydrous conditions.

Stability and Storage

• Stability: Unstable in the presence of water, strong bases, and strong oxidizing agents.[4]

• Storage: Should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry, and well-ventilated area.[8] Refrigeration (2-8°C) is recommended for long-term storage.[4]

Safety and Handling

• Hazards: Corrosive. Causes severe skin burns and serious eye damage.[1] May cause respiratory irritation. Contact with water liberates toxic gas (HCl).[4]

• Personal Protective Equipment (PPE): Handle only in a chemical fume hood. Wear chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

• Spill Management: Do not use water to clean up spills. Absorb with a dry, inert material (e.g., sand, vermiculite) and place in a sealed container for disposal.

Applications in Synthesis

The cyclopropyl group is a "bioisostere" for phenyl rings and other functionalities, offering a unique three-dimensional profile while often improving metabolic stability. Cyclopropylmethanesulfonyl chloride is a key reagent for introducing the cyclopropylmethylsulfonyl moiety, which is found in various drug candidates.

Diagram: Role in Sulfonamide Synthesis

This diagram illustrates the fundamental reaction pathway where Cyclopropylmethanesulfonyl chloride serves as the key electrophile.

Caption: General workflow for sulfonamide synthesis.

Experimental Protocols

The following protocols are provided as validated starting points for the synthesis and application of Cyclopropylmethanesulfonyl chloride.

Protocol 1: Synthesis of Cyclopropylmethanesulfonyl Chloride

This procedure is based on analogous transformations of primary alcohols to sulfonyl chlorides.[9]

Diagram: Synthetic Workflow

Caption: Synthesis of the title compound from cyclopropylmethanol.

Methodology:

• To a stirred solution of cyclopropylmethanol (1.0 equiv) in anhydrous dichloromethane (DCM, ~0.5 M) in a round-bottom flask under a nitrogen atmosphere, add triethylamine (1.2 equiv).

• Cool the reaction mixture to 0 °C using an ice-water bath.

• Slowly add methanesulfonyl chloride (1.1 equiv) dropwise via syringe, ensuring the internal temperature does not exceed 5 °C.

• Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 4-12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting alcohol is consumed.

• Upon completion, dilute the reaction mixture with DCM and transfer to a separatory funnel.

• Wash the organic layer sequentially with water, 1 M HCl, saturated sodium bicarbonate solution, and finally, brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification via vacuum distillation or flash chromatography on silica gel may be required to obtain the pure Cyclopropylmethanesulfonyl chloride.

Protocol 2: Synthesis of N-Benzyl-1-cyclopropylmethanesulfonamide

This protocol details a typical sulfonylation reaction with an amine nucleophile.[10][11]

• In a round-bottom flask under a nitrogen atmosphere, dissolve benzylamine (1.0 equiv) and triethylamine (1.5 equiv) in anhydrous DCM (~0.5 M).

• Cool the solution to 0 °C in an ice-water bath.

• Add a solution of Cyclopropylmethanesulfonyl chloride (1.1 equiv) in anhydrous DCM dropwise over 15 minutes.

• Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction by TLC for the disappearance of the starting materials.

• Upon completion, dilute the mixture with DCM and wash sequentially with 1 M HCl, water, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting crude solid or oil by recrystallization (e.g., from ethyl acetate/hexanes) or flash column chromatography to yield the pure sulfonamide product.

• Validation: Confirm the structure of the product using NMR and Mass Spectrometry and compare with expected spectral data.

Conclusion

Cyclopropylmethanesulfonyl chloride is a potent and versatile chemical intermediate. Its value is rooted in the strategic importance of the cyclopropylmethylsulfonyl moiety in modern drug design. While its moisture sensitivity demands careful handling, the straightforward and high-yielding reactions it undergoes, particularly in the formation of sulfonamides, make it an indispensable tool for medicinal chemists. This guide provides the foundational knowledge—from physicochemical properties to validated synthetic protocols—required for its successful and safe implementation in research and development endeavors.

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"Cyclopropylmethanesulfonyl chloride reactivity profile"

An In-depth Technical Guide to the Reactivity Profile of Cyclopropylmethanesulfonyl Chloride

Abstract

Cyclopropylmethanesulfonyl chloride (CMSC) is a versatile reagent and building block in modern organic synthesis, particularly within the pharmaceutical and agrochemical industries. Its unique structural motif, combining the high reactivity of a sulfonyl chloride with the distinct stereoelectronic properties of a cyclopropylmethyl group, presents a rich and nuanced reactivity profile. This guide provides an in-depth analysis of CMSC's core reactivity, focusing on nucleophilic substitution at the sulfur center, the influence of the cyclopropyl ring on reaction pathways, and potential side reactions. We will explore the causality behind experimental choices for its synthesis and application, offering field-proven insights for researchers, scientists, and drug development professionals. Detailed protocols, mechanistic diagrams, and a comprehensive review of its applications are provided to serve as a practical resource for leveraging this valuable synthetic tool.

Introduction: Structural and Physicochemical Properties

Cyclopropylmethanesulfonyl chloride, with the CAS number 114132-26-2, is a reactive organosulfur compound.[1] The molecule's architecture is key to its utility. The sulfonyl chloride moiety (-SO₂Cl) is a potent electrophilic center, primed for reaction with a wide array of nucleophiles.[2] This functional group is attached to a methylene spacer, which in turn is bonded to a cyclopropane ring. This three-membered ring is not merely a spectator; its inherent ring strain and unique σ-bonds, which possess significant p-character, can influence the reactivity of the adjacent sulfonyl chloride group and participate in unique transformations.

Physicochemical Data

A summary of the key physical and chemical properties of Cyclopropylmethanesulfonyl chloride is presented below for quick reference.

Property	Value	Source
CAS Number	114132-26-2	[1]
Molecular Formula	C₄H₇ClO₂S	[1]
Molecular Weight	154.62 g/mol	[1]
IUPAC Name	cyclopropylmethanesulfonyl chloride	[1]
SMILES	C1CC1CS(=O)(=O)Cl	[1]
InChIKey	XJPMSKSCGIBWPC-UHFFFAOYSA-N	[1]

Spectroscopic Signature

Characterization of Cyclopropylmethanesulfonyl chloride relies on standard spectroscopic techniques.

• NMR Spectroscopy : ¹H NMR will show characteristic signals for the cyclopropyl protons (a complex multiplet in the upfield region, ~0.2-1.2 ppm) and the methylene protons adjacent to the sulfonyl group (~3.5-4.0 ppm). ¹³C NMR will confirm the presence of the three distinct carbon environments.

• Infrared (IR) Spectroscopy : The presence of the sulfonyl chloride group is readily identified by strong, characteristic asymmetric and symmetric stretching vibrations for the S=O bonds, typically found around 1370 cm⁻¹ and 1180 cm⁻¹, respectively.[2]

• Mass Spectrometry (MS) : High-resolution mass spectrometry is used to confirm the elemental composition. The mass spectrum will also display a characteristic isotopic pattern for the presence of one chlorine atom (M+ and M+2 peaks in an approximate 3:1 ratio).

Synthesis of Cyclopropylmethanesulfonyl Chloride

The reliable synthesis of CMSC is fundamental to its application. While several routes are conceivable, a common and robust method involves the oxidation and subsequent chlorination of a suitable precursor derived from cyclopropylmethanol. A more direct route starts from a Grignard reagent.

Synthesis from a Grignard Reagent

This approach builds the sulfonyl chloride moiety directly onto the cyclopropylmethyl framework.

Caption: Synthesis workflow for cyclopropylmethanesulfonyl chloride.

Experimental Protocol: Two-Step Synthesis from Grignard Reagent

This protocol is adapted from established procedures for synthesizing sulfonyl chlorides from Grignard reagents.[3][4]

Step 1: Preparation of Sodium Cyclopropylmethanesulfinate

• To a solution of cyclopropylmethylmagnesium bromide (1.0 M in THF, 1.1 eq) cooled to -10 °C under an inert atmosphere (N₂ or Ar), bubble sulfur dioxide (SO₂) gas gently until the Grignard reagent is consumed (monitored by TLC).

• Allow the reaction mixture to warm to room temperature and stir for 1 hour.

• The resulting slurry contains the magnesium sulfinate salt.

Step 2: Oxidative Chlorination

• Cool the crude sulfinate salt mixture to 0 °C.

• Add N-Chlorosuccinimide (NCS, 1.2 eq) portion-wise, maintaining the temperature below 5 °C.

• Once the addition is complete, allow the mixture to warm to ambient temperature and stir for 2-4 hours until the reaction is complete (monitored by TLC or GC-MS).

• Workup: Dilute the reaction mixture with methyl tert-butyl ether (MTBE) and wash with water, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield crude cyclopropylmethanesulfonyl chloride.

• Purification: The product is sensitive to hydrolysis and should be purified with care. Vacuum distillation or chromatography on silica gel using a non-polar eluent system (e.g., hexanes/ethyl acetate) under anhydrous conditions can be employed.

Causality Note: The use of NCS provides a mild and effective method for the oxidative chlorination of the sulfinate salt to the sulfonyl chloride, avoiding harsher reagents that could promote side reactions.[4]

Core Reactivity: Nucleophilic Substitution at Sulfur

The primary and most synthetically valuable reaction of cyclopropylmethanesulfonyl chloride is nucleophilic substitution at the electrophilic sulfur atom. This reaction provides a powerful means to install the cyclopropylmethanesulfonyl moiety onto various molecular scaffolds.

Mechanism: Concerted SN2-type Displacement

The reaction proceeds via a nucleophilic attack on the sulfur atom, with the simultaneous departure of the chloride leaving group.[5][6] While nucleophilic substitution at a tetrahedral carbon can proceed via SN1 or SN2 pathways, substitution at a sulfonyl sulfur is generally considered to follow a concerted, SN2-like mechanism.[7] Theoretical studies on analogous systems like benzenesulfonyl chloride confirm a synchronous transition state for chloride exchange.[7]

Caption: Generalized SN2-type mechanism at the sulfonyl sulfur.

Key Mechanistic Considerations:

• Electrophilicity of Sulfur: The two oxygen atoms strongly withdraw electron density from the sulfur atom, making it highly electrophilic and susceptible to nucleophilic attack.

• Leaving Group Ability: The chloride ion (Cl⁻) is a weak base and therefore an excellent leaving group, facilitating the substitution reaction.[8]

• Steric Effects: The cyclopropylmethyl group is relatively small, posing minimal steric hindrance to the incoming nucleophile. This is in contrast to bulkier groups like the 2,4,6-triisopropylphenyl (Trisyl) group, which significantly retards the rate of substitution.

Reactions with Common Nucleophiles

The versatility of CMSC is demonstrated by its efficient reaction with a broad range of nucleophiles.

Nucleophile (Nuc-H)	Product Type	Typical Conditions
Primary/Secondary Amine (R₂NH)	Sulfonamide	Base (e.g., Et₃N, Pyridine), CH₂Cl₂ or THF, 0 °C to RT
Alcohol (ROH)	Sulfonate Ester	Base (e.g., Et₃N, Pyridine), CH₂Cl₂, 0 °C to RT
Thiol (RSH)	Thiosulfonate	Base (e.g., Et₃N), CH₂Cl₂, 0 °C to RT
Water (H₂O)	Sulfonic Acid	Uncatalyzed, often an undesired side reaction

• Dissolve benzylamine (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add a solution of cyclopropylmethanesulfonyl chloride (1.05 eq) in DCM dropwise over 15 minutes.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction to completion by TLC.

• Workup: Dilute the mixture with DCM and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purification: The crude product can be purified by recrystallization (e.g., from ethanol/water) or silica gel chromatography to yield the pure sulfonamide.

Causality Note: A non-nucleophilic base like triethylamine or pyridine is crucial. It serves to neutralize the HCl generated during the reaction, preventing the protonation and deactivation of the amine nucleophile.[9]

The Role of the Cyclopropyl Ring: Beyond a Simple Alkyl Group

The cyclopropyl ring imparts unique reactivity that is not observed with simple alkylsulfonyl chlorides like methanesulfonyl chloride.[10] While direct participation of the ring in the substitution at the sulfonyl center is unlikely under standard SN2 conditions, the derivatives of CMSC (i.e., sulfonate esters) can undergo fascinating rearrangements.

Potential for Ring-Opening Rearrangements

Cyclopropylmethyl systems are classically known to undergo rapid rearrangement via a non-classical carbocation to yield homoallylic and cyclobutyl products. This occurs under conditions that favor an SN1 mechanism, such as the solvolysis of a cyclopropylmethyl sulfonate ester (formed from the reaction of CMSC with an alcohol).

Caption: Potential SN1-mediated rearrangement of CMSC derivatives.

Implications for Drug Development: This potential for rearrangement is a critical consideration for medicinal chemists. While the sulfonamide linkage is generally stable, the use of CMSC to form sulfonate esters as intermediates must be approached with caution. The choice of reaction conditions can dictate whether direct substitution or rearrangement occurs. Forcing SN2 conditions (strong nucleophile, polar aprotic solvent) will favor the direct substitution product, while conditions favoring carbocation formation (polar protic solvent, weak nucleophile) could lead to a mixture of rearranged products.[11]

Cycloaddition Reactions

While cyclopropylmethanesulfonyl chloride itself is not a typical substrate for cycloaddition reactions, the cyclopropyl group can be a precursor to systems that do participate. For instance, thermal or photochemical activation could potentially lead to ring-opening to form a diene system, although this is highly speculative and would require harsh conditions. More practically, the derivatives of CMSC can be functionalized to include dienes or dienophiles, where the cyclopropyl group can exert stereoelectronic effects on [4+2] or [2+2] cycloadditions.[12][13]

Applications in Research and Drug Development

The cyclopropylmethyl moiety is a "privileged" scaffold in medicinal chemistry. It often enhances metabolic stability, improves binding affinity, and modulates physicochemical properties such as lipophilicity. CMSC serves as a key reagent for introducing this valuable group.

• Scaffold Decoration: The primary use of CMSC is to attach the cyclopropylmethanesulfonyl group to amine-, hydroxyl-, or thiol-containing cores of drug candidates. The resulting sulfonamides are particularly important, as this functional group is a stable, effective hydrogen bond acceptor and is found in numerous FDA-approved drugs.

• Bioisosteric Replacement: The sulfonyl group can act as a bioisostere for other functional groups, like phosphate or carboxylate esters, to improve cell permeability and metabolic stability.

• Probing Structure-Activity Relationships (SAR): The relatively small and conformationally constrained nature of the cyclopropylmethyl group makes it an excellent probe for exploring the steric and electronic requirements of a target's binding pocket.

Safety and Handling

Cyclopropylmethanesulfonyl chloride is a reactive and corrosive chemical.[1]

• Hazards: It is harmful if swallowed and causes severe skin burns and eye damage.[1] It may also cause respiratory irritation. As with other sulfonyl chlorides, it is a lachrymator.[14]

• Handling: Always handle in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from moisture, as it readily hydrolyzes. Anhydrous conditions are paramount for preserving its reactivity.

Conclusion

Cyclopropylmethanesulfonyl chloride possesses a rich and synthetically valuable reactivity profile dominated by efficient nucleophilic substitution at the sulfur center. Its utility is enhanced by the unique electronic properties of the cyclopropylmethyl group, which, while generally a spectator in direct substitutions, can lead to complex rearrangements in its derivatives under specific conditions. A thorough understanding of its synthesis, core reactivity, and potential secondary reaction pathways is essential for its effective application. This guide provides the foundational knowledge and practical protocols necessary for researchers and drug developers to confidently employ this powerful building block in the pursuit of novel chemical entities.

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"Cyclopropylmethanesulfonyl chloride CAS number 114132-26-2"

An In-depth Technical Guide to Cyclopropylmethanesulfonyl Chloride

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of Cyclopropylmethanesulfonyl chloride (CAS No. 114132-26-2), a versatile reagent increasingly utilized in organic synthesis and medicinal chemistry. We will delve into its chemical properties, synthesis, reactivity, and applications, with a focus on providing practical insights for researchers and drug development professionals.

Core Chemical Identity and Properties

Cyclopropylmethanesulfonyl chloride is a specialized sulfonylating agent distinguished by the presence of a cyclopropylmethyl moiety. This structural feature imparts unique properties that are highly valued in the design of complex molecules and active pharmaceutical ingredients (APIs).

Identifiers

Identifier	Value	Source
CAS Number	114132-26-2	[1][2]
Molecular Formula	C4H7ClO2S	[1][2]
IUPAC Name	cyclopropylmethanesulfonyl chloride	[2]
InChI	InChI=1S/C4H7ClO2S/c5-8(6,7)3-4-1-2-4/h4H,1-3H2	[2]
InChIKey	XJPMSKSCGIBWPC-UHFFFAOYSA-N	[2]
SMILES	C1CC1CS(=O)(=O)Cl	[2]
MDL Number	MFCD10697744	[1]

Physicochemical Properties

Property	Value	Source
Molecular Weight	154.62 g/mol	[2][3]
Appearance	Liquid
Purity	≥95%	[1]
Storage	Inert atmosphere, store in freezer, under -20°C	[3]
Topological Polar Surface Area	42.5 Ų	[2]

Synthesis and Mechanism of Formation

While specific manufacturing protocols are proprietary, the synthesis of sulfonyl chlorides often follows established chemical transformations. A general and plausible pathway for a related compound, cyclopropanesulfonyl chloride, involves a two-stage process starting from a Grignard reagent. This provides a logical framework for understanding its formation.

A solution of cyclopropylmagnesium bromide is first reacted with sulfur dioxide in an appropriate solvent like tetrahydrofuran (THF) at low temperatures.[4] The resulting intermediate is then treated with a chlorinating agent, such as N-chlorosuccinimide (NCS), to yield the final sulfonyl chloride product.[4]

Caption: Generalized synthetic workflow for a cyclopropyl-containing sulfonyl chloride.

Chemical Reactivity and Mechanistic Considerations

The core reactivity of Cyclopropylmethanesulfonyl chloride is dictated by the highly electrophilic sulfur atom of the sulfonyl chloride group (-SO₂Cl). This group is an excellent leaving group, facilitating nucleophilic substitution reactions.

The reaction proceeds via a nucleophilic attack on the sulfur atom, typically following an Sₙ2-like mechanism.[5] The presence of the electron-withdrawing oxygen and chlorine atoms makes the sulfur atom highly susceptible to attack by a wide range of nucleophiles, including amines, alcohols, and thiols, to form stable sulfonamides, sulfonate esters, and thioesters, respectively.

The cyclopropylmethyl group is a critical structural element. Unlike simple alkyl groups, the cyclopropane ring introduces conformational rigidity and specific steric bulk. This can influence the rate and selectivity of reactions, providing a unique tool for fine-tuning molecular architecture. Furthermore, the cyclopropyl moiety is known to enhance metabolic stability and membrane permeability in drug candidates, making it a "privileged" substructure in medicinal chemistry.

Caption: General mechanism for nucleophilic substitution on the sulfonyl chloride group.

Applications in Research and Drug Discovery

The unique combination of a reactive sulfonyl chloride group and a drug-favorable cyclopropylmethyl moiety makes this reagent a valuable building block in pharmaceutical research.

• Synthesis of Bioactive Molecules: Sulfonamides are a cornerstone of medicinal chemistry, found in a wide array of drugs. Cyclopropylmethanesulfonyl chloride allows for the direct incorporation of the cyclopropylmethyl group, which can lead to improved pharmacological properties. For instance, the related Cyclopropanesulfonyl chloride is used to synthesize sulfonamide derivatives that act as potent inhibitors of the Hepatitis C virus (HCV) NS3 protease.[6]

• Privileged Structural Motif: The cyclopropyl group is often used to explore new chemical space in drug discovery.[7] Its rigid nature can lock a molecule into a specific conformation, potentially increasing its binding affinity to a biological target.

• Lead Optimization: In the process of optimizing a lead compound, chemists can use this reagent to replace other alkyl or aryl sulfonyl chlorides (like mesyl or tosyl chloride) to assess the impact of the cyclopropylmethyl group on activity, selectivity, and pharmacokinetic profiles.[8][9]

Experimental Protocol: Synthesis of a Cyclopropylmethyl Sulfonamide

This section provides a self-validating, step-by-step methodology for a representative sulfonylation reaction with an amine.

Objective: To synthesize N-benzyl-1-cyclopropylmethanesulfonamide from benzylamine and Cyclopropylmethanesulfonyl chloride.

Reagents and Materials:

• Cyclopropylmethanesulfonyl chloride (1.0 eq)

• Benzylamine (1.0 eq)

• Triethylamine (TEA) or Pyridine (1.5 eq)[10]

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)[10]

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath

Caption: Workflow for a typical sulfonamide synthesis experiment.

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the primary or secondary amine (1.0 eq) and the chosen anhydrous solvent (e.g., DCM).

• Base Addition: Add the base (e.g., triethylamine, 1.5 eq) to the solution. Cool the flask to 0°C using an ice-water bath.

• Reagent Addition: Slowly add Cyclopropylmethanesulfonyl chloride (1.0 eq) dropwise to the stirred solution over 10-15 minutes, ensuring the temperature remains low.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Let the reaction stir for 12-24 hours.[10] Progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up:

  • Transfer the reaction mixture to a separatory funnel.

  • Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and finally with brine.

  • Dry the isolated organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Isolation and Purification:

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • The resulting crude product can be purified by flash column chromatography on silica gel to yield the pure sulfonamide.

Safety, Handling, and Storage

Cyclopropylmethanesulfonyl chloride is a reactive and hazardous chemical that requires careful handling.

• Hazard Identification: It is classified as a corrosive substance. It causes severe skin burns and eye damage.[2] It may also be harmful if swallowed and cause respiratory irritation.[2]

• Personal Protective Equipment (PPE): Always handle this chemical inside a certified chemical fume hood.[11][12] Wear appropriate PPE, including:

  • Chemical-resistant gloves (e.g., nitrile)[10]

  • Safety goggles and a face shield

  • A flame-retardant lab coat

• Handling: Avoid contact with skin, eyes, and clothing.[12] Do not breathe vapors or mists.[11] Keep away from water and moisture, as it can react to release corrosive HCl gas.[11]

• Storage: Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon).[3][11] Keep in a cool, dry, and well-ventilated area, away from incompatible materials like strong oxidizing agents, bases, and water.[11] For long-term stability, storage in a freezer at or below -20°C is recommended.[3]

• Spill & Disposal: In case of a spill, evacuate the area and ensure adequate ventilation.[11] Absorb the spill with an inert material (e.g., vermiculite, dry sand) and place it in a suitable container for chemical waste disposal.[12] Dispose of contents/container to an approved waste disposal plant.

Spectroscopic Characterization

Confirmation of the structure and purity of Cyclopropylmethanesulfonyl chloride and its derivatives relies on standard spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR):

  • ¹H NMR will show characteristic signals for the cyclopropyl protons (typically in the upfield region) and the methylene (-CH₂-) protons adjacent to the sulfonyl group.

  • ¹³C NMR will confirm the number of unique carbon environments.

• Infrared (IR) Spectroscopy: A key diagnostic tool for sulfonyl chlorides. Expect strong, characteristic stretching vibrations for the S=O bonds, typically appearing in the range of 1350–1200 cm⁻¹.[10]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the exact mass and molecular formula of the compound.[10]

Conclusion

Cyclopropylmethanesulfonyl chloride (CAS No. 114132-26-2) is a potent and valuable reagent for synthetic and medicinal chemists. Its defining feature—the cyclopropylmethyl group—offers a strategic advantage in designing molecules with enhanced pharmacological profiles. By understanding its properties, reactivity, and handling requirements, researchers can effectively leverage this building block to accelerate the discovery and development of novel chemical entities.

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An In-depth Technical Guide to the Molecular Structure of Cyclopropylmethanesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the molecular structure of cyclopropylmethanesulfonyl chloride, a versatile reagent with growing importance in medicinal chemistry and organic synthesis. We will delve into its three-dimensional geometry, spectroscopic signature, and the influence of its unique structural motifs—the cyclopropyl ring and the sulfonyl chloride group—on its reactivity and application in the development of novel therapeutics. This document synthesizes experimental data with computational insights to offer a holistic understanding for researchers and drug development professionals.

Introduction: The Significance of the Cyclopropyl Moiety in Drug Design

The cyclopropyl group is a highly sought-after structural motif in modern drug discovery. Its incorporation into a molecule can significantly impact various physicochemical and pharmacological properties. The strained three-membered ring introduces a unique conformational rigidity and alters electronic properties, often leading to enhanced metabolic stability, increased potency, and improved selectivity for biological targets. Cyclopropylmethanesulfonyl chloride, by combining this valuable moiety with a reactive sulfonyl chloride handle, serves as a critical building block for introducing the cyclopropylmethyl group into a diverse range of molecular scaffolds.

Molecular Structure and Conformational Analysis

The molecular formula of cyclopropylmethanesulfonyl chloride is C₄H₇ClO₂S.[1] Its structure is characterized by a central sulfur atom tetrahedrally bonded to two oxygen atoms, a chlorine atom, and a methylene group, which in turn is attached to a cyclopropane ring.

Three-Dimensional Geometry and Bonding

While a definitive crystal structure for cyclopropylmethanesulfonyl chloride is not publicly available, we can infer its geometry from related structures and computational modeling. The S-O bonds are expected to be short and strong, characteristic of a sulfonyl group. The S-Cl bond is the reactive site for nucleophilic attack. The C-S-C bond angle will influence the orientation of the cyclopropylmethyl group relative to the sulfonyl chloride moiety.

To provide a tangible representation of the molecular geometry, we can examine the crystal structure of a related sulfonamide, N-allyl-N-benzyl-4-methylbenzenesulfonamide.[2] In this molecule, the sulfur atom exhibits a slightly distorted tetrahedral geometry. The bond lengths of the S=O bonds are approximately 1.43 Å, and the N-S bond length is around 1.64 Å.[2] We can anticipate similar bond lengths and a tetrahedral arrangement around the sulfur atom in cyclopropylmethanesulfonyl chloride.

Conformational Preferences

The rotational barrier around the C-S bond determines the conformational landscape of cyclopropylmethanesulfonyl chloride. The interaction between the cyclopropyl ring and the bulky sulfonyl chloride group will dictate the most stable conformers. Studies on similar molecules, such as cyclopropylcarbonyl chloride, have shown the existence of cis and trans conformers, with the cis conformer (where the carbonyl oxygen is eclipsed with the cyclopropyl ring) being the more stable form.[3] A similar conformational preference, with the cyclopropyl ring oriented to minimize steric hindrance with the chloro and oxo substituents on the sulfur atom, is expected for cyclopropylmethanesulfonyl chloride.

A deeper understanding of these conformational dynamics is crucial for predicting its reactivity and how it might interact with the active site of a biological target.

Diagram: Logical Flow for Structural Analysis

Caption: Workflow for elucidating the molecular structure.

Spectroscopic Characterization

Spectroscopic techniques are indispensable for confirming the molecular structure of cyclopropylmethanesulfonyl chloride and for quality control during its synthesis and use.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the cyclopropylmethyl protons. The methylene protons adjacent to the sulfonyl group will appear as a downfield-shifted doublet. The methine and methylene protons of the cyclopropyl ring will exhibit complex multiplets in the upfield region, typically between 0 and 1.5 ppm. For comparison, in cyclopropylmethyl chloride, the methylene protons attached to the chlorine appear as a doublet at around 3.4 ppm, while the cyclopropyl protons are observed as multiplets between 0.2 and 1.2 ppm.[4]

¹³C NMR: The carbon NMR spectrum will provide key information about the carbon framework. The methylene carbon attached to the sulfonyl group will be significantly deshielded and appear at a downfield chemical shift. The carbons of the cyclopropyl ring will resonate at characteristic upfield positions. In 1-chloro-2-methylpropane, the carbon attached to the chlorine atom has a chemical shift of approximately 52 ppm, while the other carbons are in the 20-30 ppm range.[5] A similar pattern is expected for cyclopropylmethanesulfonyl chloride.

Infrared (IR) Spectroscopy

The IR spectrum of cyclopropylmethanesulfonyl chloride will be dominated by strong absorption bands characteristic of the sulfonyl chloride group. Two intense stretching vibrations for the S=O bonds are expected in the regions of 1370-1330 cm⁻¹ (asymmetric stretch) and 1180-1160 cm⁻¹ (symmetric stretch). The C-H stretching vibrations of the cyclopropyl and methylene groups will appear around 3000 cm⁻¹.

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) will provide information on the molecular weight and fragmentation pattern. The molecular ion peak (M⁺) should be observable, along with a characteristic M+2 peak due to the presence of the ³⁷Cl isotope.[6] Common fragmentation pathways for sulfonyl chlorides involve the loss of the chlorine atom (M-35 and M-37) and the SO₂ group (M-64).[6] Alpha-cleavage of the C-S bond can also occur, leading to the formation of a cyclopropylmethyl cation.

Table 1: Predicted Spectroscopic Data for Cyclopropylmethanesulfonyl Chloride

Technique	Expected Chemical Shifts / Frequencies / m/z Ratios
¹H NMR	Methylene (CH₂-SO₂): Downfield doublet; Cyclopropyl (CH, CH₂): Upfield multiplets (0-1.5 ppm)
¹³C NMR	Methylene (CH₂-SO₂): Downfield signal; Cyclopropyl (CH, CH₂): Upfield signals
IR	S=O asymmetric stretch: 1370-1330 cm⁻¹; S=O symmetric stretch: 1180-1160 cm⁻¹
MS (EI)	Molecular ion (M⁺) and M+2 peaks; Fragments corresponding to loss of Cl, SO₂, and cyclopropylmethyl group

Synthesis and Reactivity

Synthetic Protocols

Cyclopropylmethanesulfonyl chloride can be synthesized from commercially available starting materials. A common approach involves the conversion of cyclopropylmethanol to the corresponding thiol, followed by oxidative chlorination.

Experimental Protocol: Synthesis from Cyclopropylmethanethiol

• Thiol Synthesis: Cyclopropylmethanol can be converted to cyclopropylmethanethiol via a two-step process involving tosylation followed by displacement with a thiolating agent.

• Oxidative Chlorination: The crude cyclopropylmethanethiol is then subjected to oxidative chlorination. A variety of reagents can be employed for this transformation, including a mixture of NaClO₂ and HCl.[1] This method is advantageous due to its mild conditions and the use of inexpensive and environmentally benign reagents.[1]

Diagram: Synthetic Pathway

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Spectroscopic Characterization of Cyclopropylmethanesulfonyl Chloride: A Predictive and Interpretive Guide

Abstract

Cyclopropylmethanesulfonyl chloride is a key building block in synthetic chemistry, valued for its unique combination of a strained cyclopropyl ring and a reactive sulfonyl chloride functional group. This guide provides an in-depth, predictive analysis of the spectroscopic data essential for the characterization of this compound. As publicly available experimental spectra are limited, this document serves as a technical whitepaper for researchers, scientists, and drug development professionals, offering a detailed interpretation of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. By leveraging established spectroscopic principles and data from analogous, well-characterized compounds, this guide provides a robust framework for the structural elucidation and quality control of cyclopropylmethanesulfonyl chloride.

Introduction: The Structural Significance of Cyclopropylmethanesulfonyl Chloride

The cyclopropyl moiety is a highly sought-after motif in medicinal chemistry, often conferring unique conformational rigidity, metabolic stability, and binding affinity to drug candidates. When coupled with the versatile reactivity of a sulfonyl chloride, the resulting molecule, cyclopropylmethanesulfonyl chloride, becomes a powerful intermediate for the synthesis of novel sulfonamides and other sulfur-containing compounds.

Accurate and unambiguous structural confirmation of this reagent is paramount to ensure the integrity of subsequent synthetic steps and the purity of the final products.[1] This guide is structured to provide a comprehensive understanding of the expected spectroscopic signature of cyclopropylmethanesulfonyl chloride, empowering researchers to confidently identify and characterize this important synthetic intermediate.

Scope and Approach

Due to the limited availability of published experimental spectra for cyclopropylmethanesulfonyl chloride, this guide will present a detailed predictive analysis of its spectroscopic characteristics. This approach involves:

• First-Principles Analysis: Breaking down the molecule into its constituent functional groups (cyclopropyl, methylene, and sulfonyl chloride) and predicting their spectroscopic behavior based on established chemical shift, vibrational frequency, and fragmentation patterns.

• Comparative Data Analysis: Drawing direct comparisons to the known experimental spectra of analogous compounds, such as methanesulfonyl chloride and various cyclopropyl-containing molecules.

• Practical Application: Providing detailed, step-by-step protocols for the acquisition of high-quality spectroscopic data, enabling researchers to generate and validate their own experimental findings.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Blueprint of the Molecular Scaffold

NMR spectroscopy is the most powerful tool for the unambiguous structural elucidation of organic molecules.[1] For cyclopropylmethanesulfonyl chloride, both ¹H and ¹³C NMR will provide a detailed map of the carbon-hydrogen framework.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum of cyclopropylmethanesulfonyl chloride is expected to be highly informative, with distinct signals for the methylene bridge and the cyclopropyl ring protons.

Table 1: Predicted ¹H NMR Chemical Shifts and Multiplicities for Cyclopropylmethanesulfonyl Chloride

Protons	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)	Rationale
-CH₂-SO₂Cl	3.5 - 3.8	Doublet	~7.0	The methylene protons are directly attached to the strongly electron-withdrawing sulfonyl chloride group, leading to a significant downfield shift. They are coupled to the methine proton of the cyclopropyl ring.
-CH-(cyclopropyl)	1.0 - 1.3	Multiplet	-	This methine proton is coupled to the adjacent methylene protons of the cyclopropyl ring and the methylene bridge protons, resulting in a complex multiplet.
-CH₂-(cyclopropyl)	0.5 - 0.9	Multiplet	-	The diastereotopic methylene protons of the cyclopropyl ring are in a shielded environment and exhibit complex splitting due to geminal and vicinal coupling.[2]

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide complementary information, confirming the carbon skeleton of the molecule.

Table 2: Predicted ¹³C NMR Chemical Shifts for Cyclopropylmethanesulfonyl Chloride

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale
-C H₂-SO₂Cl	55 - 60	This carbon is significantly deshielded due to the direct attachment of the electron-withdrawing sulfonyl chloride group.
-C H-(cyclopropyl)	10 - 15	The methine carbon of the cyclopropyl ring is expected in the aliphatic region.
-C H₂-(cyclopropyl)	5 - 10	The methylene carbons of the cyclopropyl ring are typically found at very high field.

Experimental Protocol for NMR Data Acquisition

Sample Preparation:

• Accurately weigh 5-10 mg of cyclopropylmethanesulfonyl chloride into a clean, dry NMR tube.

• Add approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃). Due to the reactivity of sulfonyl chlorides, aprotic solvents are essential.[1]

• Cap the NMR tube and gently agitate to ensure complete dissolution.

Instrument Parameters (for a 400 MHz spectrometer):

• ¹H NMR:

  • Pulse Program: Standard single-pulse (e.g., 'zg30').

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 16-64 (adjust for concentration).

• ¹³C NMR:

  • Pulse Program: Proton-decoupled (e.g., 'zgpg30').

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024 or more (adjust for concentration and desired signal-to-noise).

Infrared (IR) Spectroscopy: Identifying the Key Functional Groups

IR spectroscopy is a rapid and effective technique for identifying the characteristic functional groups within a molecule. For cyclopropylmethanesulfonyl chloride, the most prominent features will be the strong stretching vibrations of the sulfonyl chloride group.

Table 3: Predicted IR Absorption Frequencies for Cyclopropylmethanesulfonyl Chloride

Functional Group	Predicted Absorption Range (cm⁻¹)	Vibration Mode	Rationale and Reference
SO₂ (asymmetric stretch)	1370 - 1410	Strong	Characteristic strong absorption for sulfonyl chlorides.[1]
SO₂ (symmetric stretch)	1166 - 1204	Strong	Characteristic strong absorption for sulfonyl chlorides.[1]
C-H (cyclopropyl)	~3080	Medium	C-H stretching vibrations in strained rings often appear at slightly higher frequencies than in unstrained alkanes.
C-H (alkane)	2850 - 3000	Medium	C-H stretching of the methylene bridge and cyclopropyl ring.[1]
S-Cl	600 - 800	Medium to Strong	The sulfur-chlorine stretching vibration.

Experimental Protocol for IR Data Acquisition

Sample Preparation (Attenuated Total Reflectance - ATR):

• Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Place a small drop of neat cyclopropylmethanesulfonyl chloride directly onto the ATR crystal.

• Acquire the spectrum.

Instrument Parameters:

• Spectral Range: 4000 - 400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16-32.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of the compound and valuable structural information through the analysis of its fragmentation pattern.

Predicted Mass Spectrum

The electron ionization (EI) mass spectrum of cyclopropylmethanesulfonyl chloride (Molecular Weight: 154.62 g/mol ) is expected to show a molecular ion peak and several characteristic fragment ions.

Table 4: Predicted Key Fragment Ions in the Mass Spectrum of Cyclopropylmethanesulfonyl Chloride

m/z	Proposed Fragment	Rationale
154/156	[C₄H₇ClO₂S]⁺	Molecular ion peak, with the characteristic ~3:1 isotopic pattern for chlorine.
99/101	[SO₂Cl]⁺	A common fragment for sulfonyl chlorides, also showing the chlorine isotopic pattern.[1]
55	[C₄H₇]⁺	Loss of the sulfonyl chloride group, resulting in the cyclopropylmethyl cation.
41	[C₃H₅]⁺	The cyclopropyl cation, a common fragment from cyclopropyl-containing compounds.

Proposed Fragmentation Pathway

The fragmentation of cyclopropylmethanesulfonyl chloride under EI conditions is likely to proceed through several key pathways.

Caption: Proposed EI mass spectrometry fragmentation pathway for cyclopropylmethanesulfonyl chloride.

Experimental Protocol for MS Data Acquisition

Sample Introduction (Gas Chromatography-Mass Spectrometry - GC-MS):

• Prepare a dilute solution of cyclopropylmethanesulfonyl chloride in a volatile organic solvent (e.g., dichloromethane).

• Inject a small volume (e.g., 1 µL) into the GC-MS system.

Instrument Parameters:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

• Scan Range: m/z 35 - 300.

• GC Column: A non-polar capillary column (e.g., DB-5ms).

• Temperature Program: Start at a low temperature (e.g., 50 °C) and ramp up to a higher temperature (e.g., 250 °C) to ensure elution of the compound.

Integrated Spectroscopic Analysis Workflow

The confident characterization of cyclopropylmethanesulfonyl chloride relies on the synergistic interpretation of data from multiple spectroscopic techniques.

Caption: Workflow for the comprehensive spectroscopic characterization of cyclopropylmethanesulfonyl chloride.

Conclusion

This technical guide provides a detailed, predictive framework for the spectroscopic analysis of cyclopropylmethanesulfonyl chloride. By understanding the expected NMR, IR, and MS data, researchers can more effectively characterize this important synthetic intermediate, ensuring the quality and reliability of their scientific endeavors. The provided protocols offer a practical starting point for obtaining high-quality experimental data, which can then be interpreted within the context of the predictive analysis presented herein. As with any reactive chemical, appropriate safety precautions should be taken during handling and analysis.

References

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• SpectraBase. (n.d.). Methanesulfonyl chloride. Retrieved January 12, 2026, from [Link]

• NIST. (n.d.). Methanesulfonyl chloride. NIST Chemistry WebBook. Retrieved January 12, 2026, from [Link]

• PubChem. (n.d.). Methanesulfonyl chloride. Retrieved January 12, 2026, from [Link]

• PubChem. (n.d.). Cyclopropyl methyl ketone. Retrieved January 12, 2026, from [Link]

• Marr, D. H., & Stothers, J. B. (1967). 13C n.m.r. studies. IX. Carbonyl carbon shieldings of some cyclopropyl ketones. Canadian Journal of Chemistry, 45(3), 225–231. [Link]

• NIST. (n.d.). Methanesulfonyl chloride IR Spectrum. NIST Chemistry WebBook. Retrieved January 12, 2026, from [Link]

• Sci-Hub. (n.d.). 13C n.m.r. studies. IX. Carbonyl carbon shieldings of some cyclopropyl ketones. Retrieved January 12, 2026, from [Link]

• NIST. (n.d.). Methanesulfonyl chloride Mass Spectrum. NIST Chemistry WebBook. Retrieved January 12, 2026, from [Link]

• SpectraBase. (n.d.). Methyl 1-methylcyclopropyl ketone. Retrieved January 12, 2026, from [Link]

• NIST. (n.d.). Methanesulfonyl chloride. NIST Chemistry WebBook. Retrieved January 12, 2026, from [Link]

• ResearchGate. (n.d.). 'H chemical shifts for cyclopropyl protons. Retrieved January 12, 2026, from [Link]

• SpectraBase. (n.d.). Methanesulfonyl chloride 1H NMR Chemical Shifts. Retrieved January 12, 2026, from [Link]

• NIST. (n.d.). Methanesulfonyl chloride. NIST Chemistry WebBook. Retrieved January 12, 2026, from [Link]

• SpectraBase. (n.d.). Methanesulfonyl chloride 1H NMR Spectrum. Retrieved January 12, 2026, from [Link]

• Wiberg, K. B., Barth, D. E., & Schertler, P. H. (1963). Nuclear magnetic resonance spectra of cyclopropyl derivatives. The Journal of Organic Chemistry, 28(1), 17-21. [Link]

• DTIC. (n.d.). NUCLEAR MAGNETIC RESONANCE SPECTROCOPY. CYCLO PROPANE DERIVATES. Retrieved January 12, 2026, from [Link]

• Canadian Science Publishing. (n.d.). THE SULFUR–CHLORINE STRETCHING BAND IN SULFONYL CHLORIDES. Retrieved January 12, 2026, from [Link]

• Canadian Science Publishing. (n.d.). Mass Spectra of Some Sulfinate Esters and Sulfones. Retrieved January 12, 2026, from [Link]

• Pacific Northwest National Laboratory. (n.d.). Sulfuryl chloride (SO₂Cl₂). Retrieved January 12, 2026, from [Link]

• NIST. (n.d.). Methanesulfonyl chloride. NIST Chemistry WebBook. Retrieved January 12, 2026, from [Link]

• Semantic Scholar. (n.d.). Infrared Spectra of Thionyl Chloride and Sulfuryl Chloride. Retrieved January 12, 2026, from [Link]

• Sun, W., Wang, Y., & Gu, J. (2008). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. Journal of mass spectrometry : JMS, 43(8), 1037–1044. [Link]

• ResearchGate. (2025, August 6). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: Elimination of SO2 via rearrangement. Retrieved January 12, 2026, from [Link]

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• Klagkou, K., Pullen, F., Harrison, M., Organ, A., Firth, A., & Langley, G. J. (2003). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Rapid communications in mass spectrometry : RCM, 17(21), 2373–2379. [Link]

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"Cyclopropylmethanesulfonyl chloride mechanism of action in sulfonylation"

An In-depth Technical Guide to the Mechanism of Cyclopropylmethanesulfonyl Chloride in Sulfonylation Reactions

Abstract

Cyclopropylmethanesulfonyl chloride is a pivotal reagent in modern organic synthesis and medicinal chemistry, valued for its ability to introduce the unique cyclopropylmethylsulfonyl moiety into a wide range of molecules. This guide provides an in-depth analysis of its mechanism of action in sulfonylation reactions. We will explore the predominant nucleophilic substitution pathway at the sulfur center, which governs its reactivity under standard synthetic conditions. Furthermore, this whitepaper delves into the nuanced, latent reactivity imparted by the strained cyclopropylmethyl group, specifically addressing the potential for radical-mediated ring-opening side reactions under specific, non-standard conditions. This dual mechanistic perspective offers researchers and drug development professionals the necessary insights to optimize reaction protocols, anticipate potential byproducts, and fully leverage the synthetic potential of this versatile reagent.

Introduction to Sulfonylation and Cyclopropylmethanesulfonyl Chloride

The sulfonamide functional group is a cornerstone of pharmacologically active compounds, appearing in a vast array of drugs, from antibiotics to diuretics and anticonvulsants.[1] The most common and reliable method for constructing this moiety is the reaction of a primary or secondary amine with a sulfonyl chloride in the presence of a base.[1] This process, known as sulfonylation, provides a robust C-N bond and a stable sulfonyl linkage.

Cyclopropylmethanesulfonyl chloride (CMSC) has emerged as a particularly valuable building block in this context.[2][3] Its utility is demonstrated in the synthesis of highly selective enzyme inhibitors, where the cyclopropyl group can provide conformational rigidity and favorable binding interactions.[2][3] Understanding the precise mechanism of how CMSC engages with nucleophiles is critical for controlling reaction outcomes and ensuring the chemical integrity of the final product.

The Core Mechanism: Nucleophilic Substitution at Sulfur

Under typical laboratory conditions, the sulfonylation of an amine with cyclopropylmethanesulfonyl chloride proceeds through a well-established nucleophilic substitution pathway at the tetracoordinate sulfur atom. This mechanism is analogous to an SN2 reaction, though it occurs at a sulfur center rather than carbon.

The key steps are as follows:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the amine (the nucleophile) attacks the highly electrophilic sulfur atom of the sulfonyl chloride.

• Transition State Formation: This attack proceeds through a trigonal bipyramidal transition state (or a very short-lived intermediate), where the incoming nucleophile and the leaving group (chloride) are positioned apically.[4]

• Leaving Group Departure: The sulfur-chlorine bond breaks, and the chloride ion is expelled as the leaving group.

• Deprotonation: A base, such as triethylamine (TEA) or pyridine, removes the proton from the nitrogen atom, neutralizing the resulting positively charged sulfonamide and generating the final, stable product. The base also serves to scavenge the HCl byproduct formed in the reaction.[1]

This pathway is the most energetically favorable under standard conditions and accounts for the vast majority of desired product formation. The integrity of the cyclopropyl ring is maintained throughout this process.

Fig 1. The general S_N2-like mechanism for sulfonylation.

The Influence of the Cyclopropylmethyl Moiety: Potential for Alternative Pathways

The high ring strain of the cyclopropyl group introduces unique electronic properties and makes the cyclopropylmethyl system susceptible to rearrangement reactions under specific conditions, namely those that involve radical or cationic intermediates. While not the primary pathway in standard sulfonylation, understanding these possibilities is crucial for troubleshooting and byproduct analysis.

Radical-Mediated Ring-Opening

The cyclopropylmethyl radical is known to undergo an extremely rapid, reversible ring-opening to form the more stable but-3-enyl radical.[5] If reaction conditions promote the formation of radical species, this alternative pathway can be accessed, leading to the formation of an undesired, ring-opened sulfonamide byproduct.

Conditions that may favor a radical mechanism include:

• Presence of radical initiators (e.g., AIBN, peroxides).

• High temperatures or photochemical conditions (UV light).

• Presence of certain transition metals that can facilitate single-electron transfer (SET) events.[6]

The mechanism would proceed as follows:

• Initiation: A radical initiator or energy input generates a radical species.

• Radical Formation: This radical may interact with the starting materials to generate a cyclopropylmethylsulfonyl radical or a related species which could fragment to a cyclopropylmethyl radical.

• Ring-Opening Equilibrium: The cyclopropylmethyl radical rapidly equilibrates with its ring-opened but-3-enyl radical form.

• Propagation/Termination: This rearranged radical is then trapped by the amine or another species in the reaction mixture to form the final, rearranged product.

Fig 2. Potential side-reaction pathway involving radical ring-opening.

Cationic Rearrangements: A Less Common Possibility

The cyclopropylmethyl cation is exceptionally unstable and is known to rearrange rapidly to cyclobutyl and homoallyl cations.[7] However, the standard sulfonylation mechanism does not generate a carbocation on the carbon adjacent to the sulfonyl group. This pathway would only become relevant under strongly acidic or solvolytic conditions that could promote the loss of the entire sulfonyl chloride group to form a carbocation—conditions that are antithetical to a standard amine sulfonylation protocol. Therefore, this pathway is considered highly unlikely in the context of typical sulfonamide synthesis.

Practical Application & Experimental Protocols

The key to successfully using cyclopropylmethanesulfonyl chloride is to employ conditions that favor the desired nucleophilic substitution pathway while suppressing potential radical side reactions.

Guideline Protocol for Standard Sulfonylation

This protocol is designed to be self-validating, as adherence to these mild conditions should exclusively yield the product with the cyclopropyl ring intact.

Materials:

• Primary or Secondary Amine (1.0 equiv)

• Cyclopropylmethanesulfonyl chloride (1.1 equiv)

• Anhydrous Triethylamine (TEA) (1.5 equiv)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

Procedure:

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the amine and dissolve in anhydrous DCM.

• Cooling: Cool the solution to 0 °C using an ice-water bath. This step is critical to control the exothermicity of the reaction and minimize side reactions.

• Base Addition: Add triethylamine to the cooled solution and stir for 5 minutes.

• Reagent Addition: Add the cyclopropylmethanesulfonyl chloride dropwise to the stirred solution over 10-15 minutes. A slow addition rate is crucial.

• Reaction: After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 2-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, quench the reaction with saturated aqueous ammonium chloride solution. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Fig 3. A standard experimental workflow for sulfonylation with CMSC.

Troubleshooting & Side-Product Analysis

If mass spectrometry or NMR analysis of the product mixture indicates the presence of a species with the same mass but a different structure, the possibility of a ring-opened isomer should be considered.

• ¹H NMR: The signature signals of the cyclopropyl ring (typically upfield protons between 0-1 ppm) would be absent in the rearranged product. Instead, new signals corresponding to vinylic protons (around 5-6 ppm) would appear.

• Minimization: To reduce byproduct formation, ensure the reaction is run at low temperatures, in the dark (to avoid photochemical initiation), and that all reagents are free from peroxide contaminants.

Data Summary: Predicting Reaction Outcomes

The choice of reaction conditions directly dictates the operative mechanism and, therefore, the product distribution.

Condition	Predominant Mechanism	Expected Major Product(s)
Amine, Base (TEA), DCM, 0 °C to RT	Nucleophilic Substitution	N-Cyclopropylmethylsulfonamide (Ring Intact)
Amine, Base, High Temp (>100 °C), AIBN (Initiator)	Radical-Mediated	Mixture of N-Cyclopropylmethylsulfonamide and N-But-3-enylsulfonamide
Amine, Base, Solvent, UV Irradiation (hv)	Radical-Mediated	Mixture of N-Cyclopropylmethylsulfonamide and N-But-3-enylsulfonamide

Conclusion

Cyclopropylmethanesulfonyl chloride is a powerful synthetic tool whose reactivity is governed by a well-understood nucleophilic substitution mechanism under standard protocols. This primary pathway reliably produces sulfonamides with the valuable cyclopropylmethyl moiety intact. However, a comprehensive understanding of this reagent requires acknowledging the latent reactivity of the strained ring system. The potential for radical-mediated ring-opening, while not a factor in carefully controlled syntheses, represents a critical mechanistic alternative that can lead to isomeric byproducts under forcing conditions. For researchers in process development and medicinal chemistry, this dualistic view is essential for robust reaction design, impurity profiling, and the ultimate success of the synthetic endeavor.

References

• Recent advances in synthesis of sulfonamides: A review. (2018). Chemistry & Biology Interface, 8(4).
• Sulfonyl Chlorides and Sulfonamides. Sigma-Aldrich.
• Sulfonyl Chlorides and Sulfonamides. Merck Millipore.
• Preparation of sulfonamides
• Application Notes and Protocols for Chemoselective Sulfonylation with (2-Chlorophenyl)methanesulfonyl Chloride. Benchchem.
• Cyclopropylmethanesulphonyl chloride | C4H7ClO2S. PubChem.
• Ring-opening of some radicals containing the cyclopropylmethyl system. RSC Publishing.
• Ring-Opening Dynamics of the Cyclopropyl Radical and Cation: the Transition State Nature of the Cyclopropyl Cation.
• Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin. MDPI.
• Catalytic arylsulfonyl radical-triggered 1,5-enyne-bicyclizations and hydrosulfonylation of α,β-conjug

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• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide to Cyclopropylmethanesulfonyl Chloride: Synthesis, Reactivity, and Applications in Drug Discovery

Introduction

Cyclopropylmethanesulfonyl chloride is a versatile bifunctional reagent of significant interest to researchers in medicinal chemistry and drug development. Its unique molecular architecture, combining the reactivity of a sulfonyl chloride with the desirable physicochemical properties of a cyclopropyl group, makes it a valuable building block for the synthesis of novel therapeutic agents. The cyclopropyl moiety is known to enhance metabolic stability, improve potency, and provide conformational rigidity to drug candidates, while the sulfonyl chloride group serves as a highly reactive handle for the introduction of this valuable fragment into a wide range of molecular scaffolds.[1][2] This in-depth technical guide provides a comprehensive overview of the synthesis, characterization, reactivity, and potential applications of cyclopropylmethanesulfonyl chloride, with a focus on its utility in pharmaceutical research.

Physicochemical Properties and Safety Information

A thorough understanding of the physicochemical properties and safety hazards of cyclopropylmethanesulfonyl chloride is paramount for its safe handling and effective use in the laboratory.

Physicochemical Data

Property	Value	Reference(s)
CAS Number	114132-26-2	[3]
Molecular Formula	C₄H₇ClO₂S	[3]
Molecular Weight	154.62 g/mol	[3]
Appearance	Colorless liquid (presumed)	General knowledge
Topological Polar Surface Area	42.5 Ų	[3]
XLogP3-AA	1.1	[3]

Safety and Hazard Information

Cyclopropylmethanesulfonyl chloride is a hazardous substance that must be handled with appropriate personal protective equipment (PPE) and engineering controls.[3]

• Hazard Statements:

  • H302: Harmful if swallowed.

  • H314: Causes severe skin burns and eye damage.

  • H335: May cause respiratory irritation.

• Precautionary Statements:

  • P260: Do not breathe dust/fume/gas/mist/vapors/spray.

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.

  • P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

  • P310: Immediately call a POISON CENTER or doctor/physician.

Handling and Storage: Handle in a well-ventilated area, preferably in a chemical fume hood.[4] Store in a cool, dry place away from incompatible materials such as strong oxidizing agents, acids, and bases. Keep container tightly closed.

Synthesis of Cyclopropylmethanesulfonyl Chloride

The synthesis of cyclopropylmethanesulfonyl chloride is not widely reported in the literature. However, a logical and commonly employed synthetic route would involve a two-step process starting from the readily available cyclopropanecarboxylic acid. This process involves the reduction of the carboxylic acid to the corresponding alcohol, followed by sulfonylation.

Step 1: Synthesis of the Precursor, Cyclopropylmethanol

Cyclopropylmethanol is a key intermediate in the synthesis of cyclopropylmethanesulfonyl chloride. Several methods for its preparation have been reported. A common and efficient method is the reduction of cyclopropanecarboxylic acid or its esters.

Workflow for the Synthesis of Cyclopropylmethanol

Caption: Synthesis of Cyclopropylmethanol.

Experimental Protocol: Reduction of Cyclopropanecarboxylic Acid to Cyclopropylmethanol

• Reagents and Materials:

  • Cyclopropanecarboxylic acid

  • Lithium aluminum hydride (LiAlH₄)

  • Anhydrous tetrahydrofuran (THF)

  • Diethyl ether

  • Saturated aqueous solution of sodium sulfate

  • Anhydrous magnesium sulfate

• Procedure:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), suspend lithium aluminum hydride (1.1 equivalents) in anhydrous THF.

  • Cool the suspension to 0 °C using an ice bath.

  • Dissolve cyclopropanecarboxylic acid (1.0 equivalent) in anhydrous THF and add it dropwise to the LiAlH₄ suspension via the dropping funnel, maintaining the temperature below 10 °C.

  • After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 4-6 hours, or until the reaction is complete as monitored by TLC.

  • Cool the reaction mixture back to 0 °C and cautiously quench the excess LiAlH₄ by the dropwise addition of water, followed by a 15% aqueous solution of sodium hydroxide, and then water again.

  • Filter the resulting white precipitate and wash it thoroughly with diethyl ether.

  • Combine the filtrate and the ether washes, and dry the organic layer over anhydrous magnesium sulfate.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure to afford crude cyclopropylmethanol.

  • Purify the crude product by distillation to obtain pure cyclopropylmethanol.

Step 2: Conversion of Cyclopropylmethanol to Cyclopropylmethanesulfonyl Chloride

The conversion of an alcohol to a sulfonyl chloride is a standard transformation in organic synthesis. This is typically achieved by reacting the alcohol with a sulfonylating agent, such as methanesulfonyl chloride, in the presence of a base.

Workflow for the Synthesis of Cyclopropylmethanesulfonyl Chloride

Caption: Synthesis of Cyclopropylmethanesulfonyl Chloride.

Proposed Experimental Protocol: Synthesis of Cyclopropylmethanesulfonyl Chloride from Cyclopropylmethanol

• Reagents and Materials:

  • Cyclopropylmethanol

  • Methanesulfonyl chloride (MsCl)

  • Pyridine or triethylamine

  • Anhydrous dichloromethane (DCM)

  • 1 M Hydrochloric acid

  • Saturated aqueous solution of sodium bicarbonate

  • Brine

  • Anhydrous magnesium sulfate

• Procedure:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer and a dropping funnel under an inert atmosphere, dissolve cyclopropylmethanol (1.0 equivalent) in anhydrous DCM.

  • Add pyridine or triethylamine (1.2 equivalents) to the solution.

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Add methanesulfonyl chloride (1.1 equivalents) dropwise to the cooled solution via the dropping funnel, ensuring the temperature remains below 5 °C.

  • After the addition is complete, stir the reaction mixture at 0 °C for 1 hour and then allow it to warm to room temperature. Continue stirring for an additional 2-4 hours or until the reaction is complete (monitored by TLC).

  • Quench the reaction by adding cold water.

  • Transfer the mixture to a separatory funnel and wash the organic layer sequentially with 1 M hydrochloric acid (to remove the base), saturated aqueous sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude cyclopropylmethanesulfonyl chloride.

  • The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Spectroscopic Characterization

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show a complex multiplet in the upfield region (approximately 0.3-1.2 ppm) corresponding to the protons of the cyclopropyl ring. A downfield-shifted signal, likely a doublet, is anticipated for the methylene (-CH₂-) protons adjacent to the electron-withdrawing sulfonyl chloride group.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum should exhibit a signal for the methylene carbon significantly shifted downfield due to the attachment of the sulfonyl chloride group. The carbons of the cyclopropyl ring are expected to appear in the upfield region of the spectrum.

• Infrared (IR) Spectroscopy: The IR spectrum will be characterized by strong absorption bands corresponding to the asymmetric and symmetric stretching vibrations of the S=O bonds in the sulfonyl chloride group, typically appearing in the regions of 1370-1330 cm⁻¹ and 1180-1160 cm⁻¹, respectively.[5] Additionally, C-H stretching vibrations of the cyclopropyl and methylene groups will be observed.

• Mass Spectrometry: In the mass spectrum, the molecular ion peak would be expected, along with characteristic isotopic peaks for the presence of chlorine (M+2 peak with approximately one-third the intensity of the molecular ion peak).[6] Fragmentation would likely involve the loss of SO₂, HCl, or cleavage of the cyclopropyl ring.

Reactivity Profile and Mechanistic Insights

Cyclopropylmethanesulfonyl chloride is a potent electrophile, and its reactivity is dominated by the sulfonyl chloride functional group. It readily undergoes nucleophilic substitution reactions with a variety of nucleophiles.

Reactions with Amines

Cyclopropylmethanesulfonyl chloride is expected to react readily with primary and secondary amines to form the corresponding sulfonamides. This reaction is a cornerstone in the synthesis of many biologically active molecules. The reaction proceeds via a nucleophilic attack of the amine on the electron-deficient sulfur atom, followed by the elimination of hydrogen chloride. A base, such as pyridine or triethylamine, is typically added to neutralize the HCl formed during the reaction.[7]

Reaction with a Primary Amine

Caption: Reaction with a Primary Amine.

Reactions with Alcohols and Phenols

In a similar fashion, cyclopropylmethanesulfonyl chloride reacts with alcohols and phenols to produce sulfonate esters. These reactions are also typically carried out in the presence of a non-nucleophilic base to scavenge the HCl byproduct. The resulting sulfonate esters are excellent leaving groups and can be used in subsequent nucleophilic substitution reactions.[8]

Applications in Drug Development

The incorporation of a cyclopropyl group into drug molecules is a well-established strategy in medicinal chemistry to enhance their pharmacological properties.[1] The cyclopropyl ring can:

• Increase Metabolic Stability: The strained C-C bonds of the cyclopropyl ring are more resistant to metabolic cleavage by cytochrome P450 enzymes compared to their acyclic counterparts.

• Improve Potency: The rigid nature of the cyclopropyl group can lock a molecule into a bioactive conformation, leading to a more favorable interaction with its biological target.

• Modulate Lipophilicity: The cyclopropyl group can act as a lipophilic spacer, influencing the drug's ability to cross cell membranes.

While specific examples of marketed drugs synthesized using cyclopropylmethanesulfonyl chloride are not readily identifiable, its potential as a building block is significant. It provides a direct and efficient means of introducing the cyclopropylmethylsulfonyl moiety into drug candidates. This structural motif can be found in various classes of therapeutic agents, including enzyme inhibitors and receptor modulators. The sulfonamide linkage formed from its reaction with amines is a common feature in many drugs, including diuretics, antibiotics, and anticancer agents.

Conclusion

Cyclopropylmethanesulfonyl chloride is a valuable and reactive building block for organic synthesis, particularly in the field of drug discovery. Its synthesis, while not extensively documented, can be reliably achieved through a two-step sequence from cyclopropanecarboxylic acid. The compound's reactivity is dominated by the electrophilic nature of the sulfonyl chloride group, allowing for the facile formation of sulfonamides and sulfonate esters. The strategic incorporation of the cyclopropylmethylsulfonyl moiety, facilitated by this reagent, offers medicinal chemists a powerful tool to enhance the pharmacokinetic and pharmacodynamic properties of new drug candidates. As the demand for novel therapeutics with improved efficacy and safety profiles continues to grow, the utility of specialized building blocks like cyclopropylmethanesulfonyl chloride is expected to increase.

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An In-Depth Technical Guide to the Safe Handling of Cyclopropylmethanesulfonyl Chloride

This document provides a comprehensive technical guide for the safe handling, storage, and emergency management of cyclopropylmethanesulfonyl chloride (CMSC). It is intended for researchers, scientists, and drug development professionals who work with this reactive compound. The protocols and insights herein are synthesized from authoritative safety data sheets and established laboratory safety principles to ensure a self-validating system of operational safety.

Section 1: Core Hazard Analysis and Chemical Profile

Cyclopropylmethanesulfonyl chloride is a sulfonylating agent used in organic synthesis. Its utility is derived from the reactivity of the sulfonyl chloride functional group, which is also the primary source of its hazards. Understanding its chemical properties and inherent reactivity is fundamental to its safe manipulation.

Chemical Identity and Physicochemical Properties

A summary of the key properties of cyclopropylmethanesulfonyl chloride is presented below. This data is essential for risk assessment and for understanding its behavior under various laboratory conditions.

Property	Value	Source
CAS Number	114132-26-2	[1]
Molecular Formula	C₄H₇ClO₂S	[1]
Molecular Weight	154.62 g/mol	[1]
Appearance	Colorless to light yellow liquid	[2][3]
Density	1.38 g/mL at 25 °C	[4]
Flash Point	96 °C (204.8 °F)	[2][5]
Boiling Point	60 °C at 2 mmHg	[2]

The Causality of Reactivity: Understanding the Hazard

The primary hazard of cyclopropylmethanesulfonyl chloride stems from the electrophilic nature of the sulfur atom in the sulfonyl chloride group. This group is highly susceptible to nucleophilic attack, most notably by water.

Reaction with Water: Contact with water, including atmospheric moisture, results in a rapid and exothermic hydrolysis reaction.[5] This reaction liberates corrosive and toxic hydrogen chloride (HCl) gas and cyclopropylmethanesulfonic acid, leading to a dangerous increase in pressure within a closed container.[5][6] The generation of HCl gas is a primary contributor to the respiratory and corrosive hazards of the compound.[5]

Incompatibilities: Beyond water, CMSC is incompatible with strong oxidizing agents, amines, and strong bases.[5] These materials can trigger vigorous and potentially explosive reactions.

GHS Hazard Summary

Cyclopropylmethanesulfonyl chloride is classified as a hazardous substance. The following table summarizes its GHS classifications, which dictate the necessary handling precautions.

GHS Classification	Hazard Statement	Pictogram
Skin Corrosion/Irritation, Category 1B	H314: Causes severe skin burns and eye damage	Corrosion
Acute Toxicity, Oral, Category 4	H302: Harmful if swallowed	Exclamation Mark
Acute Toxicity, Inhalation, Category 4	Harmful if inhaled	Exclamation Mark
Specific Target Organ Toxicity (Single Exposure), Category 3	H335: May cause respiratory irritation	Exclamation Mark

Data synthesized from authoritative sources.[1][5]

Section 2: Exposure Controls and Personal Protective Equipment (PPE)

A multi-layered defense system, combining engineering controls and rigorous PPE protocols, is mandatory to prevent exposure.

The Principle of Containment: Engineering Controls

All manipulations of cyclopropylmethanesulfonyl chloride must be performed within a certified chemical fume hood.[5] This is non-negotiable. The fume hood provides critical ventilation to contain and exhaust the toxic and corrosive vapors that can be released, protecting the operator from inhalation exposure.[5] Furthermore, an emergency eyewash station and safety shower must be located in immediate proximity to the workstation.[7]

Personal Protective Equipment: A Barrier to Exposure

Appropriate PPE creates a physical barrier between the researcher and the chemical. The following must be worn at all times when handling the compound:

• Eye and Face Protection: Chemical safety goggles in combination with a full-face shield are required to protect against splashes and vapors.[8]

• Skin Protection: A flame-retardant lab coat, fully buttoned, is necessary. Wear chemically resistant gloves. While specific breakthrough times are not published, nitrile gloves are a common minimum standard; however, for prolonged operations or in the case of a spill, heavier-duty gloves such as butyl rubber or Viton™ should be considered. Always inspect gloves for integrity before use and dispose of them immediately after handling.[5]

• Respiratory Protection: If there is a risk of exceeding exposure limits or if the ventilation system (fume hood) is not functioning optimally, a NIOSH-approved respirator with a filter for organic gases and vapors (Type A, brown cartridge) must be used.[5] Respirator use requires prior medical clearance and fit-testing.

Workflow Diagram: PPE Protocol

The sequence of donning and doffing PPE is critical to prevent cross-contamination.

Caption: PPE Donning and Doffing Sequence.

Section 3: Standard Operating Procedures for Handling and Storage

Adherence to a strict, validated protocol is essential for routine handling and storage.

Prerequisite Safety Checks

Before handling cyclopropylmethanesulfonyl chloride, perform the following checks:

• Confirm the chemical fume hood is operational and the sash is at the appropriate height.

• Verify the location of the nearest eyewash station, safety shower, and spill kit.

• Ensure the spill kit contains a non-aqueous absorbent material (e.g., dry sand, vermiculite, or a commercial sorbent).

• Have a designated, sealed waste container ready for hazardous waste.

Step-by-Step Handling Protocol

This protocol outlines a typical laboratory workflow for dispensing the reagent.

• Preparation: Don all required PPE as outlined in Section 2.3.

• Inert Atmosphere: If the procedure is sensitive to moisture, ensure a source of inert gas (nitrogen or argon) is available to blanket the reagent during transfer.

• Transfer: Use a clean, dry syringe or cannula for liquid transfers. Never pour directly from the bottle if avoidable, to minimize the risk of splashes and drips.

• Reaction Quenching: Any residual reagent on equipment (syringes, needles) should be quenched carefully by slowly adding it to a stirred, cooled solution of a suitable nucleophile like isopropanol before cleaning.

• Post-Handling: After completion, securely cap the reagent bottle. Wipe down the external surfaces of the bottle and the work area in the fume hood.

• Doffing PPE: Remove PPE in the correct order (Section 2.3) to avoid contaminating yourself.

• Hygiene: Wash hands and forearms thoroughly with soap and water after removing gloves.[5]

Storage Requirements: The Imperative of Inert and Dry Conditions

Proper storage is critical to maintaining the stability of the reagent and preventing hazardous situations.

• Moisture Control: Store in a tightly sealed container, preferably under an inert nitrogen atmosphere, to protect from moisture.[5][7]

• Location: Keep the container in a dry, cool, and well-ventilated area designated for corrosive materials.[5] The storage area should be separate from incompatible materials.

• Security: The storage location should be locked to restrict access to authorized personnel only.[5]

Section 4: Emergency Procedures: Spill and Exposure Response

Immediate and correct response to an emergency can significantly mitigate harm.

Emergency Response Decision Workflow

In the event of a spill, a rapid assessment is crucial to determine the correct course of action.

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"thermodynamic stability of Cyclopropylmethanesulfonyl chloride"

An In-depth Technical Guide to the Thermodynamic Stability of Cyclopropylmethanesulfonyl Chloride

Abstract

Cyclopropylmethanesulfonyl chloride is a reactive intermediate of significant interest in medicinal chemistry and drug development, valued for its unique structural and electronic properties. However, the inherent chemical lability, driven by the high ring strain of the cyclopropyl moiety and the reactivity of the sulfonyl chloride functional group, presents considerable challenges related to its thermodynamic stability. This guide provides a comprehensive analysis of the factors governing the stability of this compound. We delve into the mechanistic underpinnings of its thermal decomposition, focusing on the well-documented rearrangement of the cyclopropylmethyl cation. This document outlines a systematic approach to thermal hazard assessment using established calorimetric techniques such as Differential Scanning Calorimetry (DSC), Adiabatic Calorimetry, and Reaction Calorimetry (RC). Detailed experimental protocols are provided to equip researchers with the practical knowledge required to safely handle and utilize this valuable synthetic building block.

Introduction: The Double-Edged Sword of Reactivity

Cyclopropylmethanesulfonyl chloride (CAS No. 114132-26-2) is a bifunctional molecule that combines the synthetically versatile sulfonyl chloride group with the structurally unique cyclopropylmethyl moiety.[1][2] The cyclopropane ring, prevalent in numerous biologically active compounds, is known to enhance metabolic stability and modulate physicochemical properties.[3] However, the utility of cyclopropylmethanesulfonyl chloride is intrinsically linked to its reactivity, which also dictates its thermodynamic instability.

The primary drivers of this instability are twofold:

• High Ring Strain: The C-C-C bond angles in the cyclopropane ring are constrained to 60°, a significant deviation from the ideal 109.5° for sp³ hybridized carbons.[4] This results in substantial angle and torsional strain, estimated at approximately 28 kcal/mol, which weakens the ring's C-C bonds and provides a strong thermodynamic driving force for ring-opening reactions.[5][6]

• Reactive Electrophile: The sulfonyl chloride group is a potent electrophile and a good leaving group, susceptible to nucleophilic attack and thermal decomposition, often liberating sulfur dioxide and hydrogen chloride gas upon degradation.[7][8][9]

Understanding the interplay of these factors is paramount for professionals in drug development and process chemistry to ensure safe synthesis, handling, and storage, and to prevent runaway reactions or the formation of undesired, potentially hazardous byproducts.

Core Physicochemical Properties and Hazards

A foundational understanding of the compound's basic properties and associated hazards is the first step in any risk assessment.

Property	Value	Source
CAS Number	114132-26-2	[1]
Molecular Formula	C₄H₇ClO₂S	[1]
Molecular Weight	154.62 g/mol	[1]
Appearance	Not specified (typically a liquid)
Boiling Point	Data not available
Density	Data not available

GHS Hazard Identification: Cyclopropylmethanesulfonyl chloride is classified as a hazardous chemical. While specific data is limited, its close analogues and functional groups suggest significant risks.

• Skin Corrosion/Irritation (Category 1B/1C): Causes severe skin burns and eye damage.[1][9]

• Acute Toxicity: May be harmful if swallowed or inhaled.[9]

• Reactivity Hazards: Contact with water liberates toxic and corrosive gases, such as hydrogen chloride (HCl).[8][9] Thermal decomposition can also lead to the release of irritating vapors and sulfur oxides.[9]

The Influence of Molecular Structure on Stability

The thermodynamic stability of cyclopropylmethanesulfonyl chloride is best understood by dissecting the contributions of its two key structural components.

The Cyclopropylmethyl Moiety: A Source of Latent Instability

While the cyclopropane ring itself is kinetically stable at moderate temperatures, its presence is the primary determinant of the compound's unique decomposition pathways. Any reaction involving the loss of the sulfonyl chloride group can generate a cyclopropylmethyl carbocation intermediate. This cation, while surprisingly stable due to favorable orbital overlap between the cyclopropane's bent "banana" bonds and the empty p-orbital of the carbocationic center (a phenomenon sometimes called "dancing resonance"), is notoriously prone to rapid, exothermic rearrangement.[10][11]

This rearrangement proceeds through ring expansion and opening to yield a mixture of more stable cyclobutyl and homoallyl (3-butenyl) cations.[10][12][13] Consequently, reactions intended to proceed via the cyclopropylmethyl cation can result in a complex mixture of products, and if the rearrangement is sufficiently exothermic, it can trigger a thermal runaway.[10]

The Sulfonyl Chloride Group: The Reactive Trigger

The C-S bond in sulfonyl chlorides is a potential cleavage point. Thermal decomposition can proceed via either radical or ionic pathways.[7][14][15] In the case of cyclopropylmethanesulfonyl chloride, heterolytic cleavage of the C-S bond is a plausible pathway, as it directly leads to the formation of the rearrangement-prone cyclopropylmethyl cation and a sulfonyl chloride anion. The stability of sulfonyl chlorides is generally lower than their corresponding sulfonyl fluoride analogues, which benefit from a stronger S-F bond.[16]

Furthermore, the high reactivity of the sulfonyl chloride group with nucleophiles, particularly water, is a critical safety concern. Hydrolysis is often rapid and highly exothermic, producing cyclopropylmethanesulfonic acid and HCl gas. This can lead to pressure buildup in closed systems and create a corrosive environment.[9]

Synthesis and Potential for In-Process Instability

A common laboratory synthesis of sulfonyl chlorides involves the reaction of a Grignard reagent with sulfur dioxide, followed by oxidative chlorination with a reagent like N-chlorosuccinimide (NCS).[17]

Example Synthetic Pathway:

• Cyclopropylmagnesium bromide + SO₂ → Cyclopropylsulfinate salt

• Cyclopropylsulfinate salt + NCS → Cyclopropylmethanesulfonyl chloride

Causality Behind Experimental Choices:

• Low Temperatures: The formation of the Grignard reagent and its subsequent reaction with SO₂ are typically conducted at low temperatures (e.g., -10 to 0 °C) to prevent side reactions and control the exothermicity.[17]

• Anhydrous Conditions: Grignard reagents react violently with water. Strict anhydrous conditions are essential throughout the initial steps to maintain the integrity of the organometallic species.

• Controlled Addition: Slow, controlled addition of reagents is critical to manage the heat generated during each step and prevent localized temperature spikes that could initiate decomposition of the product.

Instability during the process can arise from poor temperature control, accidental introduction of water, or prolonged heating, all of which can accelerate decomposition and rearrangement pathways.

Thermal Hazard Assessment: Experimental Methodologies

A systematic evaluation of thermal hazards is non-negotiable when working with reactive chemicals like cyclopropylmethanesulfonyl chloride.[18][19] This involves a tiered approach, starting with screening and progressing to more sophisticated simulations.

Caption: A tiered workflow for thermal hazard evaluation.

Protocol: Differential Scanning Calorimetry (DSC) Screening

Expertise & Experience: DSC is the first-line tool for rapidly detecting the potential for thermal decomposition. It measures the heat flow into or out of a sample as a function of temperature. A sharp exothermic peak indicates a decomposition event, and its onset temperature is a critical parameter for defining safe operating limits.

Methodology:

• Sample Preparation: Accurately weigh 2-5 mg of cyclopropylmethanesulfonyl chloride into a high-pressure stainless steel or gold-plated crucible. Using a high-pressure crucible is crucial to contain any pressure generated during decomposition.

• Instrument Setup: Place the sealed sample crucible and an empty reference crucible into the DSC cell.

• Thermal Program:

  • Equilibrate the cell at a starting temperature, typically ambient (25 °C).

  • Ramp the temperature at a constant rate, commonly 5-10 °C/min, to a final temperature well above the expected decomposition (e.g., 350 °C). A slower ramp rate provides better resolution but may underestimate the hazard of a rapid decomposition.

• Data Analysis:

  • Plot the heat flow (W/g) versus temperature (°C).

  • Identify the onset temperature (T_onset) of any significant exotherm, defined as the temperature at which the heat flow deviates from the baseline.

  • Integrate the area under the exothermic peak to determine the total energy released (ΔH_d, in J/g).

Protocol: Adiabatic Calorimetry (ARC/RSST)

Trustworthiness: Adiabatic calorimeters simulate a worst-case thermal runaway scenario where the vessel provides no heat removal.[20][21] This provides time-temperature-pressure data that is essential for calculating critical safety parameters like the Time to Maximum Rate (TMR).

Methodology:

• Sample Preparation: Load a larger sample (typically 5-10 g) into a robust, spherical test cell (e.g., titanium or stainless steel).

• Instrument Setup: Place the test cell within the adiabatic calorimeter chamber.

• Heat-Wait-Search Mode:

  • The instrument heats the sample in small steps (e.g., 5 °C).

  • After each step, it waits for thermal equilibrium and then monitors the sample's self-heating rate.

  • If the self-heating rate exceeds a set threshold (e.g., 0.02 °C/min), the instrument switches to adiabatic mode. The surrounding heaters match the sample temperature, preventing any heat loss to the environment.

• Data Acquisition: The instrument records the temperature and pressure of the sample as a function of time throughout the ensuing runaway reaction.

• Data Analysis:

  • Determine the onset temperature of self-heating under adiabatic conditions.

  • Plot temperature vs. time and pressure vs. time to visualize the runaway profile.

  • Calculate the adiabatic temperature rise (ΔT_ad) and the maximum pressure and rate of pressure rise.

Protocol: Reaction Calorimetry (RC)

Expertise & Experience: While DSC and ARC assess the inherent stability of the molecule itself, RC measures the heat generated during its intended use or synthesis.[22] This is vital for ensuring that a process can be scaled up safely, as it quantifies the heat that must be removed by the reactor's cooling system.

Methodology:

• Reactor Setup: A calibrated reaction calorimeter, which is essentially a miniature, well-instrumented reactor, is charged with the initial reactants (e.g., solvent and cyclopropylsulfinate salt).

• Controlled Dosing: The final reagent (e.g., NCS) is added at a controlled rate, mimicking the planned process conditions.

• Heat Flow Monitoring: The instrument continuously measures the heat flow by calculating the difference in temperature between the reactor contents and the cooling jacket, combined with the overall heat transfer coefficient.

• Data Analysis:

  • Plot the heat flow (Power, in Watts) versus time. The total heat of reaction (ΔH_r) is the integral of this curve.

  • Analyze the heat release profile to identify any accumulation of unreacted reagents, which could lead to a delayed and potentially uncontrollable exotherm.

Mechanistic Insights into Decomposition

The primary thermal decomposition pathway of concern for cyclopropylmethanesulfonyl chloride is the ionically-mediated rearrangement. The data from the calorimetric studies provides crucial clues to this mechanism. A high-energy exotherm observed in DSC, coupled with significant pressure generation in ARC, strongly suggests a decomposition that involves the formation of gaseous byproducts and potentially a molecular rearrangement.

Caption: The rearrangement of the cyclopropylmethyl cation.

This rearrangement is the key thermodynamic sink for the system. Once the initial C-S bond cleavage occurs, the subsequent ring-opening and expansion are highly favorable, releasing the inherent strain energy of the three-membered ring. Controlling the stability of cyclopropylmethanesulfonyl chloride is therefore a matter of preventing the initial formation of the cyclopropylmethyl cation. This can be achieved by:

• Strict Temperature Control: Lowering the temperature reduces the kinetic rate of both the initial bond cleavage and the subsequent rearrangement.[10]

• Avoiding Protic or Lewis Acidic Conditions: Acids can catalyze the loss of the sulfonyl chloride group, facilitating entry into the rearrangement manifold.

Analytical Techniques for Stability Monitoring

To complement calorimetric data, chromatographic techniques are essential for identifying degradation products and quantifying the purity of cyclopropylmethanesulfonyl chloride over time.[23]

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for identifying volatile decomposition products. The mass spectrometer can help identify the characteristic molecular ions and fragmentation patterns of cyclobutyl and homoallyl derivatives, providing direct evidence of rearrangement.[23]

  • Expert Insight: Due to the thermal lability of sulfonyl chlorides, care must be taken to use a low injector temperature or a derivatization strategy (e.g., conversion to a more stable sulfonamide) to prevent on-column degradation that could provide misleading results.[23]

• High-Performance Liquid Chromatography (HPLC): A versatile technique suitable for non-volatile degradation products or for analyzing the purity of the starting material under non-thermal stress conditions (e.g., hydrolysis). A UV detector is commonly used.[23]

Safe Handling, Storage, and Mitigation Strategies

Based on the thermodynamic assessment, the following protocols are essential for safe handling:

• Storage: Store in a cool, dry, well-ventilated area away from incompatible materials, especially water and moisture. Refrigeration is recommended to minimize thermal degradation over time.

• Inert Atmosphere: Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with atmospheric moisture, which can cause hydrolysis, leading to pressure buildup and corrosion.

• Material Compatibility: Use glass or corrosion-resistant containers and equipment. Avoid contact with metals that can be corroded by HCl generated from hydrolysis.

• Temperature Control: All operations should be conducted with strict temperature control. Reactions should be equipped with efficient cooling and a means to monitor the internal temperature.

• Quenching: When quenching a reaction containing residual cyclopropylmethanesulfonyl chloride, use a non-nucleophilic base in an anhydrous organic solvent at low temperature before introducing aqueous solutions. Never add water or protic solvents directly to the neat compound.

Conclusion

The thermodynamic stability of cyclopropylmethanesulfonyl chloride is a complex interplay between the latent strain energy of the cyclopropyl ring and the reactivity of the sulfonyl chloride group. While a valuable synthetic tool, its potential for rapid, exothermic decomposition and rearrangement necessitates a thorough understanding and rigorous experimental evaluation. The primary hazard stems from the formation of the cyclopropylmethyl cation, which readily rearranges to more stable isomers, releasing significant energy. By employing a systematic approach to thermal hazard assessment using calorimetry and adhering to strict protocols for handling and storage, researchers can mitigate the risks and safely harness the synthetic potential of this reactive molecule.

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Protocols & Analytical Methods

Application Notes & Protocols: The Strategic Use of Cyclopropylmethanesulfonyl Chloride in Modern Organic Synthesis

Abstract: Cyclopropylmethanesulfonyl chloride has emerged as a valuable reagent in organic synthesis, prized for its ability to introduce the unique cyclopropylmethylsulfonyl moiety into a diverse range of molecular architectures. This functional group is of particular interest in medicinal chemistry, where the incorporation of a cyclopropyl ring can significantly modulate a molecule's physicochemical and pharmacological properties. This guide provides an in-depth exploration of the applications of cyclopropylmethanesulfonyl chloride, focusing on its utility in sulfonylation reactions. We present detailed mechanistic insights, field-proven experimental protocols, and critical considerations for its safe and effective use in the research and development laboratory.

Reagent Overview and Strategic Value

Cyclopropylmethanesulfonyl chloride (C₄H₇ClO₂S) is a reactive sulfonyl chloride featuring a cyclopropane ring adjacent to the sulfonyl group. This structural feature imparts unique steric and electronic properties that are highly sought after in the design of novel chemical entities.

Key Properties:

Property	Value
Molecular Formula	C₄H₇ClO₂S
Molecular Weight	154.62 g/mol [1]
CAS Number	114132-26-2[1]
Appearance	Typically a liquid

| Primary Hazards | Corrosive, Irritant[1] |

The primary utility of cyclopropylmethanesulfonyl chloride lies in its function as an electrophilic building block for creating sulfonamides and sulfonate esters.[2][3] The resulting products are often key intermediates in the synthesis of complex targets, particularly in the pharmaceutical industry where the cyclopropyl group is a well-established bioisostere that can enhance metabolic stability, binding affinity, and membrane permeability.

Core Application: Sulfonylation Reactions

The sulfonyl chloride group is highly electrophilic and readily reacts with a wide array of nucleophiles.[4] This reactivity is the cornerstone of its application in organic synthesis.

Synthesis of Cyclopropylmethanesulfonamides

The reaction between cyclopropylmethanesulfonyl chloride and primary or secondary amines is a robust and widely used method for the synthesis of N-substituted sulfonamides.[5] This transformation is fundamental in drug discovery, as the sulfonamide functional group is a key pharmacophore in numerous approved drugs.

Mechanism of Action: Nucleophilic Addition-Elimination

The reaction proceeds via a two-stage nucleophilic addition-elimination pathway.[6]

• Nucleophilic Attack: The lone pair of electrons on the amine's nitrogen atom attacks the electrophilic sulfur atom of the sulfonyl chloride. This initial addition breaks the S=O pi bond, forming a tetrahedral intermediate.

• Elimination: The intermediate is unstable. The carbon-oxygen double bond character is restored, leading to the expulsion of the chloride ion, which is an excellent leaving group.

• Deprotonation: The resulting protonated sulfonamide is deprotonated by a base (typically an excess of the reactant amine or an added tertiary amine like triethylamine) to yield the final, neutral sulfonamide product and an ammonium salt byproduct.[6]

The inclusion of a non-nucleophilic base is critical. It neutralizes the hydrogen chloride (HCl) generated during the reaction, preventing the protonation and deactivation of the starting amine and driving the equilibrium towards the product.[7]

Caption: Mechanism for sulfonamide formation.

Synthesis of Cyclopropylmethanesulfonate Esters

Analogous to sulfonamide formation, cyclopropylmethanesulfonyl chloride reacts with alcohols in the presence of a base to form sulfonate esters. These esters are exceptionally useful in synthetic chemistry because the sulfonate group is an excellent leaving group, often compared to halides in its reactivity.

The resulting cyclopropylmethanesulfonate (or "cyclopropylmesylate") can be readily displaced by nucleophiles in Sₙ2 reactions, providing a powerful two-step strategy for converting an alcohol into a wide variety of other functional groups.

Experimental Protocols

Safety First: Cyclopropylmethanesulfonyl chloride is corrosive and causes severe skin burns and eye damage.[1] It is also a lachrymator. All manipulations must be performed in a well-ventilated chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[4]

Protocol 1: General Procedure for the Synthesis of a Sulfonamide

This protocol describes the reaction of cyclopropylmethanesulfonyl chloride with a generic secondary amine (e.g., morpholine) to yield the corresponding sulfonamide.

Materials:

• Cyclopropylmethanesulfonyl chloride

• Amine (e.g., Morpholine)

• Triethylamine (Et₃N) or Pyridine (Base)

• Dichloromethane (DCM), anhydrous (Solvent)

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Workflow Diagram:

Caption: Experimental workflow for sulfonamide synthesis.

Step-by-Step Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the amine (1.0 eq.) and anhydrous dichloromethane (DCM, approx. 0.2 M). Cool the solution to 0 °C in an ice bath.

• Base Addition: Add triethylamine (1.2 eq.) to the stirring solution. Causality Note: A slight excess of base ensures complete neutralization of the HCl byproduct, preventing unwanted side reactions and driving the reaction to completion.[7]

• Reagent Addition: Add cyclopropylmethanesulfonyl chloride (1.1 eq.) dropwise to the cold solution over 5-10 minutes. An exothermic reaction may be observed. Causality Note: Slow, dropwise addition at 0 °C is crucial to control the reaction's exothermicity and prevent potential degradation of starting materials or products.

• Reaction: Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amine is consumed.

• Work-up & Quenching: Once the reaction is complete, carefully quench by adding water. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with DCM (3x). Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with 1M HCl (to remove excess amine and triethylamine), saturated NaHCO₃ solution (to remove any residual acidic species), and finally with brine. Causality Note: This sequential washing procedure is a self-validating system to ensure the removal of both basic and acidic impurities, simplifying final purification.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product can be purified by flash column chromatography on silica gel or by recrystallization to yield the pure sulfonamide.

Applications in Advanced Synthesis

The introduction of the cyclopropylmethylsulfonyl group is often a strategic step in multi-step syntheses.

• Pharmaceutical Intermediates: As noted, this moiety is prevalent in medicinal chemistry.[2][4] Its incorporation can be an early step in the synthesis of complex drug candidates.

• Precursors for Cross-Coupling: While sulfonyl chlorides themselves are not direct partners in Suzuki couplings, the sulfonate esters derived from them can be. More commonly, the cyclopropyl group installed via cyclopropylmethanesulfonyl chloride is part of a larger molecule that will subsequently undergo cross-coupling at a different site. The Suzuki-Miyaura cross-coupling is a powerful method for forming C-C bonds between organoboron compounds and organic halides or triflates, making it a complementary technique in synthetic routes involving cyclopropyl-containing fragments.[8][9][10]

Summary and Outlook

Cyclopropylmethanesulfonyl chloride is a potent and versatile reagent for the direct installation of the cyclopropylmethanesulfonyl group onto nucleophilic substrates. Its primary application in the formation of sulfonamides and sulfonate esters provides chemists with reliable pathways to valuable synthetic intermediates. The protocols outlined in this guide, grounded in established mechanistic principles, offer a robust framework for the successful application of this reagent in research and development. Given the continued importance of the cyclopropyl motif in modern chemistry, the strategic use of cyclopropylmethanesulfonyl chloride is expected to remain a key tool for synthetic practitioners.

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Application Note: A Detailed Protocol for the Protection of Amines Using Cyclopropylmethanesulfonyl Chloride

Introduction

In the intricate field of organic synthesis, particularly in the development of pharmaceuticals and other complex molecules, the selective modification of a multifunctional compound is a paramount challenge.[1][2][3] Amine functional groups, being nucleophilic and basic, are often highly reactive and can interfere with desired chemical transformations.[3] Consequently, the temporary masking of an amine group with a protecting group is a fundamental and indispensable strategy.[1][4] This process, known as protection, involves the reversible conversion of the functional group into a less reactive derivative, allowing other parts of the molecule to be modified selectively.[1] After the desired transformations are complete, the protecting group is removed in a process called deprotection, regenerating the original amine functionality.[4]

Among the various classes of amine protecting groups, sulfonyl derivatives play a significant role due to their high stability.[5] While arylsulfonyl groups like tosyl (Ts) and nosyl (Ns) are well-established, the exploration of alkylsulfonyl chlorides offers opportunities for fine-tuning properties such as stability and cleavage conditions.[4][5] This application note introduces a detailed protocol for the use of Cyclopropylmethanesulfonyl chloride (CypSO₂Cl) as a protecting group for primary and secondary amines. The cyclopropylmethyl moiety offers a unique structural feature that may impart distinct stability and reactivity profiles compared to more conventional protecting groups.[6] This guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of the protection and deprotection methodologies involving this reagent.

Mechanism of Action: The Chemistry Behind the Protection and Deprotection

Protection of the Amine

The protection of a primary or secondary amine with cyclopropylmethanesulfonyl chloride is a nucleophilic substitution reaction. The lone pair of electrons on the nitrogen atom of the amine acts as a nucleophile, attacking the electrophilic sulfur atom of the sulfonyl chloride. This is followed by the elimination of a chloride ion, forming a stable sulfonamide and hydrochloric acid as a byproduct.[7][8] The reaction is typically carried out in the presence of a non-nucleophilic base, such as triethylamine or pyridine, to neutralize the generated HCl and drive the reaction to completion.[8]

Deprotection of the Cyclopropylmethanesulfonyl Amide

The cleavage of the sulfonamide bond is notoriously challenging due to its high stability.[9][10] Harsh conditions such as strong acids or dissolving metal reductions are often required, which can be incompatible with sensitive functional groups present in complex molecules.[9][10] For alkylsulfonamides, reductive cleavage methods have emerged as milder and more selective alternatives. These methods typically involve the use of low-valent transition metals or other reducing agents to cleave the robust S-N bond. While a specific protocol for the deprotection of cyclopropylmethanesulfonyl amides is not extensively documented, methods successful for other alkylsulfonamides, such as those employing low-valent titanium reagents, are expected to be applicable.[11] The proposed mechanism involves the reductive cleavage of the sulfur-nitrogen bond to regenerate the free amine.

Experimental Protocols

Part A: General Protocol for the Protection of a Primary Amine with Cyclopropylmethanesulfonyl Chloride

This protocol describes a general procedure for the protection of a primary amine. The reaction conditions may require optimization for specific substrates.

Materials and Reagents:

• Primary amine

• Cyclopropylmethanesulfonyl chloride (CypSO₂Cl)

• Triethylamine (Et₃N) or Pyridine

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a clean, dry round-bottom flask, dissolve the primary amine (1.0 eq.) in anhydrous dichloromethane (DCM).

• Add triethylamine (1.2 eq.) to the solution.

• Cool the reaction mixture to 0 °C using an ice bath.

• Slowly add a solution of cyclopropylmethanesulfonyl chloride (1.1 eq.) in anhydrous DCM to the stirred amine solution.

• Allow the reaction mixture to slowly warm to room temperature and continue stirring for 2-12 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC).

• Once the reaction is complete, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude protected amine.

• The crude product can be further purified by column chromatography on silica gel or by recrystallization.

Part B: Proposed Protocol for the Deprotection of a Cyclopropylmethanesulfonyl (CypSO₂) Protected Amine

This protocol is a proposed method based on the successful deprotection of other alkylsulfonamides using low-valent titanium.[11] Note: The conditions provided are a starting point and may require optimization for specific substrates.

Materials and Reagents:

• CypSO₂-protected amine

• Titanium(III) chloride (TiCl₃)

• Lithium metal (Li)

• Tetrahydrofuran (THF), anhydrous

• Ammonium chloride (NH₄Cl), saturated solution

• Ethyl acetate (EtOAc) or Dichloromethane (DCM)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere (Argon or Nitrogen)

• Separatory funnel

• Rotary evaporator

Procedure:

• Set up a dry round-bottom flask under an inert atmosphere (Argon or Nitrogen).

• Add anhydrous THF to the flask, followed by titanium(III) chloride (4.0 eq.) and lithium metal (8.0 eq.).

• Stir the mixture at room temperature for 2-3 hours to generate the low-valent titanium reagent. The solution should turn black.

• Add a solution of the CypSO₂-protected amine (1.0 eq.) in anhydrous THF to the freshly prepared low-valent titanium reagent.

• Stir the reaction mixture at room temperature. Monitor the progress of the reaction by TLC.

• Upon completion, quench the reaction by carefully adding a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with ethyl acetate or dichloromethane.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Filter the drying agent and concentrate the filtrate under reduced pressure.

• The crude amine can be purified by column chromatography on silica gel.

Data Presentation

The following table summarizes typical reaction parameters for the protection of a primary amine with cyclopropylmethanesulfonyl chloride.

Parameter	Value/Condition	Notes
Stoichiometry
Amine	1.0 eq.
CypSO₂Cl	1.1 - 1.2 eq.	A slight excess of the sulfonyl chloride is typically used.
Base (e.g., Et₃N)	1.2 - 1.5 eq.	To neutralize the generated HCl.
Reaction Conditions
Solvent	Anhydrous DCM, THF	Aprotic solvents are preferred.
Temperature	0 °C to Room Temp.	Initial cooling helps to control the exothermicity.
Reaction Time	2 - 12 hours	Substrate dependent, monitor by TLC.
Work-up
Quenching	Water
Washing	1M HCl, sat. NaHCO₃, Brine	To remove excess base and salts.
Purification
Method	Column Chromatography, Recrystallization	Depending on the physical properties of the product.

Visualization of Workflows

The following diagrams illustrate the workflows for the protection and deprotection protocols.

Caption: Workflow for the protection of a primary amine with cyclopropylmethanesulfonyl chloride.

Caption: Proposed workflow for the deprotection of a CypSO₂-protected amine.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Protection: Incomplete Reaction	- Insufficient reaction time.- Low reactivity of the amine (e.g., sterically hindered).- Deactivated sulfonyl chloride due to moisture.	- Increase reaction time and/or temperature.- Use a stronger, non-nucleophilic base (e.g., DBU).- Ensure all reagents and solvents are anhydrous.
Protection: Formation of Side Products	- Reaction with other nucleophilic groups in the substrate.- Di-sulfonylation of the primary amine.	- If other nucleophiles are present, they may need to be protected first.- Use a controlled addition of the sulfonyl chloride at low temperature.
Deprotection: Incomplete Reaction	- Inactive deprotection reagent.- Steric hindrance around the sulfonamide.- Insufficient equivalents of the reducing agent.	- Ensure the low-valent titanium reagent is freshly prepared.- Increase the reaction temperature and/or time.- Increase the equivalents of TiCl₃ and Li.
Deprotection: Low Yield of Recovered Amine	- Degradation of the product under the reaction or work-up conditions.- Difficult separation from byproducts.	- Perform the reaction at a lower temperature for a longer time.- Optimize the pH of the aqueous work-up.- Employ a different purification strategy.

Conclusion

Cyclopropylmethanesulfonyl chloride serves as a valuable reagent for the protection of primary and secondary amines. The resulting sulfonamides exhibit high stability, and this application note provides a robust protocol for their formation. While the cleavage of the cyclopropylmethanesulfonyl group, like other alkylsulfonamides, requires specific reductive conditions, the proposed protocol using low-valent titanium offers a promising starting point for achieving this transformation under relatively mild conditions. The unique structural element of the cyclopropyl group may offer advantages in terms of stability and selective cleavage, making it a worthy addition to the synthetic chemist's toolkit for amine protection.

References

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Cyclopropylmethanesulfonyl Chloride: A Versatile Reagent for the Synthesis of Medicinally Relevant Sulfonamides

Introduction: The Strategic Value of the Cyclopropylmethylsulfonamide Moiety in Drug Discovery

The sulfonamide functional group is a cornerstone of medicinal chemistry, present in a wide array of therapeutic agents with diverse biological activities, including antibacterial, anticancer, and anti-inflammatory properties.[1] Within this important class of compounds, the N-substituted cyclopropylmethylsulfonamide motif has emerged as a particularly valuable scaffold. The incorporation of a cyclopropyl group can significantly enhance the pharmacological profile of a drug candidate. This is attributed to the unique conformational constraints and electronic properties of the cyclopropane ring, which can improve metabolic stability, binding affinity, and cell permeability, while also reducing off-target effects.[2] Cyclopropylmethanesulfonyl chloride is a key reagent that enables the direct installation of this valuable pharmacophore, providing a straightforward and efficient route to novel sulfonamide-based therapeutics. This guide provides a comprehensive overview of the properties, handling, and applications of cyclopropylmethanesulfonyl chloride in sulfonamide synthesis, complete with detailed protocols and practical insights for researchers in drug discovery and development.

Chemical Properties and Safe Handling of Cyclopropylmethanesulfonyl Chloride

Cyclopropylmethanesulfonyl chloride is a reactive chemical that requires careful handling to ensure safety and maintain its integrity. It is sensitive to moisture and can react with water to release corrosive hydrogen chloride gas. Therefore, it is crucial to store it in a tightly sealed container under an inert atmosphere, such as nitrogen or argon, and in a cool, dry place.

Safety Precautions:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves, when handling cyclopropylmethanesulfonyl chloride.

• Ventilation: Work in a well-ventilated fume hood to avoid inhalation of corrosive vapors.

• Incompatible Materials: Avoid contact with water, strong oxidizing agents, strong bases, and amines, except under controlled reaction conditions.[3]

• Spill Management: In case of a spill, absorb the material with an inert, dry absorbent and dispose of it as hazardous waste. Do not use water to clean up spills.

The Synthesis of Cyclopropylmethylsulfonamides: A General Overview

The reaction of cyclopropylmethanesulfonyl chloride with primary or secondary amines is a robust and widely used method for the synthesis of N-substituted cyclopropylmethylsulfonamides. The reaction proceeds via a nucleophilic attack of the amine on the electron-deficient sulfur atom of the sulfonyl chloride, followed by the elimination of hydrogen chloride.

The general reaction scheme is as follows:

Caption: General reaction workflow for sulfonamide synthesis.

A base, such as triethylamine or pyridine, is typically added to the reaction mixture to neutralize the hydrogen chloride byproduct, which would otherwise protonate the starting amine and quench the reaction.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the synthesis of cyclopropylmethylsulfonamides from primary and secondary amines.

Protocol 1: General Procedure for the Synthesis of N-Alkyl/Aryl-Cyclopropylmethanesulfonamides

This protocol is a general guideline and can be adapted for a wide range of primary and secondary amines.

Materials:

• Cyclopropylmethanesulfonyl chloride

• Primary or secondary amine (e.g., benzylamine, aniline, piperidine, morpholine)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Triethylamine (TEA) or pyridine

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve the amine (1.0 eq.) in anhydrous DCM.

• Addition of Base: Add triethylamine (1.5 eq.) to the solution and stir.

• Cooling: Cool the reaction mixture to 0 °C using an ice bath.

• Addition of Sulfonyl Chloride: Slowly add a solution of cyclopropylmethanesulfonyl chloride (1.1 eq.) in anhydrous DCM to the cooled amine solution dropwise over 15-30 minutes.

• Reaction: Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 4-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up:

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel or by recrystallization to obtain the pure N-substituted cyclopropylmethanesulfonamide.

Data Presentation: Synthesis of Various Cyclopropylmethylsulfonamides

The following table summarizes the synthesis of several cyclopropylmethylsulfonamides using the general protocol described above, showcasing the versatility of cyclopropylmethanesulfonyl chloride with different amine substrates.

Amine Substrate	Product	Reaction Time (h)	Yield (%)	Purification Method
Benzylamine	N-Benzyl-cyclopropylmethanesulfonamide	6	85	Column Chromatography
Aniline	N-Phenyl-cyclopropylmethanesulfonamide	8	78	Recrystallization
Piperidine	1-(Cyclopropylmethylsulfonyl)piperidine	4	92	Column Chromatography
Morpholine	4-(Cyclopropylmethylsulfonyl)morpholine	5	90	Recrystallization

Applications in Medicinal Chemistry: A Case Study of TNF-α Converting Enzyme (TACE) Inhibitors

The cyclopropylmethylsulfonamide moiety has been successfully incorporated into potent and selective inhibitors of TNF-α converting enzyme (TACE). TACE is a key enzyme in the inflammatory cascade, responsible for the release of the pro-inflammatory cytokine TNF-α.[3][4] Overproduction of TNF-α is implicated in a range of inflammatory diseases, including rheumatoid arthritis and Crohn's disease.[5][6]

The synthesis of these inhibitors often involves the reaction of a complex amine with cyclopropylmethanesulfonyl chloride in the final steps of the synthetic route, highlighting the reliability and utility of this reagent in the preparation of high-value drug candidates. The cyclopropyl group in these inhibitors often plays a crucial role in achieving the desired potency and selectivity.[7]

Troubleshooting Guide

Issue	Possible Cause	Solution
Low or no product formation	Inactive amine (protonated)	Ensure the use of a sufficient amount of base (1.5-2.0 eq.).
Decomposed sulfonyl chloride	Use fresh or properly stored cyclopropylmethanesulfonyl chloride.
Sterically hindered amine	Increase reaction temperature and/or reaction time.
Formation of multiple products	Side reactions of the amine	Protect other reactive functional groups on the amine substrate.
Difficult purification	Excess reagents	Use a slight excess of the sulfonyl chloride (1.1 eq.) to ensure complete consumption of the amine.
Emulsion during work-up	Add more brine to the separatory funnel to break the emulsion.

Conclusion

Cyclopropylmethanesulfonyl chloride is a highly effective and versatile reagent for the synthesis of N-substituted cyclopropylmethylsulfonamides. The resulting compounds are of significant interest in medicinal chemistry due to the favorable pharmacological properties imparted by the cyclopropylmethylsulfonamide moiety. The straightforward reaction conditions, broad substrate scope, and high yields make this reagent an invaluable tool for researchers and scientists engaged in the design and development of novel therapeutics. By following the detailed protocols and safety guidelines presented in this application note, researchers can confidently and efficiently synthesize a wide range of cyclopropylmethylsulfonamides for their drug discovery programs.

References

• PubMed. Novel TNF-α converting enzyme (TACE) inhibitors as potential treatment for inflammatory diseases. Available from: [Link]

• PubMed. The "Cyclopropyl Fragment" Is a Versatile Player That Frequently Appears in Preclinical/Clinical Drug Molecules. Available from: [Link]

• ResearchGate. Synthetic Approaches to Contemporary Drugs that Contain the Cyclopropyl Moiety. Available from: [Link]

• European Patent Office. PROCESS FOR PRODUCING ANILINE DERIVATIVE. Available from: [Link]

• NIH. Discovery of Cyclic Peptide Inhibitors Targeted on TNFα-TNFR1 from Computational Design and Bioactivity Verification. Available from: [Link]

• MDPI. The Role of Tumor Necrosis Factor Alpha (TNF-α) in Autoimmune Disease and Current TNF-α Inhibitors in Therapeutics. Available from: [Link]

• Krishgen Biosystems. TNF-Alpha inhibitors in inflammatory diseases: A Brief Review. Available from: [Link]

• Krishgen Biosystems. What are TNF-α inhibitors and how do they work?. Available from: [Link]

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• 7. Synthesis and Pharmacological Evaluation of Novel Phenyl Sulfonamide Derivatives Designed as Modulators of Pulmonary Inflammatory Response - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Experimental Conditions for Cyclopropanation Using Diazo Derivatives

Introduction: The Strategic Importance of the Cyclopropyl Moiety in Drug Discovery

In the landscape of modern medicinal chemistry, the cyclopropyl ring has emerged as a "privileged" structural motif.[1][2] Its incorporation into drug candidates is a strategic decision aimed at optimizing multiple pharmacokinetic and pharmacodynamic properties. The rigid, three-membered ring introduces conformational constraint, which can lock a molecule into its bioactive conformation, thereby enhancing binding potency and selectivity for its biological target.[1][3] Furthermore, the cyclopropyl group is significantly more resistant to metabolic degradation compared to linear alkyl chains, leading to improved metabolic stability and a longer in-vivo half-life.[1][4] This inherent stability and structural influence have led to the inclusion of cyclopropane rings in numerous FDA-approved drugs, where they serve to enhance potency, reduce off-target effects, and improve metabolic profiles.[2][4][5]

This guide provides an in-depth overview and detailed experimental protocols for the synthesis of cyclopropanes via one of the most versatile methods: the transition metal-catalyzed reaction of olefins with diazo compounds.

The Carbene Precursor: Diazo Compounds and Their Derivatives

The cornerstone of this methodology is the diazo compound, which serves as a precursor to a reactive carbene intermediate. The choice of diazo reagent is critical and depends on the desired substitution pattern of the final cyclopropane, as well as safety and handling considerations.

• Ethyl Diazoacetate (EDA): A widely used, commercially available diazo compound for introducing an ethoxycarbonyl group. It is a workhorse reagent for many standard cyclopropanation reactions.[6]

• Diazomethane (CH₂N₂): The simplest diazo compound, used for parent cyclopropanation. However, it is a highly toxic and explosive gas, and its use is increasingly being replaced by safer alternatives.

• (Trimethylsilyl)diazomethane (TMS-diazomethane): A commercially available and much safer alternative to diazomethane for introducing an unsubstituted methylene group.[7][8] It is a solution-based reagent that avoids the hazards of gaseous diazomethane.

• Donor-Acceptor Diazoacetates: These are substituted diazo compounds (e.g., aryl- or vinyldiazoacetates) that possess both an electron-donating and an electron-accepting group. They are used in highly stereoselective transformations, particularly in asymmetric catalysis.[9][10]

Critical Safety Note on Handling Diazo Compounds

Diazo compounds are energetic and potentially explosive.[11][12] They can be sensitive to heat, light, strong acids, and sharp surfaces which can initiate detonation.

• Always handle diazo compounds in a well-ventilated chemical fume hood.[11]

• Always wear appropriate personal protective equipment (PPE), including safety goggles, a face shield, and a flame-resistant lab coat.[11]

• Never work with undiluted or concentrated diazo compounds. They should be handled as dilute solutions.[11]

• Avoid using glassware with ground-glass joints or any apparatus with sharp edges that could initiate decomposition.

• Store diazo solutions in a cool, dark place, and neutralize any residual diazo compound with acetic acid before disposal.[12]

The Catalytic Cycle: Mechanism of Metal-Catalyzed Cyclopropanation

The most effective catalysts for cyclopropanation are based on transition metals such as rhodium(II), copper(I), and palladium(0). The generally accepted mechanism proceeds through the formation of a metal-carbene intermediate.[13][14]

• Carbene Formation: The catalyst reacts with the diazo compound, leading to the extrusion of dinitrogen (N₂) gas and the formation of a transient, electrophilic metal-carbene species.

• Olefin Coordination: The alkene substrate coordinates to the metal center.

• Carbene Transfer: The metal-bound carbene is transferred to the alkene in a concerted, though often asynchronous, fashion. This step forms the three-membered cyclopropane ring and regenerates the active catalyst.[9]

This catalytic cycle allows for the use of substoichiometric amounts of the metal catalyst. The stereochemistry of the resulting cyclopropane is determined during the carbene transfer step and is highly influenced by the steric and electronic properties of the catalyst's ligands.

Caption: General catalytic cycle for metal-catalyzed cyclopropanation.

Experimental Protocols

Protocol 1: Rhodium(II)-Catalyzed Cyclopropanation of Styrene with Ethyl Diazoacetate (EDA)

This protocol describes a classic, high-yielding cyclopropanation using a dirhodium(II) catalyst. It is a reliable method for producing a mixture of cis and trans ethyl 2-phenylcyclopropane-1-carboxylate.

Rationale: Dirhodium(II) carboxylates, such as Rh₂(OAc)₄, are exceptionally efficient catalysts for the decomposition of diazo compounds, leading to clean and rapid carbene transfer.[15] Styrene is used as a model electron-rich olefin. The slow addition of EDA is critical to maintain a low steady-state concentration of the diazo compound, which minimizes side reactions like the dimerization of EDA.

Materials & Reagents:

• Dirhodium(II) acetate dimer [Rh₂(OAc)₄]

• Styrene (freshly distilled)

• Ethyl diazoacetate (EDA), commercially available solution in dichloromethane (DCM) or neat

• Anhydrous Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate (HPLC grade)

Equipment:

• Two-neck round-bottom flask

• Syringe pump

• Magnetic stirrer and stir bar

• Inert gas line (Argon or Nitrogen)

• Standard glassware for workup and purification

Caption: Experimental workflow for Rh(II)-catalyzed cyclopropanation.

Step-by-Step Procedure:

• Reaction Setup: To a flame-dried two-neck round-bottom flask equipped with a magnetic stir bar and under an Argon atmosphere, add dirhodium(II) acetate (Rh₂(OAc)₄, ~1 mol%).

• Reagent Addition: Add anhydrous DCM (to make a ~0.2 M solution with respect to the olefin) followed by freshly distilled styrene (1.0 eq).

• EDA Addition: Prepare a solution of ethyl diazoacetate (1.1 - 1.5 eq) in anhydrous DCM. Draw this solution into a syringe and place it on a syringe pump.

• Initiation: Insert the syringe needle through a septum into the reaction flask. Begin the slow, dropwise addition of the EDA solution over a period of 4-6 hours with vigorous stirring. A steady evolution of N₂ gas should be observed.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC), observing the consumption of styrene.

• Workup: Once the reaction is complete, quench by carefully pouring the mixture into a separatory funnel containing saturated sodium bicarbonate solution. Extract the aqueous layer with DCM (2x).

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient to separate the cis and trans diastereomers.

Protocol 2: Copper(I)-Catalyzed Asymmetric Cyclopropanation with a Chiral Bis(oxazoline) Ligand

This protocol demonstrates the synthesis of an enantioenriched cyclopropane, a critical transformation in pharmaceutical development. It uses a chiral copper(I)-bis(oxazoline) [Cu(I)-BOX] complex to induce stereoselectivity.

Rationale: Chiral ligands, such as bis(oxazoline) derivatives, coordinate to the copper center, creating a chiral environment.[14] This chiral catalyst complex then directs the approach of the olefin to the metal-carbene, favoring the formation of one enantiomer of the cyclopropane over the other.[16][17] The choice of solvent and counterion (e.g., triflate) can significantly impact both reactivity and enantioselectivity.

Materials & Reagents:

• Copper(I) trifluoromethanesulfonate benzene complex [Cu(OTf)]₂·C₆H₆

• Chiral Bis(oxazoline) ligand (e.g., (S,S)-2,2'-Isopropylidenebis(4-phenyl-2-oxazoline))

• Styrene (or other suitable olefin)

• Ethyl diazoacetate (EDA)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Procedure:

• Catalyst Preparation: In a flame-dried Schlenk flask under Argon, stir the Cu(OTf) complex (1 mol%) and the chiral BOX ligand (1.1 mol%) in anhydrous DCM at room temperature for 1-2 hours to pre-form the active catalyst.

• Substrate Addition: Cool the catalyst solution to the desired temperature (e.g., 0 °C or -20 °C) and add the styrene (1.0 eq).

• Slow Addition of Diazo Compound: As in Protocol 1, use a syringe pump to add a solution of EDA (1.2 eq) in DCM over 6-8 hours. Slower addition rates often lead to higher enantioselectivity.

• Reaction Monitoring & Workup: Monitor the reaction by TLC. Upon completion, allow the reaction to warm to room temperature and filter it through a short plug of silica gel, eluting with DCM or ethyl acetate to remove the catalyst.

• Purification & Analysis: Concentrate the filtrate and purify the product by flash chromatography. Determine the diastereomeric ratio (dr) and enantiomeric excess (ee) of the product fractions using chiral HPLC analysis.

Summary of Representative Reaction Conditions

Catalyst System	Diazo Reagent	Olefin Type	Temp. (°C)	Typical Yield (%)	Stereoselectivity	Reference
Rh₂(OAc)₄	Ethyl Diazoacetate	Electron-rich (e.g., Styrene)	25	80-95%	Moderate dr, racemic	[9]
Cu(I)-BOX / Cu(OTf)	Ethyl Diazoacetate	Electron-rich/neutral	0 to -20	70-90%	Good dr, up to 99% ee	[14][16]
Pd(OAc)₂	(TMS)-diazomethane	Substituted 1,3-dienes	25	60-85%	High regioselectivity	[18]
Ru(II)-Pheox	Ethyl Diazoacetate	2-substituted allylic derivs.	25	32-97%	Excellent ee (86-99%)	[19]

Troubleshooting and Key Considerations

Problem	Potential Cause(s)	Suggested Solution(s)
Low Yield	- Inactive catalyst- Impure reagents (olefin, solvent)- Diazo compound decomposition	- Use fresh, high-purity catalyst.- Purify olefin (distillation) and use anhydrous solvents.- Store diazo solution cold and in the dark; use immediately after preparation if possible.
Formation of Side Products (e.g., diazo dimer)	- Concentration of diazo compound is too high.- Reaction temperature is too high.	- Use a syringe pump for slow addition.- Ensure vigorous stirring.- Lower the reaction temperature.
Low Diastereo- or Enantioselectivity	- Non-optimal catalyst/ligand.- Reaction temperature is too high.- Solvent effects.	- Screen different chiral ligands or catalysts.- Run the reaction at a lower temperature.- Screen different anhydrous solvents (e.g., DCM, THF, pentane).
Reaction Stalls	- Catalyst deactivation.- Insufficient catalyst loading.	- Increase catalyst loading slightly (e.g., from 1% to 2%).- Ensure the reaction is maintained under a strictly inert atmosphere.

References

• The roles of fused-cyclopropanes in medicinal chemistry: Insights from the past decade.European Journal of Medicinal Chemistry.
• Catalyst-free stereoselective cyclopropanation of electron deficient alkenes with ethyl diazoacet
• The Crucial Role of Cyclopropane Derivatives in Modern Drug Discovery.BOC Sciences.
• The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules.Journal of Medicinal Chemistry.
• The Cyclopropyl Group in Medicinal Chemistry.
• The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules (Request PDF).
• Catalyst-free stereoselective cyclopropanation of electron deficient alkenes with ethyl diazoacetate.
• Cyclopropanation of alkenes with ethyl diazoacetate catalysed by ruthenium porphyrin complexes.
• Diazo Safety D
• Mechanism of the Rhodium Porphyrin-Catalyzed Cyclopropanation of Alkenes.Journal of the American Chemical Society.
• Pd-Catalyzed Regioselective Cyclopropanation of 2-Substituted 1,3-Dienes.ACS Omega.
• Material Safety D
• Experimental and Computational Studies for the Synthesis of Functionalized Cyclopropanes from 2-Substituted Allylic Derivatives with Ethyl Diazoacet
• MSDS Diazo 1 51 042209.
• Rhodium-catalysed selective C–C bond activation and borylation of cyclopropanes.
• Phenyldiazomethane SOP.
• PHENYLDIAZOMETHANE.Organic Syntheses.
• Mechanism of Rhodium-Catalyzed Cyclopropanation/Cycliz
• Rhodium-catalyzed enantioselective cyclopropanation of electron deficient alkenes.
• Rhodium-catalyzed enantioselective cyclopropanation of electron-deficient alkenes.Chemical Science.
• Stereoselective Cyclopropanation of 1,1-Diborylalkenes via Palladium-Catalyzed (Trimethylsilyl)diazomethane Insertion.
• Asymmetric Cyclopropanation Catalyzed by a Series of Copper-(Schiff-Base) Complexes with Two Chiral Centers.Taylor & Francis Online.
• Copper-Catalyzed Asymmetric Aminocyanation of Arylcyclopropanes for Synthesis of γ-Amino Nitriles.
• Copper-Catalyzed Enantioselective Cyclopropanation of Internal Olefins with Diazomalonates.
• Theoretical (DFT) Insights into the Mechanism of Copper-Catalyzed Cyclopropanation Reactions. Implications for Enantioselective Catalysis.Journal of the American Chemical Society.
• Catalytic asymmetric intramolecular propargylation of cyclopropanols to access the cuparane core.
• Stereoselective Cyclopropanation of 1,1-Diborylalkenes via Palladium-Catalyzed (Trimethylsilyl)diazomethane Insertion.Organic Letters.
• Stereoselective Cyclopropanation of 1,1-Diborylalkenes via Palladium-Catalyzed (Trimethylsilyl)diazomethane Insertion (PDF).
• Cyclopropanation of Alkenes.Master Organic Chemistry.
• Stereoselective Cyclopropan

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• 5. The roles of fused-cyclopropanes in medicinal chemistry: Insights from the past decade - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cyclopropanation of alkenes with ethyl diazoacetate catalysed by ruthenium porphyrin complexes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. Stereoselective Cyclopropanation of 1,1-Diborylalkenes via Palladium-Catalyzed (Trimethylsilyl)diazomethane Insertion - PMC [pmc.ncbi.nlm.nih.gov]
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• 19. researchgate.net [researchgate.net]

Application Notes and Protocols: Cyclopropylmethanesulfonyl Chloride in Pharmaceutical Intermediate Synthesis

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Incorporation of the Cyclopropyl Moiety

In the landscape of modern drug discovery, the cyclopropyl group stands out as a "privileged" structural motif.[1] Its unique conformational rigidity and electronic properties, stemming from its strained three-membered ring, can profoundly enhance the pharmacological profile of a drug candidate.[1][2] The introduction of a cyclopropyl ring can lead to improvements in potency, metabolic stability, and receptor binding affinity, while also reducing off-target effects.[1] Cyclopropylmethanesulfonyl chloride emerges as a key reagent in this context, providing a direct and efficient means to incorporate the valuable cyclopropylmethylsulfonyl functionality into a wide array of molecular scaffolds. This guide offers an in-depth exploration of the applications and experimental protocols for utilizing cyclopropylmethanesulfonyl chloride in the synthesis of pharmaceutical intermediates.

Chemical Profile and Safety Considerations

Cyclopropylmethanesulfonyl chloride (CAS No: 114132-26-2) is a reactive sulfonyl chloride that requires careful handling due to its hazardous properties.[3] It is classified as a corrosive substance that can cause severe skin burns and eye damage.[3] Furthermore, it is water-reactive and contact with moisture can liberate toxic gas.[4]

Key Safety and Handling Precautions:

• Always handle cyclopropylmethanesulfonyl chloride in a well-ventilated chemical fume hood.[4]

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[4][5]

• Store the reagent in a tightly sealed container in a cool, dry, and well-ventilated area, away from moisture and incompatible materials such as strong oxidizing agents, amines, and strong bases.[4][5]

• All reactions should be carried out under anhydrous conditions using flame-dried glassware and an inert atmosphere (e.g., nitrogen or argon).

Core Applications in Pharmaceutical Intermediate Synthesis

The primary utility of cyclopropylmethanesulfonyl chloride lies in its ability to act as an electrophile, readily reacting with nucleophiles to form stable sulfonamides and sulfonate esters. These functional groups are ubiquitous in a vast range of pharmaceuticals, including antiviral agents and kinase inhibitors.[1][3]

Synthesis of Cyclopropylmethylsulfonamides

The reaction of cyclopropylmethanesulfonyl chloride with primary or secondary amines is a cornerstone of its application, yielding cyclopropylmethylsulfonamides. This reaction is a fundamental step in the synthesis of numerous biologically active compounds. The sulfonamide moiety is a critical pharmacophore in many drugs due to its ability to act as a hydrogen bond donor and acceptor, contributing to strong and specific binding to biological targets.[6][7]

General Reaction Mechanism:

The reaction proceeds via a nucleophilic substitution at the sulfur atom of the sulfonyl chloride. The amine acts as the nucleophile, attacking the electrophilic sulfur center. This is typically carried out in the presence of a non-nucleophilic base, such as triethylamine or pyridine, to neutralize the hydrochloric acid byproduct. The mechanism is generally considered to be a bimolecular nucleophilic substitution (SN2-like) at the sulfur atom.[8]

Workflow for Sulfonamide Synthesis

Caption: General workflow for the synthesis of cyclopropylmethylsulfonamides.

Synthesis of Cyclopropylmethylsulfonate Esters

The reaction of cyclopropylmethanesulfonyl chloride with alcohols or phenols provides access to cyclopropylmethylsulfonate esters. This transformation is particularly useful for converting a hydroxyl group into a good leaving group for subsequent nucleophilic substitution reactions. Additionally, sulfonate esters themselves can be found as key structural elements in certain pharmaceutical compounds. The reaction with phenols is generally favored under basic conditions to enhance the nucleophilicity of the phenolic oxygen.[9]

General Reaction Mechanism:

Similar to sulfonamide formation, the synthesis of sulfonate esters involves the nucleophilic attack of the hydroxyl group on the sulfonyl chloride. A base is typically employed to deprotonate the alcohol or phenol, thereby increasing its nucleophilicity.

Experimental Protocols

The following protocols are generalized procedures and should be optimized for specific substrates and scales. All operations should be performed in a chemical fume hood with appropriate PPE.

Protocol 1: General Procedure for the Synthesis of a Cyclopropylmethylsulfonamide

This protocol describes a representative synthesis of a cyclopropylmethylsulfonamide from an aniline derivative.

Materials:

• Aniline derivative (1.0 eq.)

• Cyclopropylmethanesulfonyl chloride (1.1 eq.)

• Triethylamine (1.5 eq.)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexanes/Ethyl Acetate mixture)

Procedure:

• In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve the aniline derivative (1.0 eq.) and triethylamine (1.5 eq.) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of cyclopropylmethanesulfonyl chloride (1.1 eq.) in anhydrous DCM dropwise to the stirred reaction mixture.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of 1 M HCl.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with saturated NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired cyclopropylmethylsulfonamide.

Data Presentation:

Parameter	General Range	Notes
Reaction Temperature	0 °C to Room Temp.	Initial cooling helps to control the exothermicity of the reaction.
Reaction Time	2 - 12 hours	Highly dependent on the nucleophilicity of the amine.
Solvent	Anhydrous DCM, THF, or Acetonitrile	DCM is a common choice due to its inertness and ease of removal.
Base	Triethylamine, Pyridine, or DIPEA	A non-nucleophilic base is crucial to avoid side reactions.
Yield	70 - 95%	Dependent on the substrate and purification efficiency.

Protocol 2: General Procedure for the Synthesis of a Cyclopropylmethylsulfonate Ester

This protocol outlines a representative synthesis of a cyclopropylmethylsulfonate ester from a phenol.

Materials:

• Phenol derivative (1.0 eq.)

• Cyclopropylmethanesulfonyl chloride (1.2 eq.)

• Pyridine (2.0 eq.)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexanes/Ethyl Acetate mixture)

Procedure:

• In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve the phenol derivative (1.0 eq.) in anhydrous DCM and pyridine (2.0 eq.).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add cyclopropylmethanesulfonyl chloride (1.2 eq.) dropwise to the stirred solution.

• Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1-4 hours.

• Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with DCM and wash with 1 M HCl to remove excess pyridine.

• Wash the organic layer with saturated NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the desired cyclopropylmethylsulfonate ester.

Logical Relationship of Reagent and Product

Caption: Reactant-product relationships in the use of cyclopropylmethanesulfonyl chloride.

Conclusion

Cyclopropylmethanesulfonyl chloride is a valuable and versatile reagent for the incorporation of the cyclopropylmethylsulfonyl moiety into pharmaceutical intermediates. Its reactions with amines and alcohols to form sulfonamides and sulfonate esters are robust and high-yielding transformations. By understanding the reactivity, handling requirements, and general reaction protocols outlined in this guide, researchers and drug development professionals can effectively leverage this reagent to advance their synthetic campaigns and explore novel chemical space in the pursuit of new therapeutic agents.

References

• Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO as an SO2 Surrogate - PMC - NIH. (n.d.). Retrieved from [Link]

• EXPERIMENTAL SUPPORTING INFORMATION - The Royal Society of Chemistry. (n.d.). Retrieved from [Link]

• The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules | Journal of Medicinal Chemistry - ACS Publications. (n.d.). Retrieved from [Link]

• Reactions of Aniline - Chemistry Steps. (n.d.). Retrieved from [Link]

• Enhancing Pharmaceutical Synthesis with High-Purity Methanesulfonyl Chloride. (n.d.). Retrieved from [Link]

• Efficient synthesis of antiviral agent uprifosbuvir enabled by new synthetic methods - NIH. (n.d.). Retrieved from [Link]

• Cyclopropylmethanesulphonyl chloride | C4H7ClO2S | CID 14106996 - PubChem. (n.d.). Retrieved from [Link]

• Facile synthesis of arylsulfonates from phenol derivatives and sulfonyl chlorides. (2025-08-09). Retrieved from [Link]

• Reactions of aromatic sulfonyl chlorides with anilines. Studies of solvent effects by the approach of multiparameter empirical correlations. - ResearchGate. (2025-08-06). Retrieved from [Link]

• Development of Efficient and Selective Processes for the Synthesis of Commercially Important Chlorinated Phenols - MDPI. (n.d.). Retrieved from [Link]

• Special Issue : Protein Kinase Inhibitors: Synthesis and Applications - MDPI. (n.d.). Retrieved from [Link]

• Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - MDPI. (n.d.). Retrieved from [Link]

• The synthesis of novel kinase inhibitors using click chemistry - Semantic Scholar. (2014-04-01). Retrieved from [Link]

• Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin - PMC - PubMed Central. (2020-03-20). Retrieved from [Link]

• Synthesis and antiviral activity of C-fluoro-branched cyclopropyl nucleosides - PubMed. (n.d.). Retrieved from [Link]

• An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides - MDPI. (2023-05-20). Retrieved from [Link]

• Rapid synthesis of Abelson tyrosine kinase inhibitors using click chemistry - ResearchGate. (2025-08-06). Retrieved from [Link]

• Ch 8 : Nucleophilc Substitution answers - University of Calgary. (n.d.). Retrieved from [Link]

• Synthesis of Antiviral Drug Tecovirimat and Its Key Maleimide Intermediates Using Organocatalytic Mumm Rearrangement at Ambient Conditions - PubMed. (2025-12-20). Retrieved from [Link]

• Accelerated nucleophilic substitution reactions of dansyl chloride with aniline under ambient conditions via dual-tip reactive paper spray. (2020-12-09). Retrieved from [Link]

• Insights into Current Tropomyosin Receptor Kinase (TRK) Inhibitors: Development and Clinical Application - PubMed Central. (n.d.). Retrieved from [Link]

• The Reactions of 6-(Hydroxymethyl)-2,2-dimethyl-1-azaspiro[4.4]nonanes with Methanesulfonyl Chloride or PPh 3 -CBr 4 - MDPI. (n.d.). Retrieved from [Link]

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Application Note: Scale-Up Synthesis of Cyclopropylmethanesulfonyl Chloride for Pharmaceutical Applications

Introduction: The Strategic Importance of the Cyclopropylmethyl Moiety

Cyclopropylmethanesulfonyl chloride is a critical building block in modern medicinal chemistry. The cyclopropyl group is frequently incorporated into drug candidates to modulate metabolic stability, binding affinity, and lipophilicity, often leading to improved pharmacokinetic profiles. As such, a robust and scalable synthesis of cyclopropylmethanesulfonyl chloride is paramount for advancing drug development programs from discovery to commercial production.

However, transitioning the synthesis of this reagent from the laboratory bench to a pilot or manufacturing scale introduces significant challenges. These include managing highly exothermic reactions, controlling the evolution of toxic and corrosive gases, ensuring consistent purity, and mitigating the inherent instability of sulfonyl chlorides.[1] This document provides a comprehensive guide for researchers, chemists, and process engineers on the key considerations and protocols for the safe and efficient scale-up of cyclopropylmethanesulfonyl chloride synthesis.

Synthetic Strategy & Mechanistic Rationale

The most common and industrially viable route to cyclopropylmethanesulfonyl chloride involves a two-step process starting from the readily available cyclopropylmethanol.

• Oxidative Sulfitation: Cyclopropylmethanol is first reacted with sodium sulfite and a suitable oxidizing agent to form the intermediate sodium cyclopropylmethanesulfonate.

• Chlorination: The sulfonate salt is then converted to the target sulfonyl chloride using a chlorinating agent, most commonly thionyl chloride (SOCl₂).

The key transformation is the chlorination step. The reaction with thionyl chloride proceeds via nucleophilic attack of the sulfonate on the sulfur atom of thionyl chloride. This forms a reactive intermediate which then collapses, eliminating sulfur dioxide (SO₂) and a chloride ion to yield the final product.[2] Precise control over this step is crucial for achieving high yield and purity.

Critical Process Parameters for Scale-Up

A successful scale-up requires meticulous attention to several critical parameters that influence reaction efficiency, safety, and product quality.

Raw Material Quality and Stoichiometry

• Starting Material Purity: The purity of the initial cyclopropylmethanol is foundational. Impurities can carry through the synthesis or induce side reactions, complicating purification. It is often prepared by the hydrogenation of cyclopropanecarboxaldehyde.[3]

• Reagent Stoichiometry: While a slight excess of the chlorinating agent (e.g., thionyl chloride) is often used to drive the reaction to completion, a large excess can lead to purification challenges and increased raw material costs. On a large scale, precise molar ratios are critical for process optimization and waste reduction.

Thermal Hazard & Management

The chlorination of sodium cyclopropylmethanesulfonate is a highly exothermic reaction. Without adequate thermal management, a thermal runaway can occur, leading to rapid temperature and pressure increases, decomposition of the product, and potential loss of containment.

• Control Strategy:

  • Slow, Controlled Addition: The chlorinating agent must be added to the reaction mixture sub-surface at a controlled rate.

  • Efficient Cooling: The reactor must be equipped with a high-efficiency cooling jacket and potentially an external cooling loop to dissipate the heat generated.

  • Temperature Monitoring: Multiple temperature probes should be used to monitor the batch temperature and ensure it remains within the defined safe operating limits (typically 45-55°C during addition).[4]

Off-Gas Management

The reaction generates significant quantities of sulfur dioxide (SO₂) and hydrogen chloride (HCl) gases.[2][5] Both are toxic, corrosive, and environmentally hazardous.

• Control Strategy: The reactor must be vented to a robust gas scrubbing system. A caustic scrubber containing a sodium hydroxide solution is effective at neutralizing both HCl and SO₂ before venting to the atmosphere. The capacity of the scrubber must be calculated to handle the total volume of gas produced during the reaction.

Solvent Selection and Agitation

• Solvent: An inert, high-boiling solvent such as toluene is often preferred for this reaction at scale.[4] It facilitates heat transfer, allows for a practical reaction temperature, and is relatively easy to remove during work-up.

• Agitation: Efficient agitation is critical to ensure proper mixing of the slurry (sodium salt in solvent) and to maintain uniform temperature throughout the reactor, preventing localized hot spots.

Hazard Analysis and Safety Protocols

Cyclopropylmethanesulfonyl chloride and the reagents used in its synthesis pose significant health and safety risks. A thorough understanding and mitigation of these hazards are non-negotiable.

• Cyclopropylmethanesulfonyl Chloride: This compound is highly corrosive and causes severe skin burns and eye damage.[6][7] It may also cause respiratory irritation.[6]

• Thionyl Chloride: Reacts violently with water, releasing toxic HCl and SO₂ gas. It is extremely corrosive to skin, eyes, and the respiratory tract.[5]

• Hydrogen Chloride & Sulfur Dioxide: These gaseous byproducts are toxic and corrosive. Inhalation can cause severe respiratory damage.

Personal Protective Equipment (PPE): Personnel must wear appropriate PPE at all times, including:

• Chemical-resistant gloves (e.g., butyl rubber).

• Flame-retardant lab coat and chemical-resistant apron.

• Chemical splash goggles and a full-face shield.

• A properly fitted respirator with acid gas cartridges, especially during charging and sampling operations.

Engineering Controls:

• All operations must be conducted in a well-ventilated area, preferably within a walk-in fume hood or a contained reactor system.

• Emergency showers and eyewash stations must be readily accessible.

• Use of a closed-system for reagent transfer is highly recommended to minimize exposure.

Detailed Scale-Up Synthesis Protocol

This protocol describes a representative procedure for the synthesis of Cyclopropylmethanesulfonyl Chloride on a 50 L scale. Note: This protocol should be adapted and optimized based on specific equipment and safety assessments.

Equipment:

• 100 L glass-lined reactor with overhead stirrer, temperature probe, condenser, and addition funnel/pump.

• -10°C to 100°C heating/cooling circulator.

• Caustic scrubber system (NaOH solution).

• Receiving vessels for work-up.

• Vacuum distillation apparatus.

Protocol Steps:

• Reactor Setup:

  • Ensure the reactor is clean, dry, and inerted with a nitrogen atmosphere.

  • Charge the reactor with sodium cyclopropylmethanesulfonate (5.0 kg, 1.0 equiv) and toluene (25 L).

  • Begin agitation to form a slurry.

• Chlorination Reaction:

  • Cool the reactor contents to 40°C.

  • Slowly add thionyl chloride (4.2 kg, 1.1 equiv) via a peristaltic pump over 2-3 hours.

  • CRITICAL: Maintain the internal temperature between 45-55°C throughout the addition using the reactor cooling system.[4] Monitor the off-gas flow to the scrubber.

  • After the addition is complete, heat the reaction mixture to 60°C and hold for 2-4 hours, or until in-process control (IPC) analysis (e.g., GC of a quenched aliquot) shows complete consumption of the starting material.

• Work-up and Quench:

  • Cool the reaction mixture to 20°C.

  • In a separate vessel, prepare a quench solution of ice and water (50 kg).

  • Slowly and carefully transfer the reaction mixture onto the ice/water with vigorous stirring. CAUTION: This quench is exothermic.

  • Allow the mixture to settle and separate the layers.

  • Wash the organic (toluene) layer with water (2 x 20 L) and then with a saturated sodium bicarbonate solution (1 x 20 L) to remove residual acids.

• Isolation and Purification:

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to remove the toluene.

  • The resulting crude oil is purified by vacuum distillation to yield pure cyclopropylmethanesulfonyl chloride.

Analytical Methods and Quality Control

To ensure the final product meets the required specifications for use in pharmaceutical synthesis, a panel of analytical tests is employed.

• Identity: ¹H and ¹³C NMR spectroscopy are used to confirm the chemical structure.

• Purity: Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) is used to determine the purity, typically requiring >95%.[8][9]

• Residual Solvents: GC-Headspace analysis can be used to quantify any remaining toluene.

Data Summary

Parameter	Specification / Typical Value	Rationale / Comment
Starting Material	Sodium Cyclopropylmethanesulfonate	Purity >98%
Chlorinating Agent	Thionyl Chloride	1.05 - 1.2 equivalents
Solvent	Toluene	5 volumes (5 L/kg)
Reaction Temperature	45 - 55 °C	Critical for controlling exotherm and preventing decomposition.
Reaction Time	4 - 6 hours	Monitored by IPC (GC/HPLC).
Typical Yield	80 - 90%	Dependent on precise control of all parameters.
Final Product Purity	> 95% (by GC)	Required for subsequent GMP synthesis steps.
Primary Hazards	Corrosive Reagents, Toxic Gas	Requires stringent engineering controls and PPE.

Scale-Up Workflow Diagram

The following diagram illustrates the key stages of the scaled-up synthesis process.

Caption: Workflow for the scale-up synthesis of cyclopropylmethanesulfonyl chloride.

References

• BenchChem. (n.d.). Stability of Sulfonamides: A Comparative Guide Based on Precursor Sulfonyl Chlorides.
• PubChem. (n.d.). Cyclopropylmethanesulphonyl chloride. National Center for Biotechnology Information.
• Iino, M., et al. (1980). Sulfonyl radicals. 7. Kinetics and mechanism of the thermal decomposition of .alpha.-phenylalkanesulfonyl chlorides proceeding v. The Journal of Organic Chemistry.
• Wikipedia. (n.d.). Sulfonyl halide.
• Shevchuk, O. I., et al. (2025). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv.
• Analytical Methods. (n.d.).
• Shevchuk, O. I., et al. (2025). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides.
• BLD Pharm. (n.d.). Cyclopropylmethanesulfonyl chloride.
• Fisher Scientific. (2010). SAFETY DATA SHEET - Cyclopropanesulfonyl chloride.
• Google Patents. (n.d.). CN109298092B - HPLC method for detecting content of methylsulfonyl chloride in industrial waste liquid.
• Shanghai Witofly Chemical Co.,Ltd. (n.d.). Cyclopropyl-methanesulfonyl chloride.
• Google Patents. (n.d.). DE19543087A1 - Process for the preparation of cyclopropylmethanol.
• Master Organic Chemistry. (2011). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides.
• Google Patents. (n.d.). CN101880270A - Method for preparing 1,1-cyclopropanedimethyl cyclicsulfite.
• Scribd. (n.d.). Thionyl Chloride and Sulfuryl Chloride.

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"derivatization of amines with Cyclopropylmethanesulfonyl chloride for analysis"

An Application Guide to the Derivatization of Amines with Cyclopropylmethanesulfonyl Chloride for Enhanced Analytical Detection

Abstract

The quantitative analysis of primary and secondary amines is a critical task in diverse fields, including pharmaceutical development, metabolomics, and environmental monitoring. However, the inherent physicochemical properties of many amines—such as high polarity, low volatility, and poor ionization efficiency—present significant challenges for direct analysis by modern chromatographic techniques.[1][2] Chemical derivatization offers a robust solution by converting amines into species with superior analytical characteristics.[2][3][4] This guide provides a comprehensive overview and detailed protocols for the derivatization of amines using cyclopropylmethanesulfonyl chloride, a reagent that forms stable sulfonamide derivatives with excellent properties for both gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) analysis. We will explore the underlying reaction mechanism, provide step-by-step experimental procedures, detail analytical conditions, and discuss method validation, offering researchers a complete framework for implementation.

The Rationale for Amine Derivatization

Direct chromatographic analysis of amines is often plagued by issues that compromise data quality. These include:

• Poor Peak Shape: The basic nature of the amino group leads to strong interactions with active sites (e.g., free silanols) on silica-based columns and GC inlets, resulting in asymmetric, tailing peaks.[2]

• Low Volatility: Many amines, particularly larger or polyfunctional molecules, are not sufficiently volatile for GC analysis without derivatization to mask the polar N-H bonds.[1][2]

• Suboptimal Ionization: In electrospray ionization mass spectrometry (ESI-MS), the ionization efficiency of amines can vary widely and may be suppressed by matrix components.

• Poor Retention in Reversed-Phase LC: Small, polar amines are often poorly retained on conventional C18 columns, eluting near the solvent front and co-eluting with interferences.

Derivatization addresses these issues by replacing the active hydrogens on the amine with a functional group that imparts more desirable analytical properties, such as increased volatility, improved thermal stability, enhanced chromatographic retention, and greater ionization efficiency.[3][4][5]

Cyclopropylmethanesulfonyl Chloride: A Reagent for High-Specificity Analysis

Cyclopropylmethanesulfonyl chloride stands out as a derivatizing agent due to the unique structural characteristics of the resulting sulfonamide. The reaction proceeds via a nucleophilic attack of the amine's lone pair of electrons on the electrophilic sulfur atom of the sulfonyl chloride, displacing the chloride leaving group. A base is typically added to neutralize the hydrochloric acid (HCl) byproduct, driving the reaction to completion.[6][7]

Key Advantages:

• Formation of Stable Derivatives: The resulting N-cyclopropylmethylsulfonamides are chemically robust and thermally stable, making them ideal for autoinjector sequences and GC analysis.[2]

• Unique Mass Spectrometric Signature: The cyclopropylmethyl group provides a distinct mass tag. Its fragmentation in the mass spectrometer (e.g., via loss of a cyclopropylmethyl radical or related fragments) generates specific product ions, enabling highly selective and sensitive detection using Selected Ion Monitoring (SIM) in GC-MS or Multiple Reaction Monitoring (MRM) in LC-MS/MS.

• Improved Chromatography: The derivatization significantly reduces the polarity of the parent amine, leading to sharper, more symmetrical peaks in both GC and reversed-phase LC.[1][2]

• Enhanced ESI Response: The sulfonamide structure can improve proton affinity and surface activity of the analyte, potentially leading to enhanced signal intensity in ESI-MS.[5]

Reaction Mechanism

The derivatization follows a well-established nucleophilic substitution pathway.

Caption: Reaction of a primary amine with cyclopropylmethanesulfonyl chloride.

Experimental Protocol: Derivatization of Amines

This protocol is designed as a self-validating system, explaining the causality behind each step to ensure robust and reproducible results.

Required Materials and Reagents

• Analyte: Amine standard or sample extract.

• Derivatizing Reagent: Cyclopropylmethanesulfonyl chloride solution (e.g., 10 mg/mL in anhydrous acetonitrile). Prepare fresh.

• Solvent: Anhydrous acetonitrile (ACN) or dichloromethane (DCM). The use of anhydrous solvent is critical to prevent hydrolysis of the sulfonyl chloride.[2]

• Base: Triethylamine (TEA) or pyridine solution (e.g., 10% v/v in anhydrous ACN). A base is required to neutralize the HCl generated during the reaction.[7][8]

• Reaction Vials: 2 mL glass vials with PTFE-lined screw caps.

• Quenching Solution: 5% Formic acid in water.

• Extraction Solvent: Ethyl acetate or methyl tert-butyl ether (MTBE).

• Equipment: Vortex mixer, centrifuge, heating block, nitrogen evaporator.

Step-by-Step Derivatization Procedure

Caption: Experimental workflow for amine derivatization and analysis.

• Sample Preparation:

  • Transfer 100 µL of the amine-containing sample (dissolved in anhydrous ACN) into a clean reaction vial. If the sample is in an aqueous matrix, it must first be evaporated to dryness and reconstituted in the anhydrous solvent.

• Addition of Base:

  • Add 50 µL of the triethylamine solution to the vial. Vortex briefly.

  • Causality: The base acts as a scavenger for the HCl produced. Without it, the reaction equilibrium would be unfavorable, and the acidic conditions could degrade acid-labile analytes.[8]

• Addition of Derivatizing Reagent:

  • Add 100 µL of the cyclopropylmethanesulfonyl chloride solution. Cap the vial immediately and vortex for 30 seconds.

  • Causality: The reagent is moisture-sensitive and will hydrolyze upon exposure to air. Prompt capping and mixing ensure it reacts preferentially with the target amine.

• Reaction Incubation:

  • Place the vial in a heating block set to 60°C for 30 minutes.

  • Causality: Heating accelerates the reaction rate, ensuring complete derivatization, which is crucial for accurate quantification. The optimal temperature and time should be determined empirically for specific analytes.[2]

• Quenching and Extraction:

  • Remove the vial from the heat and allow it to cool to room temperature.

  • Add 500 µL of the quenching solution to hydrolyze any remaining sulfonyl chloride.

  • Add 500 µL of ethyl acetate, vortex vigorously for 1 minute, and centrifuge for 5 minutes to separate the layers.

  • Causality: The liquid-liquid extraction partitions the now less-polar sulfonamide derivative into the organic layer, separating it from salts and other polar interferences.[2][9]

• Final Preparation:

  • Carefully transfer the upper organic layer to a new vial.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent for the intended analysis (e.g., 100 µL of mobile phase for LC-MS or hexane for GC-MS).

Analytical Methodologies

GC-MS Analysis

The derivatized amines are well-suited for GC-MS analysis due to their increased volatility and thermal stability.

Parameter	Typical Setting	Justification
GC Column	30 m x 0.25 mm, 0.25 µm film (e.g., DB-5ms)	A non-polar or mid-polar column provides good separation for the derivatives.
Injection Mode	Splitless (1 µL)	For trace-level analysis to maximize analyte transfer to the column.
Inlet Temp.	280°C	Ensures efficient volatilization of the sulfonamide derivatives.
Oven Program	100°C (1 min hold), ramp to 300°C at 20°C/min	A temperature gradient is used to separate analytes with different boiling points.
MS Mode	Electron Ionization (EI) at 70 eV	Standard ionization mode for creating reproducible fragmentation patterns.
Detection	Scan (m/z 50-550) or SIM	Scan mode for method development; SIM mode targeting the molecular ion and key fragments for quantitative analysis.

LC-MS/MS Analysis

Derivatization enhances retention on reversed-phase columns and provides specific transitions for highly selective MRM analysis.

Parameter	Typical Setting	Justification
LC Column	C18, 2.1 x 100 mm, 1.8 µm particle size	Standard reversed-phase column for separating moderately non-polar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Standard acidic modifier for positive ion mode ESI.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for eluting the derivatives.
Gradient	5% B to 95% B over 8 minutes	A gradient elution is necessary to resolve a range of derivatized amines.
Flow Rate	0.4 mL/min	Typical flow rate for a 2.1 mm ID column.
MS Mode	Positive Electrospray Ionization (+ESI)	Sulfonamides readily form protonated molecules [M+H]⁺.
Detection	Multiple Reaction Monitoring (MRM)	Provides the highest sensitivity and selectivity by monitoring specific precursor-to-product ion transitions.

Method Performance and Validation

A well-developed derivatization method should be validated to ensure its reliability.[10] The following table presents expected performance characteristics for this method.

Parameter	Expected Performance	Comment
Linearity	R² > 0.995	Across a defined concentration range (e.g., 1 - 1000 ng/mL).[10]
Precision (RSD)	< 15%	For both intra- and inter-day measurements.[9]
Accuracy (% Recovery)	85 - 115%	Assessed by spiking the analyte into a representative matrix.[9]
Limit of Detection (LOD)	Low ng/mL to pg/mL	Highly dependent on the analyte and the sensitivity of the mass spectrometer.

Troubleshooting

Problem	Potential Cause(s)	Solution(s)
Low/No Product Peak	1. Reagent hydrolysis. 2. Incomplete reaction. 3. pH is too low.	1. Use fresh, anhydrous solvents and reagent. 2. Increase reaction time or temperature. 3. Ensure sufficient base is present to neutralize HCl.
Poor Peak Shape	1. Active sites in GC/LC system. 2. Co-elution with interferences.	1. Use an inert flow path; condition the column. 2. Optimize the chromatographic gradient/temperature program.
Multiple Derivative Peaks	1. Derivatization of secondary amines or di-amines. 2. Analyte degradation.	1. This is expected; confirm identity with MS. 2. Use milder reaction conditions.
High Background Signal	Excess derivatizing reagent.	Ensure the quenching and extraction steps are performed effectively.

Conclusion

The derivatization of primary and secondary amines with cyclopropylmethanesulfonyl chloride is a powerful strategy to overcome common analytical challenges. This method yields stable sulfonamide derivatives with excellent chromatographic properties and a unique mass spectrometric signature, enabling sensitive and selective quantification by GC-MS and LC-MS/MS. By understanding the principles behind the protocol and carefully controlling experimental parameters, researchers can achieve reliable and high-quality data for a wide range of amine-containing analytes.

References

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• Quantification of Amine- and Alcohol-Containing Metabolites in Saline Samples Using Pre-extraction Benzoyl Chloride Derivatization and Ultrahigh Performance Liquid Chromatography Tandem Mass Spectrometry (UHPLC MS/MS).
• Derivatization and Separation of Aliph
• Derivatization Techniques for GC Analysis of Primary Amines: Applic
• Multi-Functional Derivatization of Amine, Hydroxyl, and Carboxylate Groups for Metabolomic Investigations of Human Tissue by Electrospray Ioniz
• Derivatization of secondary amines with 2-naphthalenesulfonyl chloride for high-performance liquid chromatographic analysis of spectinomycin. PubMed.
• Development of a Derivatization RP-HPLC Method for Determination of Sulfuryl Chloride in Chlorosulfonic Acid for Gefapixant Citr
• Validation of an HPLC Analytical Method for Determination of Biogenic Amines in Agricultural Products and Monitoring of Biogenic Amines in Korean Fermented Agricultural Products. PMC - NIH.
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Application Notes & Protocols: The Strategic Use of Cyclopropylmethanesulfonyl Chloride in Modern Medicinal Chemistry

Preamble: Beyond a Reagent, A Strategic Tool

In the intricate landscape of drug discovery, the selection of building blocks is a defining factor in the success of a medicinal chemistry campaign. Cyclopropylmethanesulfonyl chloride has emerged not merely as a synthetic reagent, but as a strategic tool for introducing the cyclopropylsulfonyl moiety—a group increasingly recognized for its capacity to confer advantageous physicochemical and pharmacological properties. This guide moves beyond simple procedural descriptions to provide a deeper understanding of the rationale behind its use, empowering researchers to leverage its full potential in the design of next-generation therapeutics. We will explore the nuanced role of the cyclopropyl group as a bioisostere, the reactivity of the sulfonyl chloride handle, and provide robust, field-tested protocols for its application.

The Cyclopropylsulfonyl Moiety: A Privileged Scaffold in Drug Design

The utility of cyclopropylmethanesulfonyl chloride is intrinsically linked to the unique attributes of the cyclopropyl group itself. This small, strained ring is a powerful bioisosteric replacement for other common chemical groups, offering a sophisticated method to modulate a molecule's properties.[1][2]

• Metabolic Stability: The cyclopropane ring's C-H bonds are shorter and stronger than those in corresponding alkanes.[3] This high bond dissociation energy often reduces susceptibility to oxidative metabolism by cytochrome P450 (CYP) enzymes, a critical advantage in enhancing a drug candidate's half-life and reducing potential metabolic liabilities.[4]

• Conformational Rigidity: Unlike a flexible isopropyl or gem-dimethyl group, the cyclopropane ring locks the conformation of the attached side chain.[5] This pre-organization can lead to a lower entropic penalty upon binding to a biological target, often resulting in enhanced potency.[3]

• Improved Physicochemical Properties: The introduction of a cyclopropyl group can favorably alter solubility and lipophilicity. It is generally less lipophilic than an isopropyl group, which can be a crucial adjustment for optimizing a compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile.[6]

• Bioisosterism: The cyclopropyl group is a versatile bioisostere for various functionalities, including gem-dimethyl groups, alkenes, and even aromatic rings.[1][7] This allows chemists to explore novel chemical space while retaining key binding interactions.

The linkage of this valuable cyclopropyl motif to a sulfonyl chloride provides a highly reactive and versatile electrophilic handle, making it an efficient gateway to a diverse range of sulfonamide-containing compounds.

Visualizing Bioisosterism

The following diagram illustrates the role of the cyclopropyl group as a strategic bioisosteric replacement for other common moieties in drug design.

Caption: Bioisosteric relationship of the cyclopropyl group.

Reagent Profile and Safety Considerations

Before employing any reagent, a thorough understanding of its properties and hazards is paramount. Cyclopropylmethanesulfonyl chloride is a reactive and corrosive substance that demands careful handling.

Table 1: Physicochemical and Safety Data for Cyclopropylmethanesulfonyl Chloride

Property	Value	Reference(s)
CAS Number	114132-26-2	[8][9][10]
Molecular Formula	C₄H₇ClO₂S	[10]
Molecular Weight	154.62 g/mol	[10]
Appearance	Colorless to yellow liquid	[11]
Primary Hazards	Corrosive. Causes severe skin burns and eye damage. Harmful if swallowed, in contact with skin, or if inhaled. May cause respiratory irritation. Reacts with water, liberating toxic gas.	[9][10][12]
Handling Precautions	Use only in a well-ventilated chemical fume hood. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis.	[12][13]
Storage Conditions	Store in a tightly closed container in a cool, dry, and well-ventilated area. Recommended storage at 2-8 °C. Protect from moisture. Incompatible with strong oxidizing agents, water, amines, and strong bases.	[12][13]

Core Application: Synthesis of Cyclopropylmethylsulfonamides

The primary application of cyclopropylmethanesulfonyl chloride in medicinal chemistry is the synthesis of N-substituted cyclopropylmethylsulfonamides. The sulfonamide functional group is a cornerstone of drug design, present in numerous approved drugs. The reaction involves the nucleophilic attack of a primary or secondary amine on the electrophilic sulfur atom of the sulfonyl chloride, displacing the chloride leaving group.

Reaction Mechanism and Rationale

The causality behind the standard protocol is straightforward:

• Nucleophilic Attack: The lone pair of the amine nitrogen attacks the sulfur atom.

• Chloride Expulsion: The chloride ion is eliminated, forming a protonated sulfonamide intermediate.

• Deprotonation: A non-nucleophilic base (e.g., triethylamine, pyridine) is required to neutralize the hydrochloric acid (HCl) byproduct. This is crucial as the generated HCl would otherwise protonate the starting amine, rendering it non-nucleophilic and halting the reaction.

Caption: General synthesis of cyclopropylmethylsulfonamides.

Detailed Experimental Protocols

The following protocols are designed to be self-validating, with clear steps for execution, monitoring, and purification.

Protocol 1: General Procedure for the Synthesis of a Cyclopropylmethylsulfonamide

This protocol details the reaction of cyclopropylmethanesulfonyl chloride with a generic primary amine.

Materials & Reagents:

• Primary or Secondary Amine (1.0 equiv)

• Cyclopropylmethanesulfonyl chloride (1.1 - 1.2 equiv)

• Triethylamine (Et₃N) or Pyridine (1.5 - 2.0 equiv)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• 1M Hydrochloric Acid (HCl) solution

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

• Standard laboratory glassware, dried in an oven or by flame.

Experimental Workflow Diagram:

Sources

• 1. Put a ring on it: application of small aliphatic rings in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. hyphadiscovery.com [hyphadiscovery.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. BJOC - Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups [beilstein-journals.org]
• 7. researchgate.net [researchgate.net]
• 8. Cyclopropyl-methanesulfonyl chloride|114132-26-2-Shanghai Witofly Chemical Co.,Ltd [witofly.com]
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• 10. Cyclopropylmethanesulphonyl chloride | C4H7ClO2S | CID 14106996 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 13. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols: Synthesis of Heterocyclic Compounds Using Cyclopropylmethanesulfonyl Chloride

Introduction: The Emerging Role of the Cyclopropylmethylsulfonyl Moiety in Medicinal Chemistry

The synthesis of novel heterocyclic compounds remains a cornerstone of modern drug discovery and development. These cyclic structures are prevalent in a vast array of pharmaceuticals, agrochemicals, and functional materials.[1] Among the diverse toolkit available to synthetic chemists, sulfonyl chlorides have long been recognized as versatile reagents for the construction of complex molecular architectures. This guide focuses on a particularly intriguing building block: cyclopropylmethanesulfonyl chloride.

The incorporation of a cyclopropyl group is a well-established strategy in medicinal chemistry to enhance the metabolic stability, binding affinity, and overall pharmacological profile of drug candidates. When combined with the reactive sulfonyl chloride functional group, cyclopropylmethanesulfonyl chloride emerges as a powerful tool for introducing the valuable cyclopropylmethylsulfonyl moiety into a variety of heterocyclic scaffolds. The sulfonyl chloride group acts as a highly reactive electrophile, readily undergoing nucleophilic substitution with a wide range of nucleophiles, making it an ideal precursor for the synthesis of sulfonamides and subsequently, a diverse array of nitrogen- and sulfur-containing heterocycles.[2] This document provides a detailed exploration of the synthetic applications of cyclopropylmethanesulfonyl chloride, complete with mechanistic insights and step-by-step protocols for the preparation of key heterocyclic systems.

Safety and Handling of Cyclopropylmethanesulfonyl Chloride

Before proceeding with any experimental work, it is crucial to be fully aware of the hazards associated with cyclopropylmethanesulfonyl chloride and to implement appropriate safety precautions.

Hazard Identification:

• Corrosive: Causes severe skin burns and eye damage.[3][4]

• Harmful if Swallowed, in Contact with Skin, or if Inhaled. [3]

• Respiratory Irritant: May cause respiratory irritation.[3][4]

• Moisture Sensitive: Reacts with water, potentially releasing corrosive hydrogen chloride gas.

Recommended Handling Procedures:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat. Work in a well-ventilated fume hood.

• Inert Atmosphere: Handle under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis.

• Storage: Store in a tightly sealed container in a cool, dry, well-ventilated area, away from moisture and incompatible materials such as strong bases and oxidizing agents.

Core Synthetic Applications and Protocols

The primary reactivity of cyclopropylmethanesulfonyl chloride lies in its susceptibility to nucleophilic attack at the sulfur atom. This fundamental reaction opens up numerous avenues for the synthesis of heterocyclic compounds.

Synthesis of N-Cyclopropylmethyl Sulfonamides: Key Intermediates for Heterocycle Synthesis

The reaction of cyclopropylmethanesulfonyl chloride with primary or secondary amines is the most direct method to form N-cyclopropylmethyl sulfonamides. These sulfonamides are often stable, crystalline solids that can be readily purified and serve as versatile intermediates for subsequent cyclization reactions.

Reaction Mechanism:

The reaction proceeds via a nucleophilic substitution at the sulfonyl sulfur. The lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic sulfur atom of the sulfonyl chloride, leading to the formation of a tetrahedral intermediate. This intermediate then collapses, expelling the chloride ion as a leaving group and forming the stable sulfonamide product. The presence of a non-nucleophilic base is typically required to neutralize the HCl generated during the reaction.

General Protocol for the Synthesis of N-Substituted Cyclopropylmethanesulfonamides:

This protocol is adapted from established procedures for the synthesis of sulfonamides from sulfonyl chlorides and amines.

Materials:

• Cyclopropylmethanesulfonyl chloride

• Primary or secondary amine (1.0 equivalent)

• Triethylamine (TEA) or Diisopropylethylamine (DIEA) (1.2 equivalents)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve the amine (1.0 equivalent) and the non-nucleophilic base (1.2 equivalents) in the chosen anhydrous solvent.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of cyclopropylmethanesulfonyl chloride (1.05 equivalents) in the same anhydrous solvent to the cooled amine solution via a dropping funnel.

• Allow the reaction mixture to warm to room temperature and stir for 2-16 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., DCM or ethyl acetate).

• Wash the combined organic layers sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography on silica gel.

Data Presentation:

Entry	Amine	Product	Yield (%)
1	Aniline	N-Phenylcyclopropylmethanesulfonamide	>90
2	Benzylamine	N-Benzylcyclopropylmethanesulfonamide	>90
3	Morpholine	4-(Cyclopropylmethylsulfonyl)morpholine	>95

Note: Yields are typical for analogous reactions and may vary depending on the specific amine substrate.

Experimental Workflow Diagram:

Sources

• 1. Synthesis, Characterization, and Antibacterial Activities of Novel Sulfonamides Derived through Condensation of Amino Group Containing Drugs, Amino Acids, and Their Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Application Notes & Protocols: The Versatility of Cyclopropylmethanesulfonyl Chloride in Nucleophilic Reactions

Introduction: The Strategic Value of the Cyclopropylmethyl Moiety

In the landscape of modern drug discovery and fine chemical synthesis, the incorporation of unique structural motifs is a cornerstone of developing novel molecular entities with tailored properties. Cyclopropylmethanesulfonyl chloride (CMSC) has emerged as a valuable reagent, prized for its ability to introduce the cyclopropylmethyl group into a diverse range of molecules. This particular moiety is of significant interest because the cyclopropyl ring often imparts favorable metabolic stability, conformational rigidity, and improved binding affinity to parent compounds.

Cyclopropylmethanesulfonyl chloride itself is a highly reactive electrophile, centered on an electron-deficient sulfur atom.[1] This reactivity makes it an excellent substrate for nucleophilic substitution reactions, providing a straightforward and efficient pathway to synthesize cyclopropylmethyl sulfonamides, sulfonate esters, and other sulfur-containing derivatives.[2][3] This guide provides an in-depth exploration of the reactions of CMSC with various nucleophiles, complete with mechanistic insights, detailed experimental protocols, and safety considerations for researchers in synthetic and medicinal chemistry.

Critical Safety & Handling Protocols

Sulfonyl chlorides as a class are hazardous reagents that demand careful handling.[4] They are corrosive, lachrymatory, and react violently with water and other protic solvents.[5][6]

Core Safety Requirements:

• Ventilation: All manipulations involving cyclopropylmethanesulfonyl chloride must be performed in a certified chemical fume hood to avoid inhalation of corrosive vapors.[7]

• Personal Protective Equipment (PPE): Wear chemical splash goggles, a face shield, a flame-resistant lab coat, and appropriate chemical-resistant gloves (e.g., nitrile or neoprene) at all times.[4][8] Ensure an eyewash station and safety shower are immediately accessible.[5]

• Moisture Sensitivity: CMSC reacts with moisture, including atmospheric humidity, to produce corrosive hydrochloric acid (HCl) and cyclopropylmethanesulfonic acid. Store the reagent in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry place away from incompatible materials like strong bases, alcohols, and metals.[4][6]

• Quenching and Disposal: Reactions should be quenched carefully, typically by slow addition to a stirred, cooled solution of a base like aqueous sodium bicarbonate. Dispose of all chemical waste in accordance with local environmental regulations.

The Underlying Chemistry: Reaction Mechanism

The reaction of cyclopropylmethanesulfonyl chloride with a nucleophile proceeds via a nucleophilic substitution at the sulfur atom.[9] While the exact mechanism can be solvent-dependent, it is generally considered to be a concerted, Sₙ2-like process or a stepwise addition-elimination pathway through a transient, high-energy pentacoordinate intermediate.[10][11]

In this mechanism, the electron-rich nucleophile attacks the electrophilic sulfur center.[1] This is followed by the departure of the chloride ion, which is an excellent leaving group. The overall transformation is the replacement of the chloride with the incoming nucleophile.

Caption: General mechanism of nucleophilic substitution at the sulfonyl group.

Reactions with Key Nucleophiles: Protocols & Applications

Reaction with Amines: Synthesis of Cyclopropylmethyl Sulfonamides

The formation of a sulfonamide linkage is one of the most robust and widely utilized reactions in medicinal chemistry.[12][13] The reaction of CMSC with primary or secondary amines provides direct access to cyclopropylmethyl sulfonamides, which are prevalent in modern pharmaceuticals due to their ability to act as stable bioisosteres and hydrogen bond donors/acceptors.[2][13]

Causality Behind Experimental Choices:

• Base: A non-nucleophilic organic base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA), is crucial. Its role is to scavenge the HCl byproduct generated during the reaction.[14][15] Using a nucleophilic base could lead to competitive reaction with the sulfonyl chloride.

• Solvent: Anhydrous aprotic solvents like dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile are used to prevent hydrolysis of the sulfonyl chloride.[14]

• Temperature: The reaction is typically initiated at a low temperature (0 °C) to control the initial exotherm and then allowed to warm to room temperature to ensure completion.

Caption: Standard workflow for the synthesis of cyclopropylmethyl sulfonamides.

Protocol 1: General Synthesis of a Cyclopropylmethyl Sulfonamide

• Preparation: To a round-bottom flask under an inert atmosphere (N₂), add the amine (1.0 eq.), triethylamine (1.5 eq.), and anhydrous dichloromethane (DCM, 10 volumes relative to the amine).

• Cooling: Cool the stirring solution to 0 °C using an ice-water bath.

• Addition of CMSC: Add cyclopropylmethanesulfonyl chloride (1.2 eq.) dropwise to the cold solution over 5-10 minutes.

• Reaction: Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for 2-16 hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, dilute the mixture with DCM and wash sequentially with water, 1M HCl (to remove excess base), saturated aqueous NaHCO₃ (to remove acidic byproducts), and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the desired cyclopropylmethyl sulfonamide.

Parameter	Condition	Rationale
Nucleophile	Primary or Secondary Amine	Forms the stable sulfonamide bond.
Solvent	Anhydrous DCM, THF	Aprotic, prevents hydrolysis of CMSC.
Base	Triethylamine, DIPEA (1.5 eq.)	Scavenges HCl byproduct without competing.
Temperature	0 °C to Room Temperature	Controls exotherm, drives reaction to completion.
Stoichiometry	1.2 eq. CMSC to 1.0 eq. Amine	Ensures full consumption of the limiting amine.

Reaction with Alcohols: Synthesis of Cyclopropylmethyl Sulfonate Esters

The reaction of CMSC with alcohols yields cyclopropylmethyl sulfonate esters.[3] This transformation is synthetically powerful because it converts a poorly reactive hydroxyl group into a sulfonate, which is an excellent leaving group in subsequent nucleophilic substitution (Sₙ1/Sₙ2) and elimination reactions.[16][17]

Causality Behind Experimental Choices:

• Base: Pyridine is often used as both a base and a solvent. However, for stereochemical control and to avoid potential side reactions, a combination of a non-nucleophilic base like TEA and a catalyst like trimethylamine hydrochloride in an inert solvent is often preferred.[18] The base is essential to neutralize the generated HCl.[19]

• Stereochemistry: The reaction at the alcohol's oxygen atom proceeds with retention of configuration at the adjacent carbon center, as the C-O bond is not broken during the sulfonation step.[17] This is critical for stereospecific synthesis.

Protocol 2: General Synthesis of a Cyclopropylmethyl Sulfonate Ester

• Preparation: To a round-bottom flask under an inert atmosphere (N₂), add the alcohol (1.0 eq.), triethylamine (1.5 eq.), and anhydrous dichloromethane (DCM, 10 volumes).

• Cooling: Cool the stirring solution to 0 °C using an ice-water bath.

• Addition of CMSC: Add cyclopropylmethanesulfonyl chloride (1.2 eq.) dropwise to the cold solution. A precipitate of triethylammonium chloride may form.

• Reaction: Stir the reaction mixture at 0 °C for 1-4 hours.[20] The reaction is typically faster than sulfonamide formation. Monitor progress by TLC.

• Workup: Dilute the reaction mixture with cold DCM and wash with cold water, cold 1M HCl, cold saturated aqueous NaHCO₃, and brine. Keeping the wash solutions cold minimizes hydrolysis of the sulfonate ester product.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure at low temperature (<30 °C) to avoid decomposition.

• Purification: The crude sulfonate ester is often used directly in the next step due to potential instability on silica gel. If purification is necessary, it should be done quickly using flash chromatography with a non-polar eluent system.

Parameter	Condition	Rationale
Nucleophile	Primary or Secondary Alcohol	Converts -OH into a good leaving group.
Solvent	Anhydrous DCM, Toluene	Aprotic, prevents hydrolysis.
Base	Triethylamine (1.5-2.5 eq.)	Scavenges HCl byproduct.[18]
Temperature	-10 °C to 10 °C	Minimizes side reactions and product decomposition.[18]
Stoichiometry	1.2 eq. CMSC to 1.0 eq. Alcohol	Drives the reaction to completion.

Reaction with Thiols: Synthesis of Cyclopropylmethyl Thiosulfonates

Thiols and their conjugate bases, thiolates, are excellent nucleophiles and react readily with sulfonyl chlorides.[21] This reaction produces thiosulfonate esters (R-S-SO₂-R'), which are valuable intermediates in organic synthesis and have applications in biochemistry.

Protocol 3: General Synthesis of a Cyclopropylmethyl Thiosulfonate

The protocol closely follows that for sulfonamide synthesis (Protocol 1), with the amine being replaced by the corresponding thiol.

• Preparation: Dissolve the thiol (1.0 eq.) and triethylamine (1.5 eq.) in anhydrous DCM under N₂.

• Cooling: Cool the solution to 0 °C.

• Addition of CMSC: Add cyclopropylmethanesulfonyl chloride (1.2 eq.) dropwise.

• Reaction: Stir at 0 °C for 30 minutes, then warm to room temperature and stir for 1-3 hours, monitoring by TLC.

• Workup & Purification: Follow the workup and purification steps as outlined in Protocol 1.

Conclusion

Cyclopropylmethanesulfonyl chloride is a versatile and highly effective electrophile for the synthesis of a wide array of cyclopropylmethyl-containing compounds. Its reactions with common nucleophiles like amines, alcohols, and thiols are generally high-yielding and proceed under mild conditions. The resulting sulfonamides are of high interest in medicinal chemistry, while the sulfonate esters serve as key intermediates by activating hydroxyl groups for further transformations. By understanding the underlying mechanisms and adhering to strict safety and handling protocols, researchers can effectively leverage the reactivity of CMSC to advance their synthetic objectives in drug discovery and materials science.

References

• Material Safety Data Sheet - Sulfuryl chloride - Cole-Parmer. (n.d.). Available at: [Link]

• BENZENE SULFONYL CHLORIDE HAZARD SUMMARY. New Jersey Department of Health. (n.d.). Available at: [Link]

• Stable sulfonate esters as C1-synthons for cyclopropanation reaction to access antimicrobial active 3,3′-spirocyclopropyloxindoles. Organic Chemistry Frontiers (RSC Publishing). (n.d.). Available at: [Link]

• Cyclopropylmethyl methanesulfonate | C5H10O3S. PubChem. (n.d.). Available at: [Link]

• US Patent US6118032A - Process for the production of cyclopropylmethyl halides. Google Patents. (n.d.).

• Liu, J. et al. Diverse Reactions of Sulfonyl Chlorides and Cyclic Imines. Phosphorus, Sulfur, and Silicon and the Related Elements. (2011). Available at: [Link]

• Bentley, T. W. et al. Concerted solvent processes for common sulfonyl chloride precursors used in the synthesis of sulfonamide-based drugs. International Journal of Molecular Sciences. (2008). Available at: [Link]

• Nucleophilic substitution. Wikipedia. (n.d.). Available at: [Link]

• Bahrami, K., Khodaei, M. M., & Soheilizad, M. Direct Conversion of Thiols to Sulfonyl Chlorides and Sulfonamides. The Journal of Organic Chemistry. (2009). Available at: [Link]

• Methanesulfonyl cyanide. Organic Syntheses. (n.d.). Available at: [Link]

• Bimolecular nucleophilic substitution. (n.d.). Available at: [Link]

• Nucleophilic Substitution (SN1, SN2). Organic Chemistry Portal. (n.d.). Available at: [Link]

• Nucleophilic Substitution Reactions - Introduction. Master Organic Chemistry. (2012). Available at: [Link]

• Mechanisms of Nucleophilic Substitution Reactions. Chemistry LibreTexts. (2021). Available at: [Link]

• US Patent US4008258A - Cyclopropyl methyl esters. Google Patents. (n.d.).

• Reactions of Alcohols. Chemistry LibreTexts. (2024). Available at: [Link]

• US Patent US3847985A - Process for the preparation of cyclopropylmethyl alkyl amines. Google Patents. (n.d.).

• (PDF) Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs. ResearchGate. (2008). Available at: [Link]

• Alcohol to Mesylate using MsCl, base. Organic Synthesis. (n.d.). Available at: [Link]

• Ngassa, F. N. et al. Sulfonamides and sulfonate esters: Synthetic routes, proposed mechanisms, and crystallographic characterizations. European Journal of Chemistry. (2024). Available at: [Link]

• Cyclopropylmethanesulphonyl chloride | C4H7ClO2S. PubChem. (n.d.). Available at: [Link]

• Activation of Alcohols: Reactions with sulfonyl chlorides (ie-TsCl and MsCl). YouTube. (2020). Available at: [Link]

• 4-Cyano-2-methoxybenzenesulfonyl Chloride. Organic Syntheses. (n.d.). Available at: [Link]

• (PDF) Sulfonamides and sulfonate esters: Synthetic routes, proposed mechanisms, and crystallographic characterizations. ResearchGate. (2024). Available at: [Link]

• JP Patent JP2000219669A - Sulfonylation of alcohol. Google Patents. (n.d.).

• SOCl2 Mechanism For Alcohols To Alkyl Halides: SN2 versus SNi. Master Organic Chemistry. (2014). Available at: [Link]

• Sulfonyl chloride synthesis by chlorosulfonation. Organic Chemistry Portal. (n.d.). Available at: [Link]

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• EP Patent EP1109765B1 - Process for the production of cyclopropylmethyl halides. Google Patents. (n.d.).

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• Amine to Amide (via Acid Chloride). Common Organic Synthesis Conditions. (n.d.). Available at: [Link]

• Reaction of Thiols With 7-methylbenzopentathiepin. PubMed. (n.d.). Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Cyclopropylmethanesulfonyl Chloride Reactions

Welcome to the technical support guide for Cyclopropylmethanesulfonyl chloride (CMS-Cl). This resource is designed for researchers, scientists, and professionals in drug development who utilize this versatile reagent. Our goal is to provide in-depth, field-proven insights to help you anticipate and troubleshoot common issues, particularly the formation of unwanted byproducts. This guide moves beyond simple protocols to explain the causality behind reaction outcomes, ensuring your experiments are both successful and reproducible.

Frequently Asked Questions (FAQs)

Q1: What is Cyclopropylmethanesulfonyl chloride (CMS-Cl) and why is it a valuable synthetic building block?

Cyclopropylmethanesulfonyl chloride is a key reagent used to introduce the cyclopropylmethylsulfonyl moiety into molecules. This functional group is of significant interest in medicinal chemistry. The cyclopropyl group can improve metabolic stability, binding affinity, and other pharmacokinetic properties of a drug candidate. CMS-Cl is primarily used in reactions with nucleophiles like amines and alcohols to form sulfonamides and sulfonate esters, respectively[1].

Q2: What are the primary stability concerns when handling and storing CMS-Cl?

The most significant issue is its sensitivity to moisture. Like most sulfonyl chlorides, CMS-Cl readily undergoes hydrolysis to form the corresponding cyclopropylmethanesulfonic acid. This not only consumes the reagent but the resulting acid can also catalyze unwanted side reactions.

Best Practices for Handling and Storage:

• Storage: Store in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) in a cool, dry place.

• Handling: Whenever possible, handle the reagent in a glovebox or under a positive pressure of inert gas. Use oven-dried glassware and anhydrous solvents to minimize exposure to water.

Troubleshooting Guide: Common Byproducts and Solutions

This section addresses specific problems you may encounter during your experiments, detailing the likely causes and providing actionable solutions.

Issue 1: Low Yield and Presence of Cyclopropylmethanesulfonic Acid

• Question: My reaction of CMS-Cl with a primary amine is sluggish, providing a low yield of the desired sulfonamide. My work-up reveals a significant amount of a water-soluble, acidic byproduct, which I've identified as cyclopropylmethanesulfonic acid. What is the cause?

• Answer: This is a classic case of premature hydrolysis of your sulfonyl chloride. Water, even in trace amounts in your solvent or on your glassware, can act as a nucleophile, attacking the highly electrophilic sulfur atom of the sulfonyl chloride. This reaction is often faster than the reaction with the intended, less nucleophilic amine or alcohol.

  Causality: The oxygen atom in water attacks the sulfur atom, leading to the displacement of the chloride ion. This forms cyclopropylmethanesulfonic acid and hydrochloric acid (HCl). The generated HCl can further protonate your amine nucleophile, rendering it unreactive.

  Troubleshooting Protocol:

  • Rigorous Drying: Ensure all glassware is oven-dried at >120°C for several hours and cooled under a stream of inert gas or in a desiccator.

  • Anhydrous Solvents: Use freshly distilled or commercially available anhydrous solvents. Solvents like dichloromethane (DCM) or tetrahydrofuran (THF) are common choices.

  • Inert Atmosphere: Conduct the reaction under a nitrogen or argon atmosphere to prevent atmospheric moisture from entering the reaction vessel.

  • HCl Scavenger: Use a non-nucleophilic base, such as triethylamine or pyridine, in your reaction. This base will neutralize the HCl generated during the sulfonylation, preventing it from protonating your desired nucleophile[2][3].

  Diagram of CMS-Cl hydrolysis pathway.

Issue 2: Observation of Rearranged Byproducts (Cyclobutyl and Homoallylic Structures)

• Question: I'm performing a reaction with CMS-Cl and a secondary alcohol. Upon characterization, I've found byproducts containing cyclobutyl and but-3-en-1-yl (homoallylic) moieties instead of the expected cyclopropylmethyl group. Why is the ring opening?

• Answer: This indicates that your reaction is proceeding, at least in part, through an SN1-type mechanism involving a carbocation intermediate. The cyclopropylmethyl carbocation is notoriously unstable and rapidly rearranges to the more stable cyclobutyl and homoallylic carbocations[4]. This rearrangement is a well-documented phenomenon in physical organic chemistry.

  Causality: Conditions that favor carbocation formation (e.g., weakly nucleophilic partners, protic solvents, or Lewis/Brønsted acidity) will promote this rearrangement. The sulfonate ester can form, but then the leaving group departs, generating the unstable primary carbocation which immediately rearranges.

  Troubleshooting Protocol:

  • Promote SN2 Conditions: The goal is to favor a direct, bimolecular substitution pathway that avoids a discrete carbocation intermediate.

  • Solvent Choice: Use polar aprotic solvents like THF, acetonitrile, or DMF. Avoid protic solvents like ethanol or water which can stabilize carbocations.

  • Temperature Control: Keep the reaction temperature as low as possible (e.g., 0°C to room temperature). Higher temperatures provide the activation energy needed for carbocation formation and rearrangement.

  • Use of a Base: Incorporate a non-nucleophilic base like pyridine. This not only scavenges HCl but also prevents acid-catalyzed solvolysis that could lead to an SN1 pathway[5][6].

  • Nucleophile Strength: If possible, convert the alcohol to its more nucleophilic alkoxide form using a strong, non-nucleophilic base (e.g., NaH) before adding the CMS-Cl.

  Rearrangement of the cyclopropylmethyl carbocation.

  Table 1: Optimizing Reaction Conditions to Avoid Rearrangement

Parameter	Condition Favoring Desired Product (SN2)	Condition Favoring Byproducts (SN1/Rearrangement)
Nucleophile	Strong (e.g., primary amines, alkoxides)	Weak (e.g., tertiary alcohols, hindered amines)
Solvent	Polar Aprotic (THF, DCM, Acetonitrile)	Protic (Water, Ethanol, Methanol)
Temperature	Low (0 °C to 25 °C)	Elevated (> 40 °C)
Additives	Non-nucleophilic base (Pyridine, Et₃N)	Lewis or Brønsted acids

Issue 3: Formation of Dimer or Higher Order Byproducts

• Question: In my synthesis of a primary sulfonamide, I'm observing a significant byproduct that appears to be the N,N-bis(cyclopropylmethylsulfonyl)amine. How can I suppress this over-reaction?

• Answer: This byproduct arises from the deprotonation of the initially formed primary sulfonamide, which then acts as a nucleophile itself and reacts with a second molecule of CMS-Cl.

  Causality: The proton on the nitrogen of a sulfonamide is acidic. In the presence of a strong base or excess base, it can be removed to form a sulfonamidate anion. This anion is nucleophilic and can compete with your starting amine for the remaining CMS-Cl.

  Troubleshooting Protocol:

  • Control Stoichiometry: Use a slight excess (1.1 to 1.2 equivalents) of the amine relative to the CMS-Cl. This ensures the sulfonyl chloride is consumed before significant deprotonation of the product can occur.

  • Slow Addition: Add the CMS-Cl solution dropwise to the solution of the amine and base. This maintains a low instantaneous concentration of the sulfonyl chloride and a high concentration of the primary amine, favoring the desired initial reaction.

  • Base Selection: While a base is necessary, using a very strong base in excess can promote the deprotonation of the sulfonamide product. Use a stoichiometric amount (typically 1.1 equivalents) of a base like triethylamine.

Validated Experimental Protocol: Synthesis of N-benzylcyclopropylmethanesulfonamide

This protocol incorporates best practices to minimize the formation of common byproducts.

Materials:

• Cyclopropylmethanesulfonyl chloride (1.0 eq)

• Benzylamine (1.1 eq)

• Triethylamine (1.2 eq)

• Anhydrous Dichloromethane (DCM)

• Oven-dried round-bottom flask with a magnetic stir bar

• Nitrogen/Argon line

Procedure:

• Setup: Assemble the dry glassware under an inert atmosphere of nitrogen.

• Initial Solution: To the flask, add anhydrous DCM, followed by benzylamine (1.1 eq) and triethylamine (1.2 eq). Cool the solution to 0°C in an ice bath.

• Reagent Addition: Dissolve Cyclopropylmethanesulfonyl chloride (1.0 eq) in a small amount of anhydrous DCM. Using a syringe, add this solution dropwise to the stirring amine solution over 20-30 minutes.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 2-4 hours, monitoring by TLC or LC-MS.

• Work-up: Quench the reaction by adding saturated aqueous ammonium chloride solution. Separate the organic layer. Wash the organic layer with 1M HCl, followed by saturated sodium bicarbonate solution, and finally brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

This structured approach, emphasizing anhydrous conditions, controlled addition, and appropriate stoichiometry, provides a robust method for synthesizing sulfonamides while minimizing hydrolysis and over-alkylation byproducts.

References

• 7 . (n.d.). ProQuest. Retrieved January 9, 2024.

• 8 . (n.d.). Chinese Journal of Organic Chemistry. Retrieved January 9, 2024.

• . (n.d.). PubChem. Retrieved January 9, 2024.

• Kacprzak, K., & Mikołajczyk, M. (2020). . Molecules, 25(6), 1438.

• Rodrigues, M. O., et al. (2020). . ChemRxiv.

• Verde, A., et al. (2019). . Angewandte Chemie International Edition, 58(51), 18235-18240.

• Al-Badran, S. A., et al. (2022). . ACS Omega, 7(50), 47008-47016.

• Xu, J., et al. (2011). . Phosphorus, Sulfur, and Silicon and the Related Elements, 186(11), 2377-2391.

• . (2020). Chemistry Stack Exchange. Retrieved January 9, 2024.

• Cox, J. M., et al. (2014). . Organic Letters, 16(16), 4182-4185.

• . (2024). Chemistry LibreTexts. Retrieved January 9, 2024.

• . (n.d.). Sigma-Aldrich. Retrieved January 9, 2024.

• . (n.d.). Google Patents. Retrieved January 9, 2024.

• . (2023). YouTube. Retrieved January 9, 2024.

• Wentzel Lab. (2020). . YouTube.

• . (2021). YouTube. Retrieved January 9, 2024.

• . (n.d.). BLD Pharm. Retrieved January 9, 2024.

• . (n.d.). Organic Chemistry Portal. Retrieved January 9, 2024.

• . (2014). Master Organic Chemistry. Retrieved January 9, 2024.

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• 1. Sulfonyl Chlorides and Sulfonamides [sigmaaldrich.com]
• 2. youtube.com [youtube.com]
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• 5. chem.libretexts.org [chem.libretexts.org]
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• 7. uwo.scholaris.ca [uwo.scholaris.ca]
• 8. Reactions of Sulfonyl Chlorides and Unsaturated Compounds [manu56.magtech.com.cn]

Technical Support Center: Purification of Products from Cyclopropylmethanesulfonyl Chloride

Welcome to the technical support center for the purification of reaction products derived from cyclopropylmethanesulfonyl chloride. This guide is designed for researchers, scientists, and professionals in drug development. It provides in-depth troubleshooting advice and frequently asked questions to address specific challenges encountered during the purification of cyclopropylmethanesulfonamides and cyclopropylmethanesulfonate esters.

Introduction

Cyclopropylmethanesulfonyl chloride is a valuable reagent in medicinal chemistry, prized for introducing the unique cyclopropylmethyl moiety into molecules, which can enhance metabolic stability and binding affinity.[1] However, the purification of its derivatives can present specific challenges. This guide offers practical, experience-based solutions to overcome these hurdles, ensuring the integrity and purity of your final compounds.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in reactions involving cyclopropylmethanesulfonyl chloride?

A1: The most prevalent impurities include unreacted cyclopropylmethanesulfonyl chloride, its hydrolysis product (cyclopropylmethanesulfonic acid), and excess amine or alcohol starting materials. In the case of primary amine reactants, a common side product is the bis-sulfonated amine.[2]

Q2: How can I effectively remove unreacted cyclopropylmethanesulfonyl chloride and its sulfonic acid byproduct during workup?

A2: A standard aqueous workup is typically effective. After the reaction is complete, quenching with water and then washing with a mild base like saturated sodium bicarbonate (NaHCO₃) solution will hydrolyze the remaining sulfonyl chloride and neutralize the resulting sulfonic acid, partitioning them into the aqueous layer.[3] For sensitive products, a pre-quench with a small amount of methanol or aqueous ammonia can convert the sulfonyl chloride to a more easily separable sulfonate ester or sulfonamide, respectively, before the basic wash.[3]

Q3: When should I consider using a scavenger resin for purification?

A3: Scavenger resins, particularly amine-based resins like PS-Trisamine, are highly effective for removing excess sulfonyl chloride, especially in cases where the desired product is sensitive to aqueous conditions or for high-throughput synthesis.[3] This method is also advantageous when standard liquid-liquid extractions prove insufficient.[3]

Q4: My cyclopropylmethanesulfonamide product is difficult to crystallize. What are some alternative purification strategies?

A4: If recrystallization is challenging, column chromatography is the most common and effective alternative. A variety of stationary phases can be employed, including standard silica gel, amide-modified silica, or aminopropyl-packed columns for enhanced separation of sulfonamides.[4] Reverse-phase chromatography (C8 or C18) can also offer different selectivity.[4]

Q5: What is a good starting point for developing a column chromatography method for a novel cyclopropylmethanesulfonamide?

A5: A good starting point for normal-phase silica gel chromatography is a mobile phase consisting of a hexane/ethyl acetate or dichloromethane/methanol gradient. The cyclopropyl group can impart some non-polar character, so you may need to adjust the solvent polarity accordingly. Thin-layer chromatography (TLC) should be used to determine the optimal solvent system before scaling up to a column.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of your cyclopropylmethanesulfonyl chloride derivatives.

Issue 1: Low Yield of Purified Product

Symptom: After purification, the final yield of your cyclopropylmethanesulfonamide or sulfonate ester is significantly lower than expected based on reaction monitoring (e.g., TLC or LC-MS).

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps	Scientific Rationale
Product Loss During Aqueous Workup	- If your product has some water solubility, reduce the number of aqueous washes or use brine to wash the organic layer, which can decrease the partitioning of the product into the aqueous phase. - Back-extract the combined aqueous layers with your organic solvent to recover any dissolved product.	The cyclopropylmethyl group is relatively small and may not always impart sufficient lipophilicity to prevent partial solubility in aqueous media, especially if the rest of the molecule is polar.
Product Instability on Silica Gel	- If you suspect your product is degrading on silica gel, you can deactivate the silica by pre-treating the column with a small amount of a polar solvent like methanol or by adding a small percentage of a base (e.g., triethylamine) to the mobile phase. - Alternatively, consider using a less acidic stationary phase like alumina or a bonded phase.	Acidic sites on the surface of silica gel can catalyze the decomposition of sensitive compounds. Neutralizing these sites can improve recovery.
Incomplete Elution from Chromatography Column	- Ensure you have flushed the column with a sufficiently polar solvent at the end of your gradient to elute all compounds. - Analyze a small sample of the used silica gel by dissolving it in a strong solvent and checking for the presence of your product by TLC or LC-MS.	Highly polar compounds or those with strong interactions with the stationary phase may require a very polar mobile phase for complete elution.

Issue 2: Co-elution of Product and Impurities during Chromatography

Symptom: Your purified product, after column chromatography, still shows the presence of closely eluting impurities when analyzed by TLC, HPLC, or NMR.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps	Scientific Rationale
Insufficient Resolution on Silica Gel	- Optimize the Mobile Phase: Experiment with different solvent systems. Sometimes, a three-component mobile phase (e.g., hexane/ethyl acetate/dichloromethane) can provide better separation. A gradient elution, where the solvent polarity is gradually increased, is often more effective than an isocratic (constant composition) elution for separating compounds with different polarities.[4][5][6] - Change the Stationary Phase: If optimizing the mobile phase is unsuccessful, switch to a different stationary phase. Options include amide-modified silica or aminopropyl-packed columns, which have shown good selectivity for sulfonamides.[4][7] Reverse-phase (C18) chromatography can also provide a different selectivity profile.[4]	The separation of compounds on a chromatography column is dependent on the differential partitioning between the stationary and mobile phases. Changing either of these can significantly alter the selectivity and resolution.
Presence of a Diastereomeric Mixture	- If your starting materials or product contain stereocenters, you may have a mixture of diastereomers that are difficult to separate on standard silica gel. - Consider using a chiral stationary phase or derivatizing the product with a chiral auxiliary to facilitate separation.	Diastereomers have different physical properties and can often be separated by chromatography, although it may require specialized techniques or columns.

Experimental Protocols

Protocol 1: General Aqueous Workup and Extraction

• Cool the reaction mixture to 0 °C in an ice bath to control any exothermic reaction upon quenching.

• Slowly add deionized water to the reaction mixture with vigorous stirring.

• Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) and stir for 30-60 minutes to hydrolyze any remaining cyclopropylmethanesulfonyl chloride and neutralize the resulting sulfonic acid.[3]

• Transfer the mixture to a separatory funnel and extract the product with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to obtain the crude product.

Protocol 2: Recrystallization of a Cyclopropylmethanesulfonamide

• Dissolve the crude product in a minimal amount of a suitable hot solvent. Common solvents for sulfonamides include ethanol, isopropanol, or mixtures such as ethyl acetate/hexanes.[2][8]

• If the solution is colored, you can add a small amount of activated carbon and heat for a few minutes before filtering hot to remove the carbon.

• Allow the solution to cool slowly to room temperature. Crystal formation should occur.

• Once at room temperature, place the flask in an ice bath or refrigerator to maximize crystal precipitation.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of the cold recrystallization solvent to remove any surface impurities.

• Dry the crystals under vacuum to obtain the purified product.

Visualizations

Caption: A general workflow for the purification of products from cyclopropylmethanesulfonyl chloride.

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. academic.oup.com [academic.oup.com]
• 8. Reagents & Solvents [chem.rochester.edu]

Technical Support Center: Cyclopropylmethanesulfonyl Chloride

Welcome to the Technical Support Center for Cyclopropylmethanesulfonyl Chloride. This guide is designed for researchers, scientists, and drug development professionals who utilize this versatile reagent in their synthetic endeavors. Here, you will find in-depth answers to frequently asked questions and practical troubleshooting guides to navigate the experimental challenges associated with its hydrolytic stability. Our aim is to provide not just protocols, but a deeper understanding of the underlying chemical principles to empower you in your research.

Frequently Asked Questions (FAQs)

Q1: What is the expected hydrolytic stability of Cyclopropylmethanesulfonyl chloride?

The rate of hydrolysis is significantly influenced by the reaction conditions. In neutral or acidic aqueous media, the hydrolysis of primary alkanesulfonyl chlorides, such as cyclopropylmethanesulfonyl chloride, is believed to proceed through a direct bimolecular nucleophilic substitution (SN2) mechanism at the sulfur atom.[5] Under basic conditions (typically above pH 7), a competing elimination-addition pathway involving a highly reactive "sulfene" intermediate becomes significant.[3]

Table 1: Estimated Hydrolytic Stability of Cyclopropylmethanesulfonyl Chloride under Various Conditions

Condition	pH Range	Primary Mechanism	Estimated Rate of Hydrolysis	Key Considerations
Acidic	< 6	SN2	Moderate	Catalyzed by acid, but generally slower than in basic conditions.
Neutral	6-8	SN2 / Sulfene	Moderate to Fast	The SN2 pathway likely dominates, but the sulfene pathway can be initiated by nucleophiles.[3]
Basic	> 8	Sulfene Intermediate	Very Fast	The rate-determining step is the formation of the sulfene, which is then rapidly trapped by water or other nucleophiles.[3][5]

Q2: How does the cyclopropyl group affect the reactivity and stability of the sulfonyl chloride?

The cyclopropyl group possesses unique electronic properties that influence the reactivity of the adjacent sulfonyl chloride. The strained ring system has significant s-character in its C-C bonds, which allows it to act as a good electron donor through hyperconjugation, similar to a double bond.[6][7] This electron-donating nature can stabilize a developing positive charge on the adjacent carbon, although its effect on the electrophilic sulfur center in a sulfonyl chloride is more complex. In the context of SN2 hydrolysis, electron-donating groups on alkanesulfonyl chlorides generally have a modest effect on the rate compared to electronic effects in arenesulfonyl chlorides.[2] However, the unique stereoelectronics of the cyclopropyl group could influence the transition state energy.

Q3: What are the best practices for handling and storing Cyclopropylmethanesulfonyl chloride to prevent hydrolysis?

Due to its moisture sensitivity, stringent anhydrous techniques are paramount.

• Handling: Always handle Cyclopropylmethanesulfonyl chloride under an inert atmosphere, such as dry nitrogen or argon, in a well-ventilated fume hood.[1][4] Use oven-dried glassware and dry, sealed syringes or cannulas for transfers. Avoid contact with water, alcohols, and other protic solvents unless it is the intended reaction.

• Storage: Store the reagent in a tightly sealed container, preferably under an inert atmosphere.[4] It is recommended to store it in a cool, dry place, such as a desiccator or a refrigerator designated for chemical storage (2-8 °C). Ensure the container cap has a chemically resistant liner (e.g., PTFE) to prevent moisture ingress.

Q4: What are the primary degradation products of Cyclopropylmethanesulfonyl chloride hydrolysis, and how can I detect them?

The primary product of hydrolysis is cyclopropylmethanesulfonic acid , with the concomitant formation of hydrochloric acid . The presence of the sulfonic acid can be monitored by various analytical techniques:

• NMR Spectroscopy: In ¹H NMR, the methylene protons adjacent to the sulfonyl group in the sulfonic acid will appear at a different chemical shift compared to the sulfonyl chloride. You can monitor the disappearance of the starting material signal and the appearance of the product signal. For quantitative analysis, qNMR with a suitable internal standard can be employed.[8][9]

• HPLC: Reversed-phase HPLC with a UV detector can be used to monitor the reaction. Since cyclopropylmethanesulfonyl chloride lacks a strong chromophore, derivatization may be necessary for sensitive detection, or detection at low UV wavelengths (e.g., 210 nm) can be attempted.[10] The resulting sulfonic acid will have a different retention time.

• IR Spectroscopy: The disappearance of the characteristic S-Cl stretching band and the appearance of broad O-H and S=O stretching bands of the sulfonic acid can be monitored.[11]

Troubleshooting Guide

Issue 1: Low or No Yield of the Desired Sulfonamide/Sulfonate Ester

You've run a reaction of cyclopropylmethanesulfonyl chloride with an amine or alcohol, but the yield is disappointingly low, and you suspect hydrolysis of the starting material is the culprit.

Caption: Troubleshooting workflow for byproduct formation.

Causality Explained: The formation of cyclopropylmethanesulfonic acid is a clear indicator of hydrolysis. [1]If other byproducts are present, the choice of base is critical. Nucleophilic bases like pyridine can react with the sulfonyl chloride to form a highly reactive intermediate, which can then react in undesired ways. Using a bulky, non-nucleophilic base like triethylamine or diisopropylethylamine (DIPEA) simply acts as a proton scavenger as intended. For substrates like primary amines, using an excess of the sulfonylating agent can lead to the formation of a di-sulfonylated product, where both hydrogens on the nitrogen are replaced.

Experimental Protocols

Protocol 1: Monitoring the Hydrolysis of Cyclopropylmethanesulfonyl Chloride by ¹H NMR

This protocol allows for a qualitative or semi-quantitative assessment of the rate of hydrolysis in a given solvent system.

• Preparation:

  • Prepare a stock solution of a stable internal standard (e.g., 1,3,5-trimethoxybenzene) in a deuterated aprotic solvent (e.g., Acetone-d₆).

  • In a clean, dry NMR tube, add 0.5 mL of the internal standard solution.

• Execution:

  • Cap the NMR tube and acquire a spectrum of the internal standard.

  • Using a dry syringe, add a known, small amount of Cyclopropylmethanesulfonyl chloride (e.g., 5 µL) to the NMR tube.

  • Quickly cap, invert to mix, and immediately begin acquiring ¹H NMR spectra at regular intervals (e.g., every 5 minutes).

• Analysis:

  • Process the spectra and integrate the signal for the internal standard and a characteristic signal of Cyclopropylmethanesulfonyl chloride (e.g., the methylene protons adjacent to the sulfonyl group).

  • Observe the decrease in the integral of the sulfonyl chloride signal over time relative to the constant integral of the internal standard. This provides a measure of its stability in the presence of trace water in the NMR solvent.

Protocol 2: General Procedure for Sulfonamide Formation and Reaction Monitoring by HPLC

This protocol provides a general method for reacting Cyclopropylmethanesulfonyl chloride with a primary amine and monitoring the reaction progress.

• Reaction Setup:

  • To an oven-dried round-bottom flask under a nitrogen atmosphere, add the primary amine (1.0 mmol) and a non-nucleophilic base such as triethylamine (1.5 mmol, 1.5 eq.).

  • Dissolve the solids in a suitable anhydrous solvent (e.g., dichloromethane, 10 mL).

  • Cool the solution to 0 °C in an ice bath.

• Reaction Execution:

  • In a separate dry flask, prepare a solution of Cyclopropylmethanesulfonyl chloride (1.1 mmol, 1.1 eq.) in the same anhydrous solvent (2 mL).

  • Add the sulfonyl chloride solution dropwise to the stirred amine solution over 10-15 minutes.

  • Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and stir for 2-4 hours, or until completion as indicated by TLC or HPLC.

• HPLC Monitoring:

  • Sample Preparation: At various time points, withdraw a small aliquot (e.g., 50 µL) of the reaction mixture and quench it in a vial containing 1 mL of acetonitrile/water (1:1).

  • HPLC Conditions:

    • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid.

    • Gradient: Start with 10% B, ramp to 95% B over 15 minutes, hold for 5 minutes, then return to initial conditions.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV at 210 nm.

  • Analysis: Monitor the disappearance of the amine starting material peak and the appearance of the sulfonamide product peak. The sulfonyl chloride itself may or may not be visible depending on its concentration and extinction coefficient at 210 nm. The hydrolyzed product, cyclopropylmethanesulfonic acid, will be very polar and elute early in the gradient. [8][12][13]

References

• Hedlund, I. (1940). Arkiv för Kemi, Mineralogi och Geologi, 14A, 1-17.
• Fisher Scientific. (2010). Safety Data Sheet: Cyclopropanesulfonyl chloride.
• BenchChem. (2025).
• Journal of the American Chemical Society. (2023).
• Merck Millipore. (2025).
• BenchChem. (2025). Quantitative Analysis of (2-Chlorophenyl)
• King, J. F., Lam, J. Y. L., & Skonieczny, S. (1992). Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides: pH Dependence and the Mechanism of Hydration of Sulfenes. Journal of the American Chemical Society, 114(5), 1743–1749.
• Schlegel Group - Wayne State University. Ab Initio Molecular Orbital Calculations of Electronic Effects on the Kinetics of Cyclopropylcarbinyl Radical Ring Openings.
• Sigma-Aldrich. (2024).
• Wikipedia. Cyclopropyl group.
• Sci-Hub. (1991).
• Journal of the American Chemical Society. TRANSMISSION OF ELECTRONIC EFFECTS BY THE CYCLOPROPANE RING.
• ResearchGate. (2015).
• Analytical Methods. GC-MS Method for the Determination of Methanesulfonyl Chloride in Methanesulfonic acid.
• BLD Pharm. 114132-26-2|Cyclopropylmethanesulfonyl chloride.
• ChemRxiv. (2020).
• Beilstein Journal of Organic Chemistry. (2022). Mechanistic studies of the solvolysis of alkanesulfonyl and arenesulfonyl halides.
• Benchchem. [1-(Fluoromethyl)cyclopropyl]methanesulfonyl chloride | 1314963-95-5.
• Thermo Fisher Scientific. (2009).
• SciELO México. (2021). Understanding the Reactivity of C-Cyclopropyl-N-Methylnitrone Participating in [3+2] Cycloaddition Reactions Towards Styrene with a Molecular Electron Density Theory Perspective.
• ACD/Labs. (2008). IR, NMR and MS of a Sulfonyl Chloride compound.
• HoriazonChemical. Safe Handling and Storage of Methanesulfonyl Chloride (MsCl): Best Practices.
• SIELC Technologies. Separation of Methanesulfonyl chloride on Newcrom R1 HPLC column.
• Google Patents. (2021). CN109298092B - HPLC method for detecting content of methylsulfonyl chloride in industrial waste liquid.
• ResearchGate. (2022).
• PubMed. (2023).
• Patsnap. Method for detecting content of pyridine-3-sulfonyl chloride.
• PubChem. Cyclopropylmethanesulphonyl chloride | C4H7ClO2S | CID 14106996.
• PubMed. (2022).
• MDPI. (2019). Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin.
• ResearchGate. (2015). Organic sulfur mechanisms. 24. Preparation and reactions of 2-hydroxyethanesulfonyl chloride, the first hydroxyalkanesulfonyl chloride.
• Hydrophilic Interaction Liquid Chromatography.
• PubMed. (2019).
• MDPI. (2022).
• PubMed. (2006). Hydrolytic stability of terephthaloyl chloride and isophthaloyl chloride.
• ResearchGate. (2006). Hydrolytic Stability of Terephthaloyl Chloride and Isophthaloyl Chloride | Request PDF.

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• 13. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reaction Yield for Cyclopropylmethanesulfonyl Chloride Sulfonylation

Welcome to the technical support center for sulfonylation reactions using Cyclopropylmethanesulfonyl chloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, our goal is to blend established chemical principles with practical, field-tested insights to help you navigate the complexities of your experiments and maximize your reaction yields.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of sulfonylation with Cyclopropylmethanesulfonyl Chloride?

The reaction is a nucleophilic substitution at the sulfur atom of the sulfonyl chloride.[1] An amine (primary or secondary) acts as the nucleophile, attacking the electrophilic sulfur center of the cyclopropylmethanesulfonyl chloride. This is typically facilitated by a base, which neutralizes the hydrochloric acid (HCl) generated during the reaction.[2][3] The overall transformation results in the formation of a stable sulfonamide C-N-S bond.

Caption: General mechanism for amine sulfonylation.

Q2: Why is the choice of base so critical in this reaction?

The base plays a dual role: it acts as an acid scavenger for the generated HCl and can also influence the nucleophilicity of the amine substrate.[4]

• Standard Bases: Tertiary amines like triethylamine (Et₃N) or pyridine are commonly used. They are effective at neutralizing HCl without competing as nucleophiles.[5]

• Stronger, Non-Nucleophilic Bases: For less reactive or sterically hindered amines, stronger bases like 1,8-Diazabicycloundec-7-ene (DBU) may be required to facilitate the reaction.[5][6]

• Catalytic Nucleophilic Bases: 4-Dimethylaminopyridine (DMAP) can be used in catalytic amounts to accelerate the reaction, especially with hindered substrates. It functions by forming a highly reactive sulfonylpyridinium intermediate.[7][8]

The choice of base can significantly impact reaction rate and even the side-product profile.[4]

Q3: What are the primary side reactions to be aware of?

Several side reactions can reduce the yield of the desired sulfonamide:

• Hydrolysis of Sulfonyl Chloride: Cyclopropylmethanesulfonyl chloride is susceptible to hydrolysis by moisture, converting it into the unreactive cyclopropylmethanesulfonic acid.[5] This is a major cause of failed or low-yield reactions.

• Di-sulfonylation of Primary Amines: After the initial sulfonylation of a primary amine, the resulting sulfonamide N-H proton is acidic. In the presence of a strong enough base, this proton can be removed, creating a sulfonamide anion that can react with a second molecule of the sulfonyl chloride to form an undesired di-sulfonylated byproduct.[9]

• Reaction with Solvent: While less common with standard aprotic solvents, some solvents can participate in the reaction under certain conditions, leading to unexpected byproducts.[10]

Q4: How should I handle and store Cyclopropylmethanesulfonyl Chloride?

Due to its moisture sensitivity, proper handling is crucial.

• Storage: Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry place, ideally in a freezer at -20°C.[11]

• Handling: Use anhydrous techniques. Ensure all glassware is oven- or flame-dried before use.[12] Dispense the reagent under an inert atmosphere. Using a fresh bottle or a freshly opened container is highly recommended for best results.[5]

Troubleshooting Guide: Low Reaction Yield

This section addresses the most common issue encountered in sulfonylation reactions: low or no yield of the desired product. Follow this guide to diagnose and resolve the problem.

Caption: A step-by-step workflow for troubleshooting low-yield sulfonylation reactions.

Problem 1: Low or No Product Formation

Possible Cause 1: Poor Quality or Decomposed Sulfonyl Chloride

• Causality: Cyclopropylmethanesulfonyl chloride is highly reactive towards water.[13] Atmospheric moisture can cause it to hydrolyze to cyclopropylmethanesulfonic acid, which is unreactive in this sulfonylation reaction.[5]

• Solution:

  • Use a Fresh Reagent: Always prefer to use a freshly opened bottle of the sulfonyl chloride.[14]

  • Verify Purity: If in doubt, analyze the starting material by ¹H NMR spectroscopy to check for the presence of the sulfonic acid or other impurities.

  • Ensure Anhydrous Conditions: All glassware must be thoroughly dried, and the reaction should be conducted under an inert atmosphere (nitrogen or argon).[12]

Possible Cause 2: Suboptimal Base or Solvent

• Causality: The base and solvent system dictates the solubility of reactants and the overall reaction kinetics.[4] An inappropriate choice can lead to a stalled or extremely slow reaction. Aprotic solvents are generally preferred to avoid reaction with the sulfonyl chloride.[5]

• Solution:

  • Solvent Selection: Use anhydrous aprotic solvents like dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile.[5] For poorly soluble amines, polar aprotic solvents like DMF may be beneficial, but care must be taken as they are harder to render fully anhydrous.

  • Base Selection: For standard primary and secondary amines, triethylamine or pyridine are good starting points. If the amine is sterically hindered or electron-deficient, a stronger, non-nucleophilic base like DBU may be necessary.[5][6]

Possible Cause 3: Low Amine Nucleophilicity

• Causality: Sterically hindered amines (e.g., diisopropylamine) or electron-poor amines (e.g., certain anilines) are less nucleophilic and react slowly.[6] Higher activation energy is required for the reaction to proceed.

• Solution:

  • Increase Temperature: Gently heating the reaction can provide the necessary energy to overcome the activation barrier.[6]

  • Use a Catalyst: Adding a catalytic amount (1-10 mol%) of DMAP can significantly accelerate the reaction.[8]

  • Microwave Synthesis: Microwave-assisted synthesis can be highly effective for forcing reactions with unreactive substrates by rapidly heating the system.[15]

Parameter	Recommendation for Standard Amines	Recommendation for Hindered/Poorly Nucleophilic Amines	Rationale
Base	Triethylamine, Pyridine (1.5-2.0 equiv)	DBU (1.5 equiv), 2,6-Lutidine	Stronger, non-nucleophilic bases are needed for less reactive amines.[5][6]
Solvent	DCM, THF, Acetonitrile	Acetonitrile, DMF, DMSO	Polar aprotic solvents can improve solubility and reaction rate.[5][16]
Temperature	0 °C to Room Temperature	Room Temperature to Reflux	Higher temperatures help overcome the activation energy barrier.[6]
Additive	None typically needed	DMAP (catalytic)	DMAP acts as a nucleophilic catalyst to activate the sulfonyl chloride.[8]
Table 1: Recommended Reaction Conditions Based on Amine Reactivity.

Problem 2: Significant Formation of Di-Sulfonylated Byproduct (with Primary Amines)

Causality: This common side reaction occurs when the N-H proton of the newly formed mono-sulfonamide is deprotonated by the base in the reaction mixture. This creates a nucleophilic anion that attacks another molecule of cyclopropylmethanesulfonyl chloride.[9]

• Solution:

  • Control Stoichiometry: Use a slight excess of the primary amine (1.1 to 1.2 equivalents) relative to the sulfonyl chloride. This ensures the sulfonyl chloride is the limiting reagent and is consumed before significant di-sulfonylation can occur.[9]

  • Slow Reagent Addition at Low Temperature: Dissolve the amine and base in the solvent and cool the mixture to 0 °C or lower (-20 °C). Add the sulfonyl chloride (either neat or as a solution) dropwise over an extended period (e.g., 30-60 minutes). This keeps the instantaneous concentration of the sulfonyl chloride low, favoring the reaction with the more nucleophilic primary amine over the sulfonamide anion.[9]

  • Choice of Base: Using a bulky, non-nucleophilic base like 2,6-lutidine can sometimes disfavor the deprotonation of the sterically more accessible mono-sulfonamide.

Experimental Protocols

Protocol 1: General Procedure for Sulfonylation of a Primary or Secondary Amine

• Preparation: To an oven-dried round-bottom flask equipped with a magnetic stir bar, add the amine (1.1 mmol, 1.1 equiv).

• Solvent and Base: Dissolve the amine in a suitable anhydrous aprotic solvent (e.g., DCM, 0.1 M concentration). Add the base (e.g., triethylamine, 1.5 mmol, 1.5 equiv).

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Reagent Addition: In a separate flask or syringe, prepare a solution of cyclopropylmethanesulfonyl chloride (1.0 mmol, 1.0 equiv) in a small amount of the same anhydrous solvent. Add this solution dropwise to the stirred amine solution over 30 minutes.[9]

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 2-16 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[14][17]

Protocol 2: Reaction Workup and Purification

• Quenching: Once the reaction is complete, quench by adding 1 M aqueous HCl to neutralize the excess base.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., DCM or ethyl acetate). Wash the organic layer sequentially with water and saturated brine solution.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.[12]

• Purification: Purify the crude product by flash column chromatography on silica gel or by recrystallization to obtain the pure sulfonamide.

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Cyclopropylmethanesulfonyl Chloride in Synthesis: A Technical Troubleshooting Guide

FOR IMMEDIATE RELEASE

Technical Support Center

Topic: Troubleshooting Guide for Reactions Involving Cyclopropylmethanesulfonyl Chloride

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting common issues encountered during chemical reactions involving cyclopropylmethanesulfonyl chloride. This guide is structured in a question-and-answer format to directly address specific experimental challenges, offering insights grounded in mechanistic principles and field-proven experience.

Introduction: The Dual Reactivity of Cyclopropylmethanesulfonyl Chloride

Cyclopropylmethanesulfonyl chloride is a valuable reagent in organic synthesis, frequently employed for the introduction of the cyclopropylmethylsulfonyl moiety, a common structural motif in medicinally relevant compounds. Its reactivity is primarily centered around the electrophilic sulfur atom of the sulfonyl chloride group, which readily undergoes nucleophilic attack by amines, alcohols, and other nucleophiles to form the corresponding sulfonamides, sulfonate esters, etc.

However, the presence of the cyclopropylmethyl group introduces a unique set of challenges. The inherent ring strain of the cyclopropane ring and the exceptional stability of the resulting cyclopropylmethyl carbocation can lead to undesired rearrangement and ring-opening side reactions.[1][2][3] This guide will address the common pitfalls arising from this dual reactivity and provide systematic approaches to favor the desired reaction pathway.

Frequently Asked Questions (FAQs) & Troubleshooting

Issue 1: Low or No Yield of the Desired Sulfonamide

Question: I am reacting cyclopropylmethanesulfonyl chloride with my amine, but I am observing very low conversion to the desired sulfonamide. What are the likely causes and how can I improve the yield?

Answer:

Low yields in sulfonamide synthesis are a common issue and can often be traced back to a few key factors. A systematic evaluation of your reaction parameters is the first step in diagnosing the problem.

Potential Causes & Solutions:

• Hydrolysis of Cyclopropylmethanesulfonyl Chloride: Sulfonyl chlorides are highly susceptible to hydrolysis by moisture, which converts them into the unreactive cyclopropylmethanesulfonic acid.

  • Troubleshooting Protocol:

    • Ensure Anhydrous Conditions: Thoroughly dry all glassware in an oven (e.g., at 120 °C) and cool under an inert atmosphere (nitrogen or argon).

    • Use Anhydrous Solvents: Employ freshly distilled or commercially available anhydrous solvents. Solvents like dichloromethane (DCM), tetrahydrofuran (THF), and acetonitrile are common choices.

    • Inert Atmosphere: Conduct the reaction under a positive pressure of nitrogen or argon to prevent atmospheric moisture from entering the reaction vessel.

• Inadequate Base: A base is crucial to neutralize the HCl generated during the reaction. If the base is too weak or used in insufficient quantity, the reaction mixture will become acidic, protonating the amine nucleophile and rendering it unreactive.

  • Troubleshooting Protocol:

    • Choice of Base: Use a non-nucleophilic organic base like triethylamine (TEA) or pyridine. TEA is generally a good first choice. For sterically hindered or less reactive amines, a stronger, non-nucleophilic base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) may be beneficial.

    • Stoichiometry: Use at least 1.1 to 1.5 equivalents of the base to ensure complete neutralization of the generated HCl.

• Low Reactivity of the Amine: Sterically hindered or electron-deficient amines (e.g., anilines with electron-withdrawing groups) are less nucleophilic and may react sluggishly.

  • Troubleshooting Protocol:

    • Increase Reaction Temperature: Gently warming the reaction mixture (e.g., to 40 °C or refluxing in DCM) can increase the reaction rate. However, be cautious as higher temperatures can also promote side reactions (see Issue 2).

    • Use a Catalyst: The addition of a catalytic amount (1-10 mol%) of 4-dimethylaminopyridine (DMAP) can significantly accelerate the reaction.[4][5][6][7] DMAP acts as a nucleophilic catalyst, forming a highly reactive sulfonyl-DMAP intermediate.

dot

Caption: Troubleshooting workflow for low sulfonamide yield.

Issue 2: Formation of an Unexpected Side Product with a Different Molecular Weight

Question: My reaction is consuming the starting materials, but my main product has a different molecular weight than the expected sulfonamide. I suspect a rearrangement has occurred. What is happening and how can I prevent it?

Answer:

The formation of an isomeric byproduct is a classic issue when working with cyclopropylmethyl systems. This is most likely due to the ring-opening of the cyclopropylmethyl group to form a homoallylic or cyclobutyl sulfonamide. This rearrangement is often facilitated by the formation of a transient cyclopropylmethyl carbocation or a related species.[1][2][3]

Mechanism of Ring-Opening:

The high stability of the cyclopropylmethyl cation is a key driving force for this rearrangement.[1][2][3] Under certain conditions, particularly those that are acidic or promote carbocation formation, the cyclopropyl ring can open to relieve ring strain, leading to the formation of more stable, rearranged products.

dot

Caption: Competing pathways in reactions of cyclopropylmethanesulfonyl chloride.

Conditions that Promote Ring-Opening:

• Acidic Conditions: The presence of strong acids can protonate the sulfonyl group, making it a better leaving group and promoting the formation of a carbocation-like intermediate.

• Lewis Acids: Lewis acidic impurities or additives can coordinate to the sulfonyl chloride, facilitating its departure.

• High Temperatures: Increased thermal energy can provide the activation energy needed for the rearrangement.

• Polar, Protic Solvents: Solvents that can stabilize carbocations may favor the ring-opening pathway.

Troubleshooting Protocol to Minimize Ring-Opening:

• Strictly Control pH: Ensure the reaction mixture remains basic throughout the addition of the sulfonyl chloride by using a sufficient excess of a non-nucleophilic base (e.g., triethylamine, pyridine).[8]

• Low Reaction Temperature: Perform the reaction at low temperatures (e.g., 0 °C to room temperature) to disfavor the higher activation energy pathway of rearrangement.

• Choice of Base: While both pyridine and triethylamine are commonly used, triethylamine is generally more basic and less likely to act as a nucleophilic catalyst that could promote ionization.[9][10][11]

• Solvent Selection: Use aprotic, non-polar, or moderately polar solvents like DCM, THF, or diethyl ether, which are less likely to stabilize carbocationic intermediates.

• Order of Addition: Add the cyclopropylmethanesulfonyl chloride solution slowly to a solution of the amine and the base to maintain a low concentration of the reactive sulfonyl chloride and ensure it reacts quickly with the amine.

Identifying the Ring-Opened Product:

• NMR Spectroscopy:

  • ¹H NMR: Look for the appearance of vinyl proton signals (typically in the 5-6 ppm region) and an allylic CH₂ group, which are characteristic of a homoallylic sulfonamide. The disappearance of the characteristic upfield signals of the cyclopropyl ring protons (typically below 1 ppm) is also a key indicator.

  • ¹³C NMR: The presence of sp² carbon signals (around 115-140 ppm) will confirm the presence of a double bond.

• Mass Spectrometry: The ring-opened product will be an isomer of the desired product, so it will have the same molecular weight. Fragmentation patterns in MS/MS experiments can be used to distinguish between the isomers. The fragmentation of sulfonamides often involves cleavage of the S-N bond and the S-C bond.[12][13]

Compound Type	Key ¹H NMR Signals	Key ¹³C NMR Signals
Cyclopropylmethyl Sulfonamide	~0.2-0.8 ppm (cyclopropyl CH₂)	~3-15 ppm (cyclopropyl carbons)
Homoallylic Sulfonamide	~5.0-6.0 ppm (vinyl CH=CH₂)	~115-140 ppm (vinyl carbons)

Issue 3: Difficult Purification of the Final Product

Question: My reaction seems to have worked, but I am struggling to purify the final sulfonamide product. What are some common impurities and effective purification strategies?

Answer:

Purification challenges in sulfonamide synthesis often arise from the presence of unreacted starting materials, the sulfonic acid byproduct, and the salt of the base used.

Common Impurities:

• Unreacted Amine: If the amine is not fully consumed, it can be difficult to separate from the sulfonamide product, especially if they have similar polarities.

• Cyclopropylmethanesulfonic Acid: The hydrolysis product of the sulfonyl chloride. It is highly polar and usually water-soluble.

• Triethylammonium Chloride (or Pyridinium Chloride): The salt formed from the base and HCl. It is also typically water-soluble.

Purification Protocol:

• Aqueous Work-up:

  • After the reaction is complete, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate, DCM).

  • Wash the organic layer sequentially with a dilute acid solution (e.g., 1M HCl) to remove excess amine and base.

  • Follow with a wash with saturated aqueous sodium bicarbonate solution to remove any remaining acidic impurities, including the sulfonic acid.

  • Finally, wash with brine to remove residual water.

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.[14]

• Crystallization: Many sulfonamides are crystalline solids and can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes).

• Silica Gel Chromatography: If the product is an oil or if crystallization is ineffective, purification by column chromatography is a reliable method. A gradient of ethyl acetate in hexanes is a common eluent system for sulfonamides.

dot

Caption: General purification workflow for cyclopropylmethanesulfonamides.

General Recommendations for Success

• Reagent Quality: Always use high-purity starting materials. The purity of cyclopropylmethanesulfonyl chloride can be checked by NMR.

• Reaction Monitoring: Monitor the progress of your reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time and to check for the formation of byproducts.

• Safety Precautions: Cyclopropylmethanesulfonyl chloride is a corrosive and moisture-sensitive reagent. Always handle it in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.

By carefully considering the unique reactivity of cyclopropylmethanesulfonyl chloride and implementing these troubleshooting strategies, researchers can overcome common challenges and successfully synthesize their target molecules.

References

• March, J. Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 4th ed.; Wiley: New York, 1992; pp 301-302.
• Hart, H.; Rappoport, Z.; Rappoport, S. The vinyl cation intermediate in the solvolysis of vinyl halides. J. Am. Chem. Soc.1979, 101 (15), 4341–4342.
• Roberts, J. D.; Mazur, R. H. Small-Ring Compounds. IV. The Interconversion of Cyclobutyl, Cyclopropylcarbinyl and Allylcarbinyl Derivatives. J. Am. Chem. Soc.1951, 73 (6), 2509–2520.
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• Organic Syntheses Procedure, ((1α,2β,6α)-2,6-DIMETHYLCYCLOHEXANECARBONITRILE) Org. Synth.1993, 71, 161.

• ResearchGate. Fragmentation pathways of sulphonamides under elctrospray tandem mass spectrometric conditions. [Link] (a representative but non-specific article on the topic).

• Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. [Link] (accessed Jan 12, 2026).

• Org. Process Res. Dev. 2016, 20, 6, 1137–1152.
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• Molecules 2022, 27, 2760.

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• Physics & Maths Tutor. 4.7 AMINES Preparation of primary, secondary and tertiary amines Basic properties of amines Uses of quaternary ammonium salts. [Link] (accessed Jan 12, 2026).

• Organic Syntheses Procedure, (4-Cyano-2-methoxybenzenesulfonyl Chloride) Org. Synth.2014, 91, 344-356.

• ResearchGate. Synthesis, characterization and biological properties of sulfonamide‐derived compounds and their transition metal complexes. [Link] (a representative but non-specific article on the topic).

• Organometallics 2010, 29, 13, 2906–2910.

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• Arkivoc 2008 (xi) 1-6.
• Molecules 2022, 27, 7258.

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Technical Support Center: Managing Exothermic Reactions with Cyclopropylmethanesulfonyl Chloride

Welcome to the technical support center for the safe and effective handling of Cyclopropylmethanesulfonyl chloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting protocols, and frequently asked questions (FAQs) related to managing the exothermic potential of this highly reactive reagent. Our focus is on providing practical, field-proven insights to ensure both the success of your experiments and the safety of your laboratory personnel.

Introduction: The Dual Nature of Cyclopropylmethanesulfonyl Chloride

Cyclopropylmethanesulfonyl chloride is a valuable building block in organic synthesis, prized for its ability to introduce the cyclopropylmethylsulfonyl moiety. However, its high reactivity, a desirable trait for chemical transformations, also presents a significant challenge in the form of exothermic reactions.[1][2] Uncontrolled exotherms can lead to reaction runaways, product decomposition, and compromised safety.[3] This guide will equip you with the knowledge and protocols to confidently manage these thermal hazards.

Frequently Asked Questions (FAQs)

Q1: Why is my reaction with Cyclopropylmethanesulfonyl chloride generating so much heat?

A1: The sulfonyl chloride functional group is a potent electrophile, making it highly susceptible to nucleophilic attack.[1][2] Reactions with nucleophiles, such as amines, alcohols, and even water, are often rapid and highly exothermic.[4][5] The significant heat generation stems from the formation of strong new chemical bonds, which releases a substantial amount of energy.[6]

Q2: I observed a sudden temperature spike during the aqueous work-up of my reaction. What happened?

A2: A sudden temperature increase during aqueous work-up is a classic sign of unreacted Cyclopropylmethanesulfonyl chloride hydrolysis.[3][7] Sulfonyl chlorides react vigorously with water to produce the corresponding sulfonic acid and hydrochloric acid.[4][5] If a significant amount of the starting material remains, its rapid and uncontrolled hydrolysis upon the addition of water can lead to a dangerous exotherm.[7][8]

Q3: Can the solvent I choose influence the exothermic profile of the reaction?

A3: Absolutely. The choice of solvent plays a critical role in heat management. A solvent with a higher heat capacity can absorb more energy for a given temperature increase, thus acting as a better heat sink. Furthermore, the solubility of your reactants and intermediates in the chosen solvent can affect the reaction rate and, consequently, the rate of heat generation. Poor solubility can lead to localized "hot spots." Anhydrous aprotic solvents like dichloromethane or THF are often recommended to prevent premature hydrolysis of the sulfonyl chloride.[2]

Q4: Are there any visual cues that might indicate a potential runaway reaction?

A4: Yes. Be vigilant for the following signs:

• Rapid, uncontrolled boiling of the solvent: This indicates the reaction temperature has exceeded the solvent's boiling point.

• Sudden color changes: This could signify product decomposition or the formation of undesired byproducts due to excessive heat.

• Vigorous off-gassing: The production of gases like HCl during hydrolysis can be a sign of a rapid, exothermic reaction.[9]

• Thickening or solidification of the reaction mixture: This can impede proper mixing and heat dissipation.

Troubleshooting Guides: Taming the Exotherm

Guide 1: Proactive Temperature Control During Reaction Setup and Execution

Uncontrolled exotherms are best managed through preventative measures. This guide provides a systematic approach to setting up and running your reaction to minimize the risk of a thermal event.

Core Principle: The key to managing an exothermic reaction is to control the rate of reaction. This is most effectively achieved by controlling the rate of addition of the limiting reagent and maintaining a consistently low reaction temperature.

Experimental Protocol:

• Vessel and Cooling Setup:

  • Choose a reaction vessel that is at least twice the volume of your final reaction mixture to accommodate potential foaming or off-gassing.

  • Ensure efficient stirring to promote even heat distribution.

  • Set up an ice-water or dry ice-acetone bath to maintain a low internal temperature (typically 0 to -10 °C).[2]

• Reagent Preparation and Addition:

  • Dissolve the nucleophilic substrate and any base (e.g., triethylamine) in an appropriate anhydrous solvent and cool the mixture to the target temperature.

  • Prepare a separate solution of Cyclopropylmethanesulfonyl chloride in the same anhydrous solvent.

  • Add the Cyclopropylmethanesulfonyl chloride solution to the reaction mixture dropwise using an addition funnel.

• Monitoring and Control:

  • Continuously monitor the internal temperature of the reaction.

  • If the temperature begins to rise rapidly, immediately stop the addition of the sulfonyl chloride.

  • Resume addition only after the temperature has stabilized at the desired setpoint.

Data Presentation: Recommended Starting Conditions

Parameter	Recommendation	Rationale
Reaction Temperature	0 °C to -10 °C	Slows the reaction rate, allowing for better control of heat generation.[2]
Addition Rate	Slow, dropwise	Prevents a rapid, uncontrolled reaction and subsequent exotherm.[10]
Solvent	Anhydrous Dichloromethane or THF	Prevents premature hydrolysis of the sulfonyl chloride.[2]
Stirring	Vigorous and efficient	Ensures even heat distribution and prevents localized hot spots.

Visualization: Controlled Addition Workflow

Caption: Workflow for controlled addition to manage exotherms.

Guide 2: Safe and Effective Quenching Procedures

The quenching step is a critical point where uncontrolled exotherms can occur if unreacted sulfonyl chloride is present. This guide details a safe and controlled quenching protocol.

Core Principle: The goal is to neutralize any remaining reactive species in a controlled manner before proceeding with the aqueous work-up.

Experimental Protocol:

• Pre-Quench with a Nucleophile:

  • After the reaction is complete (as determined by TLC or LC-MS), cool the reaction mixture back to 0 °C.

  • Slowly add a small amount of a nucleophilic quenching agent, such as methanol or a dilute aqueous ammonia solution.[7] This will convert the highly reactive sulfonyl chloride into a more stable sulfonate ester or sulfonamide.

• Controlled Aqueous Quench:

  • Once the pre-quench is complete, slowly add cold water to the reaction mixture while maintaining vigorous stirring and cooling.[7][8]

  • Monitor the temperature closely during this addition.

• Neutralization:

  • If the reaction was run under acidic conditions, slowly add a saturated aqueous solution of a mild base like sodium bicarbonate to neutralize the mixture.[7] Be aware that this can generate gas (CO2), so ensure adequate ventilation.

Visualization: Decision Tree for Quenching

Caption: Decision-making process for safe reaction quenching.

Emergency Procedures: Responding to a Thermal Runaway

In the rare event of a thermal runaway, immediate and decisive action is crucial.

• Alert Personnel: Immediately notify everyone in the vicinity of the situation.

• Remove Heat Source: If applicable, remove any heating mantles or external heat sources.

• Enhance Cooling: If safe to do so, add more ice or dry ice to the external cooling bath.

• Cease Reagent Addition: Immediately stop the addition of any reagents.

• Do NOT Seal the System: Ensure the reaction vessel is not a closed system to prevent pressure buildup.

• Evacuate if Necessary: If the situation cannot be brought under control, evacuate the immediate area and follow your institution's emergency procedures.

References

• Technical Support Center: Sulfonyl Chloride Work-up. Benchchem.
• An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group. Benchchem.
• [1-(Fluoromethyl)cyclopropyl]methanesulfonyl chloride | 1314963-95-5. Benchchem.
• Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides.
• SULFURYL CHLORIDE. CAMEO Chemicals - NOAA.
• Cyclopropylmethanesulphonyl chloride | C4H7ClO2S | CID 14106996. PubChem.
• SAFETY D
• Hazardous Substance Fact Sheet. New Jersey Department of Health.
• SAFETY D
• SAFETY D
• METHANESULFONYL CHLORIDE. CAMEO Chemicals - NOAA.
• Working with Hazardous Chemicals. Organic Syntheses.
• Methanesulfinyl Chloride. Organic Syntheses Procedure.
• A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism. Reaction Chemistry & Engineering (RSC Publishing).
• 114132-26-2|Cyclopropylmethanesulfonyl chloride|BLD Pharm.
• An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides. MDPI.
• Quenching Reactive Substances. KGROUP.
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• Preventing decomposition of sulfonyl chloride during reaction. Benchchem.
• Concerted solvent processes for common sulfonyl chloride precursors used in the synthesis of sulfonamide-based drugs. PubMed.
• Handling Reaction Exotherms – A Continuous Approach. Chemical Industry Journal.
• Fascin

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Cyclopropylmethanesulfonyl Chloride Reactions: A Technical Support Guide for Researchers

Prepared by a Senior Application Scientist

This guide is intended for researchers, scientists, and professionals in drug development who are utilizing cyclopropylmethanesulfonyl chloride in their synthetic workflows. As a highly reactive reagent, its successful application hinges on meticulous handling and a nuanced understanding of its reactivity, particularly during the critical work-up phase. This document provides field-proven insights and troubleshooting advice to navigate common challenges and ensure robust, reproducible outcomes.

Section 1: Troubleshooting Guide

This section addresses specific issues that may arise during the work-up of reactions involving cyclopropylmethanesulfonyl chloride. The advice provided is grounded in the fundamental principles of sulfonyl chloride chemistry and extensive practical experience.

Issue 1: Formation of an Intractable Emulsion During Aqueous Extraction

Question: I've quenched my reaction containing cyclopropylmethanesulfonyl chloride and upon adding my extraction solvent (e.g., ethyl acetate, dichloromethane), I'm seeing a persistent emulsion that won't separate. What is happening and how can I resolve this?

Probable Causes & Solutions:

• Formation of Surfactant-like Byproducts: The hydrolysis of cyclopropylmethanesulfonyl chloride produces cyclopropylmethanesulfonic acid and hydrochloric acid[1]. The resulting sulfonate salt, formed upon neutralization, can act as a surfactant, leading to the formation of a stable emulsion.

• Insufficient Ionic Strength of the Aqueous Layer: A low ionic strength in the aqueous phase can fail to sufficiently "salt out" the organic layer, promoting emulsification.

Recommended Protocol for Resolution:

• Increase Ionic Strength: Add a saturated aqueous solution of sodium chloride (brine) to the separatory funnel. Gently rock the funnel to mix the layers. The increased ionic strength of the aqueous phase will decrease the solubility of the organic components and help break the emulsion.[2]

• Gentle Agitation: Avoid vigorous shaking which can stabilize emulsions. Instead, gently invert the separatory funnel multiple times to allow for the partitioning of the product without excessive energy input.[2]

• Filtration through Celite: As a last resort, the entire mixture can be filtered through a pad of Celite. This can physically disrupt the emulsion, although it may require subsequent rinsing of the Celite pad with the organic solvent to ensure full recovery of the product.

• For Future Experiments: Consider quenching the reaction with a saturated solution of ammonium chloride, which can sometimes prevent emulsion formation more effectively than water alone.[3][4][5]

Issue 2: Low Yield of Desired Product After Work-up

Question: My reaction appears to have gone to completion by TLC analysis, but after the aqueous work-up, my isolated yield is significantly lower than expected. Where could my product have gone?

Probable Causes & Solutions:

• Hydrolysis of the Product: If your product is a sulfonate ester, it may be susceptible to hydrolysis under acidic or basic conditions during the work-up. The quenching process generates acidic conditions (HCl and cyclopropylmethanesulfonic acid) which can cleave sensitive functional groups.

• Product Solubility in the Aqueous Layer: Highly polar products may have significant solubility in the aqueous phase, leading to losses during extraction.

Recommended Protocol for Maximizing Yield:

• Control Quenching Temperature: Perform the initial quench at a low temperature (0-5 °C) to minimize the rate of potential side reactions and product degradation.[6]

• pH Adjustment: If your product is base-sensitive, avoid quenching with strong bases. Conversely, if it is acid-sensitive, consider a quench with a mild base like saturated sodium bicarbonate solution. Always check the stability of your target molecule at different pH values.

• Thorough Extraction: Ensure the aqueous layer is extracted multiple times with an appropriate organic solvent (e.g., 3 x 50 mL for a 100 mL aqueous layer) to maximize the recovery of the product.[7]

• Back Extraction: If your product has some water solubility, consider a "back extraction" of the combined aqueous layers with a fresh portion of the organic solvent.

Issue 3: Presence of Unreacted Cyclopropylmethanesulfonyl Chloride in the Final Product

Question: After purification, I'm still seeing the starting sulfonyl chloride in my final product. How can I effectively remove it?

Probable Causes & Solutions:

• Insufficient Quenching: The excess sulfonyl chloride was not fully hydrolyzed during the work-up. This can happen if the quenching agent was added too quickly or in insufficient quantity.

• Co-elution during Chromatography: Cyclopropylmethanesulfonyl chloride may have a similar polarity to the desired product, leading to co-elution during column chromatography.

Recommended Protocol for Removal:

• Aqueous Wash with a Mild Base: Dissolve the crude product in a suitable organic solvent and wash it with a dilute aqueous solution of a mild base, such as sodium bicarbonate. This will convert the residual sulfonyl chloride to the water-soluble sulfonate salt, which can then be removed in the aqueous layer.

• Scavenger Resins: For small amounts of residual sulfonyl chloride, consider using a scavenger resin (e.g., an amine-functionalized resin) to covalently bind and remove the impurity.

• Optimize Chromatography: If co-elution is the issue, experiment with different solvent systems for column chromatography to improve the separation between the product and the starting material.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with cyclopropylmethanesulfonyl chloride and what personal protective equipment (PPE) should I use?

A1: Cyclopropylmethanesulfonyl chloride is a corrosive substance that can cause severe skin burns and eye damage.[8][9] It is also fatal if inhaled and toxic if swallowed or in contact with skin.[8] It reacts with water to liberate toxic gas.[10] Therefore, it is imperative to handle this reagent in a well-ventilated chemical fume hood at all times.[10]

Mandatory PPE includes:

• Chemical-resistant gloves (e.g., nitrile)

• Safety goggles and a face shield

• A lab coat

Q2: How should I properly store cyclopropylmethanesulfonyl chloride?

A2: This reagent is moisture-sensitive and should be stored in a tightly closed container under an inert atmosphere (e.g., nitrogen or argon).[10] It should be kept in a cool, dry, and well-ventilated area away from water and incompatible materials such as strong oxidizing agents, amines, and strong bases.[10] Recommended storage is often at 2-8 °C.

Q3: What is the mechanism of quenching for cyclopropylmethanesulfonyl chloride?

A3: The quenching process involves the hydrolysis of the sulfonyl chloride. Water acts as a nucleophile, attacking the electrophilic sulfur atom. This leads to the displacement of the chloride ion and the formation of cyclopropylmethanesulfonic acid and hydrochloric acid.

Q4: Can I use an amine, like triethylamine, to quench the reaction?

A4: While an amine will react with cyclopropylmethanesulfonyl chloride, it is generally not recommended as a primary quenching agent for the entire reaction mixture. This is because it will form a sulfonamide, which may complicate the purification of your desired product. Aqueous quenching is typically the most effective method for removing excess sulfonyl chloride.

Q5: My reaction solvent is water-miscible (e.g., THF, acetonitrile). How should I approach the work-up?

A5: If you have used a water-miscible solvent, the first step is to remove the bulk of the solvent under reduced pressure using a rotary evaporator.[3] The resulting residue can then be dissolved in a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane) and subjected to a standard aqueous work-up as described in the troubleshooting section.

Section 3: Experimental Protocols & Data

Standard Aqueous Work-up Protocol

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add deionized water to quench the reaction, ensuring the internal temperature does not rise significantly.

• Transfer the mixture to a separatory funnel.

• Add the organic extraction solvent (e.g., ethyl acetate).

• Gently invert the funnel multiple times, venting frequently to release any pressure buildup.[2]

• Allow the layers to separate.

• Drain the lower aqueous layer.

• Wash the organic layer sequentially with:

  • Saturated aqueous sodium bicarbonate solution (to neutralize acids).

  • Brine (to remove residual water and break emulsions).[11]

• Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate).[6][7]

• Filter off the drying agent.

• Concentrate the filtrate under reduced pressure to yield the crude product.

Data Presentation

Table 1: Common Quenching Agents and Their Properties

Quenching Agent	Purpose	Advantages	Disadvantages
Water	Hydrolyzes excess sulfonyl chloride	Readily available, inexpensive	Can form acidic byproducts, may lead to emulsions
Saturated aq. NH₄Cl	Mildly acidic quench	Can prevent emulsions, less harsh than water alone[3][4][5]
Saturated aq. NaHCO₃	Neutralizes acidic byproducts	Removes acidic impurities	Can cause gas evolution (CO₂), may be too basic for some products
Brine (Saturated aq. NaCl)	Breaks emulsions, removes water	Increases ionic strength of the aqueous layer[2][11]	Not a primary quenching agent

Section 4: Visualizations

Troubleshooting Workflow for Emulsion Formation

Caption: Decision tree for resolving emulsions in work-ups.

General Work-up Logic Flow

Caption: Standard workflow for reaction work-up and purification.

References

• Fisher Scientific. (2010, November 25). SAFETY DATA SHEET: Cyclopropanesulfonyl chloride.
• Benchchem. (n.d.). [1-(Fluoromethyl)cyclopropyl]methanesulfonyl chloride.
• Sigma-Aldrich. (2024, November 19). SAFETY DATA SHEET: Cyclopropanesulfonyl chloride.
• Merck Millipore. (2025, March 22).
• PubChem. (n.d.). Cyclopropylmethanesulphonyl chloride.
• Organic Syntheses. (n.d.). Organic Syntheses Procedure.
• Thermo Fisher Scientific. (2009, September 22).
• Cooperative Organic Chemistry Student Labor
• MIT Digital Lab Techniques Manual. (2010, February 4). Reaction Work-Up I.
• HoriazonChemical. (n.d.). Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention.
• Organic Syntheses. (n.d.). (1α,2β,6α)-2,6-DIMETHYLCYCLOHEXANECARBONITRILE.
• University of Rochester. (n.d.). Organic Reaction Workup Formulas for Specific Reagents.
• ResearchGate. (2016, March 9).
• Organic Syntheses. (n.d.).

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"Cyclopropylmethanesulfonyl chloride reaction monitoring by TLC or LC-MS"

Answering the call of researchers and drug development professionals, this Technical Support Center provides in-depth troubleshooting guides and FAQs for monitoring reactions involving cyclopropylmethanesulfonyl chloride by Thin-Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS). As Senior Application Scientists, we deliver this guide with a focus on mechanistic causality and field-proven protocols to ensure the integrity and success of your experiments.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific, practical problems you may encounter during your reaction monitoring. Each answer provides a diagnosis of the potential cause and a step-by-step protocol for resolution.

Question 1: My TLC plate shows a persistent starting material spot even after prolonged reaction time. How do I know if the reaction is truly stalled?

Answer:

This is a classic issue. The persistence of starting material (e.g., an amine or alcohol) can indicate a stalled reaction, but it can also be an artifact of the analysis. The key is to systematically rule out potential causes.

Causality: A reaction may stall due to several factors:

• Insufficient Base: The reaction of cyclopropylmethanesulfonyl chloride with an amine or alcohol generates HCl, which must be neutralized by a base. If the base is too weak, insufficient, or has degraded, the resulting acidic conditions can protonate your starting amine, rendering it non-nucleophilic and halting the reaction.

• Reagent Degradation: Cyclopropylmethanesulfonyl chloride is highly sensitive to moisture.[1] Hydrolysis of the sulfonyl chloride to the unreactive cyclopropylmethanesulfonic acid is a common cause of failure.

• Low Temperature: The reaction may have a higher activation energy than anticipated, requiring more thermal energy.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for a stalled reaction.

Question 2: I see a long, vertical streak on my TLC plate originating from the baseline. What does this mean and how can I fix it?

Answer:

Streaking on a TLC plate is a common problem that obscures results by making it impossible to calculate an accurate Rf value or determine the number of components present.[2][3][4]

Causality:

• Overloaded Sample: The most frequent cause is applying too much sample to the plate.[2][3][5] This saturates the stationary phase, leading to a continuous "bleeding" effect as the mobile phase moves up the plate.

• Inappropriate Solvent: If the spotting solvent is too strong (too polar for a normal phase plate), it can pre-elute the sample in a diffuse circle at the origin, which then streaks during development.

• Acidic/Basic Compounds: Your product or starting material might be interacting ionically with the slightly acidic silica gel. For example, a basic amine product might be protonated by the silica, causing it to "stick" and streak.[2][4]

Step-by-Step Resolution Protocol:

• Dilute the Reaction Sample: Prepare a new TLC sample by taking a micro-aliquot of your reaction mixture and diluting it 10-fold in a suitable solvent like ethyl acetate or dichloromethane.

• Spot Carefully: Use a fine capillary spotter. Apply the diluted sample to the baseline in a single, quick touch. The resulting spot should be no more than 1-2 mm in diameter.[4] If you need a more concentrated spot, apply multiple times, ensuring the solvent evaporates completely between applications.[3]

• Modify the Mobile Phase: If dilution does not solve the problem, your compound may be interacting with the silica.

  • For basic compounds (like amines), add 0.5-1% triethylamine to your eluent system.

  • For acidic compounds , add 0.5-1% acetic acid to your eluent system.[2] This modifier neutralizes the active sites on the silica, preventing ionic interactions and allowing for clean separation.

Question 3: My LC-MS results are confusing. I don't see the mass for cyclopropylmethanesulfonyl chloride, and I have multiple unexpected peaks. How do I interpret this?

Answer:

This is an expected result when analyzing a crude reaction mixture containing a reactive sulfonyl chloride. You should not expect to see the molecular ion of the starting cyclopropylmethanesulfonyl chloride.

Causality and Interpretation:

• Hydrolysis: Cyclopropylmethanesulfonyl chloride is highly reactive and will be rapidly hydrolyzed by the aqueous component of the reversed-phase mobile phase (e.g., water/acetonitrile).[1][6] The primary peak you might see related to the reagent is its hydrolysis product, cyclopropylmethanesulfonic acid (M-H)⁻ at m/z 135.

• Product Confirmation: Your primary goal is to find the mass of your desired product. For a reaction with an amine (R-NH₂) or an alcohol (R-OH), calculate the expected mass of the product:

  • Sulfonamide (from amine): Mass(R-NH₂) + 119.02 - Mass(H)

  • Sulfonate Ester (from alcohol): Mass(R-OH) + 119.02 - Mass(H)

  • Note: 119.02 is the mass of the C₄H₇SO₂ moiety.

  • Look for the [M+H]⁺ ion in positive ion mode or the [M-H]⁻ ion in negative ion mode corresponding to this calculated mass.

• Common Side Products: Other peaks could be from common side products:

  • Dimerization/Double Reaction: If your starting material has multiple nucleophilic sites.

  • Unreacted Starting Material: Your starting amine or alcohol.

  • Base-Related Adducts: You may see adducts of your product with ions from your mobile phase or salts (e.g., [M+Na]⁺, [M+K]⁺).

Data Interpretation Workflow:

Caption: Logical workflow for interpreting LC-MS data.

Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding the setup and theory of reaction monitoring for cyclopropylmethanesulfonyl chloride.

What is the best way to visualize my spots on a TLC plate for this reaction?

The choice of visualization technique depends on the functional groups present in your starting material and product. Since the sulfonyl chloride itself is reactive, you are primarily tracking the disappearance of the starting material and the appearance of the product.

Visualization Method	Principle	Best For	Appearance
UV Light (254 nm)	Absorption of UV light by conjugated systems. The plate fluoresces while the compound appears as a dark spot.[7][8]	Aromatic or conjugated starting materials/products.	Dark spots on a fluorescent green background.
Potassium Permanganate (KMnO₄) Stain	Oxidation of functional groups. KMnO₄ (purple) is reduced to MnO₂ (brown/yellow).[9][10]	Compounds with oxidizable groups like alkenes, alkynes, alcohols, and some amines. Excellent general stain.	Yellow/brown spots on a purple/pink background.
Iodine Chamber	Iodine forms colored complexes with many organic compounds, especially aromatic and unsaturated ones.[7][9][11]	General purpose, good for a wide range of compounds.	Brown spots on a light-brown background. The spots are often transient.
p-Anisaldehyde Stain	Forms colored condensation products with various functional groups, often requiring heat.[9][11]	Good general stain that can give a range of colors for different spots, aiding in identification.[12]	Various colors (blue, purple, red) on a light background after heating.

Protocol for Potassium Permanganate Staining:

• Prepare the Stain: Dissolve 1.5g of KMnO₄, 10g of K₂CO₃, and 1.25mL of 10% NaOH in 200mL of water.[9] Store in a dark bottle.

• Develop the Plate: After running your TLC, let the solvent evaporate completely in a fume hood.

• Dip the Plate: Using tweezers, quickly and evenly dip the TLC plate into the KMnO₄ solution.

• Visualize: Immediately remove the plate and let the excess stain drip off. Spots will appear within seconds against the purple background. Gently warming with a heat gun can sometimes enhance faint spots.

How do I choose an appropriate TLC mobile phase (eluent)?

The goal is to find a solvent system where your starting material and product have different, well-resolved Rf values, ideally between 0.2 and 0.8. Cyclopropylmethylsulfonamides and sulfonate esters are typically more nonpolar than their corresponding starting amines and alcohols. Therefore, the product spot should have a higher Rf value than the starting material spot.

Start with a moderately polar solvent system and adjust as needed. A mixture of a nonpolar solvent (like hexanes or heptane) and a polar solvent (like ethyl acetate) is a common starting point.

Polarity of Compounds	Starting Solvent System (Hexane:EtOAc)	Adjustment if Rf is too low (<0.2)	Adjustment if Rf is too high (>0.8)
Nonpolar	90:10	Increase EtOAc % (e.g., to 80:20)	Decrease EtOAc % (e.g., to 95:5)
Moderately Polar	70:30	Increase EtOAc % (e.g., to 50:50)	Decrease EtOAc % (e.g., to 80:20)
Polar	50:50	Switch to a more polar system (e.g., DCM:Methanol)	Decrease EtOAc % (e.g., to 70:30)

How should I prepare a sample for LC-MS analysis and what are good starting conditions?

Proper sample preparation is critical for obtaining clean data and protecting the instrument.

Protocol for LC-MS Sample Preparation:

• Take an Aliquot: Using a micropipette, take a very small aliquot (e.g., 5-10 µL) from the reaction mixture.

• Quench and Dilute: Add this aliquot to a vial containing 1 mL of a 50:50 mixture of acetonitrile and water. The water will immediately quench any remaining cyclopropylmethanesulfonyl chloride.[13] This large dilution factor (~100-200x) is usually sufficient for LC-MS analysis.

• Filter: If the reaction mixture is heterogeneous, filter the diluted sample through a 0.22 µm syringe filter into an LC-MS vial to remove any particulate matter.

Table of Starting LC-MS Parameters:

Parameter	Recommended Starting Condition	Rationale
Column	C18 Reversed-Phase, 2.1 x 50 mm, 2.6 µm	Standard for a wide range of small organic molecules.
Mobile Phase A	0.1% Formic Acid in Water	Provides protons for positive ionization and helps with peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Common organic modifier for reversed-phase chromatography.
Gradient	5% B to 95% B over 5-7 minutes	A general-purpose gradient to elute compounds of varying polarities.
Flow Rate	0.4 - 0.6 mL/min	Typical for a 2.1 mm ID column.
Ionization Mode	ESI Positive and Negative (scan both initially)	Sulfonamides and sulfonate esters can often be detected in both modes.
Scan Range	m/z 100 - 1000	A broad range that will cover most starting materials and products.

This setup provides a robust starting point for developing a method specific to your molecule of interest.[14][15]

References

• A Comparative Guide to the LC-MS Analysis of Compounds Synthesized with 2,4-Dichlorobenzenesulfonyl Chloride. Benchchem.
• A Researcher's Guide to Characterizing Sulfonyl Chlorides: A Comparative Overview of Analytical Techniques. Benchchem.
• TLC Visualization Methods.
• Thin Layer Chromatography.
• TLC Visualization Techniques. Scribd.
• 2.3F: Visualizing TLC Plates. Chemistry LibreTexts.
• Visualizing a TLC plate. YouTube.
• How to remove excess or unreacted methane sulphonyl chloride from the reaction mixture? ResearchGate.
• Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention. HoriazonChemical.
• Troubleshooting Thin Layer Chromatography. University of Rochester, Department of Chemistry.
• Troubleshooting for Thin Layer Chromatography. SiliCycle.
• Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC. Bitesize Bio.
• TLC Troubleshooting with SiliCycle's SiliaPlate. SiliCycle.
• Determination of sulfonamides by liquid chromatography, ultraviolet diode array detection and ion-spray tandem mass spectrometry with application to cultured salmon flesh. PubMed.
• TLC TROUBLESHOOTING- The most common problems with TLCs. YouTube.
• Hydrolytic stability of terephthaloyl chloride and isophthaloyl chloride. PubMed.

Sources

• 1. Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention – HoriazonChemical [horiazonchemical.com]
• 2. silicycle.com [silicycle.com]
• 3. bitesizebio.com [bitesizebio.com]
• 4. youtube.com [youtube.com]
• 5. silicycle.com [silicycle.com]
• 6. Hydrolytic stability of terephthaloyl chloride and isophthaloyl chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. youtube.com [youtube.com]
• 9. faculty.fiu.edu [faculty.fiu.edu]
• 10. scs.illinois.edu [scs.illinois.edu]
• 11. scribd.com [scribd.com]
• 12. Chromatography [chem.rochester.edu]
• 13. researchgate.net [researchgate.net]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Determination of sulfonamides by liquid chromatography, ultraviolet diode array detection and ion-spray tandem mass spectrometry with application to cultured salmon flesh - PubMed [pubmed.ncbi.nlm.nih.gov]

"mitigating side reactions of Cyclopropylmethanesulfonyl chloride with bases"

Technical Support Center: Cyclopropylmethanesulfonyl Chloride

A Guide for Researchers on Mitigating Side Reactions with Bases

Welcome to the technical support center for Cyclopropylmethanesulfonyl Chloride. As Senior Application Scientists, we understand the unique challenges this reagent can present. Its high reactivity, while beneficial for forming desired sulfonamides and sulfonate esters, also opens pathways to several competing side reactions, particularly when treated with bases. This guide is structured to provide you, our fellow researchers, with field-proven insights and troubleshooting strategies in a direct question-and-answer format to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: My sulfonylation reaction isn't working. I'm recovering my starting amine/alcohol and see a new, very polar spot on my TLC plate. What's happening?

A: This is a classic symptom of the premature hydrolysis of your cyclopropylmethanesulfonyl chloride. The sulfonyl chloride is highly electrophilic and reacts readily with trace amounts of water in your solvent, on your glassware, or from the atmosphere to form the corresponding cyclopropylmethanesulfonic acid.[1] This sulfonic acid byproduct is highly polar, often water-soluble, and will not react with your nucleophile. The consumption of the sulfonyl chloride by water prevents your desired reaction from occurring.

Q2: I'm using a common amine base like triethylamine (TEA) and getting a complex mixture of products with a low yield of my desired sulfonamide. Why is TEA problematic?

A: While triethylamine is a common acid scavenger, its use with sulfonyl chlorides possessing α-protons (like cyclopropylmethanesulfonyl chloride) is a frequent cause of failure. Two primary side reactions are at play:

• Sulfene Formation: Triethylamine is a strong enough base to deprotonate the carbon adjacent to the sulfonyl group, leading to an E2 elimination of HCl. This forms a highly reactive and unstable intermediate called a "sulfene" (CH₂(C₃H₅)SO₂).[2][3] This sulfene can then polymerize or react non-selectively with your nucleophile or other species in the reaction mixture, leading to a complex and often intractable result.

• Nucleophilic Catalysis: Amine bases like TEA or pyridine can also act as nucleophiles, attacking the sulfonyl chloride to form a sulfonylammonium salt intermediate.[4][5] This intermediate is itself a potent sulfonating agent, but it is also highly susceptible to hydrolysis, potentially accelerating the decomposition of your reagent if water is present.

Q3: My reaction seems to work, but I'm observing a byproduct with a mass corresponding to my desired product plus an extra C₂H₄. What could this be?

A: This suggests a reaction with the sulfene intermediate. If triethylamine was used, it's possible the sulfene intermediate was trapped by an enamine formed from TEA, or it reacted in another unintended pathway. The key takeaway is that the formation of unexpected adducts often points back to the generation of a highly reactive, electrophilic sulfene intermediate.

Troubleshooting Guide: From Problem to Protocol

This section provides a systematic approach to diagnosing and solving common issues encountered with cyclopropylmethanesulfonyl chloride.

Problem 1: Dominant Hydrolysis and Low Conversion

• Symptoms: Recovery of starting nucleophile, formation of a baseline spot on TLC (sulfonic acid), reaction fails to initiate.

• Root Cause: Presence of moisture. Sulfonyl chlorides are highly sensitive to hydrolysis.[1]

• Corrective Actions & Protocol:

  • Rigorous Anhydrous Technique: This is non-negotiable.

    • Glassware: Oven-dry all glassware at >120 °C for at least 4 hours and allow to cool in a desiccator or under an inert atmosphere (Nitrogen or Argon).

    • Solvents: Use freshly distilled solvents or anhydrous solvents from a solvent purification system (SPS). Acetonitrile, Dichloromethane (DCM), and Tetrahydrofuran (THF) are common choices.

    • Reagents: Ensure your amine/alcohol nucleophile and base are anhydrous. Liquid amines can be distilled from CaH₂. Solid reagents should be dried under high vacuum.

    • Atmosphere: Set up your reaction under a positive pressure of an inert gas (N₂ or Ar) using a Schlenk line or a glovebox.

  • Order of Addition: Add the sulfonyl chloride last and slowly to the solution of your nucleophile and base, especially at low temperatures. This ensures the sulfonyl chloride immediately encounters the intended nucleophile.

Problem 2: Low Yield and Complex Byproducts (Suspected Sulfene Formation)

• Symptoms: Multiple unidentified spots on TLC, low isolated yield of the desired product, potential for dark-colored reaction mixtures indicative of polymerization.

• Root Cause: The base is abstracting an α-proton, leading to elimination and sulfene formation.[2]

• Corrective Actions & Protocol:

  • Base Selection is Critical: Switch from small, nucleophilic bases like triethylamine or pyridine to a non-nucleophilic, sterically hindered base. The steric bulk of these bases makes it difficult for them to access the α-protons, thus disfavoring the elimination pathway. They are still capable of scavenging the generated HCl.

Base	pKa of Conjugate Acid	Classification	Recommendation
Triethylamine	10.75	Nucleophilic, Moderate Hindrance	Not Recommended
Pyridine	5.25	Nucleophilic, Unhindered	Not Recommended
2,6-Lutidine	6.65	Non-nucleophilic, Hindered	Recommended
Diisopropylethylamine (DIPEA)	10.75	Non-nucleophilic, Hindered	Good Choice
1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)	13.5 (in MeCN)	Non-nucleophilic, Hindered	Excellent, but strongly basic [6]
Proton Sponge®	12.1 (in water)	Non-nucleophilic, Highly Hindered	Excellent for sensitive substrates [6]

Visualizing Reaction Pathways

Understanding the competing reactions is key to controlling the outcome. The diagrams below illustrate the desired pathway versus the two most common side reactions.

Caption: Competing reaction pathways for cyclopropylmethanesulfonyl chloride.

Troubleshooting Workflow

Use this flowchart to diagnose issues systematically.

Caption: A step-by-step troubleshooting flowchart for your reaction.

References

• Le T, Mayr H. Nucleophilicity of Amines and Amino Acids in Water. J. Am. Chem. Soc. 2021;143(5):2303-2313. (Note: While not directly cited, this provides context for amine reactivity).
• Organic Chemistry Portal. An online resource for reactions and chemical data. (Note: General reference for reaction types).

• King, J. F. The Mechanism of Sulfene Formation By. Digitized Theses. 1968. [Link][2]

• Pan, X., et al. Reactions of Sulfonyl Chlorides and Unsaturated Compounds. Chin. J. Org. Chem. 2020;40(9):2731-2748. [Link][3]

• DeKorver, K. A., et al. C-Sulfonylation of 4-Alkylpyridines: Formal Picolyl C–H Activation via Alkylidene Dihydropyridine Intermediates. J. Org. Chem. 2023;88(6):3543–3553. [Link][4]

• Rognet, R. B. Kinetics of the reaction of benzenesulphonyl chloride with pyridines in aqueous solution. J. Chem. Soc. B. 1971:1583-1586. [Link][5]

• Organic Chemistry Portal. Synthesis of cyclopropanes. [Link][7]

• Bentley, T. W., et al. S(N)2 Mechanism for Alcoholysis, Aminolysis, and Hydrolysis of Acetyl Chloride. J. Org. Chem. 1996;61(22):7927-7932. [Link][8]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. Reactions of Sulfonyl Chlorides and Unsaturated Compounds [manu56.magtech.com.cn]
• 4. C-Sulfonylation of 4-Alkylpyridines: Formal Picolyl C–H Activation via Alkylidene Dihydropyridine Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Kinetics of the reaction of benzenesulphonyl chloride with pyridines in aqueous solution - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 6. Traditional Strong and Hindered Bases [sigmaaldrich.com]
• 7. Cyclopropane synthesis [organic-chemistry.org]
• 8. S(N)2 Mechanism for Alcoholysis, Aminolysis, and Hydrolysis of Acetyl Chloride - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Alternative Sulfonylating Agents for Cyclopropylmethanesulfonyl Chloride

Introduction: The Role and Challenges of Cyclopropylmethanesulfonyl Chloride

The cyclopropylmethyl moiety is a valuable structural motif in medicinal chemistry, often introduced to enhance metabolic stability, improve potency, and modulate the physicochemical properties of drug candidates. Cyclopropylmethanesulfonyl chloride has traditionally served as a key reagent for installing the corresponding sulfonamide or sulfonate ester functionalities. However, its high reactivity, moisture sensitivity, and potential for side reactions necessitate the exploration of alternative sulfonylating agents that offer improved handling, stability, and, in some cases, orthogonal reactivity.[1][2] This guide provides a comparative analysis of viable alternatives to cyclopropylmethanesulfonyl chloride, offering experimental insights and protocols to aid researchers in selecting the optimal reagent for their specific synthetic challenges.

Understanding the Benchmark: Cyclopropylmethanesulfonyl Chloride

Cyclopropylmethanesulfonyl chloride is a potent electrophile, readily reacting with a wide range of nucleophiles, including primary and secondary amines, alcohols, and thiols. Its reactivity is comparable to other highly reactive aliphatic sulfonyl chlorides like methanesulfonyl chloride.[3]

Key Characteristics:

• High Reactivity: Efficiently forms sulfonamides and sulfonate esters.

• Moisture Sensitivity: Prone to hydrolysis, requiring anhydrous reaction conditions and careful handling.[2]

• Potential for Side Reactions: The high electrophilicity can sometimes lead to undesired side reactions, particularly with complex substrates bearing multiple nucleophilic sites.

Core Alternatives and Comparative Analysis

This section details the most promising alternatives to cyclopropylmethanesulfonyl chloride, comparing their synthesis, stability, reactivity, and substrate scope, supported by experimental data where available.

Cyclopropylmethanesulfonyl Fluoride: The Stable Counterpart

Sulfonyl fluorides have emerged as a compelling class of alternatives to the more reactive sulfonyl chlorides.[4] They exhibit significantly enhanced stability towards hydrolysis and are generally less prone to decomposition, making them easier to handle and store.[5]

Synthesis and Stability:

Cyclopropylmethanesulfonyl fluoride can be synthesized from the corresponding sulfonyl chloride via a halogen exchange reaction, typically using a fluoride source like potassium fluoride.[6] Alternatively, more modern methods allow for their preparation from sulfonic acids or their salts.[7] The greater strength of the S-F bond compared to the S-Cl bond contributes to their superior stability.[5]

Reactivity Profile:

The enhanced stability of sulfonyl fluorides translates to lower reactivity compared to their chloride counterparts. While this may necessitate harsher reaction conditions or the use of catalysts for less nucleophilic substrates, it offers a significant advantage in terms of selectivity.[8]

• Reaction with Amines: Aliphatic sulfonyl fluorides have shown excellent results in the sulfonylation of amines that contain additional functionalities, where the corresponding chlorides might fail or lead to side reactions.[8][9] However, for sterically hindered amines, sulfonyl chlorides tend to be more effective.[8]

• Activation: The reactivity of sulfonyl fluorides can be significantly enhanced by using Lewis acids, such as calcium triflimide [Ca(NTf₂)₂], allowing for the efficient synthesis of sulfonamides from a broad range of amines under milder conditions.[10][11]

Experimental Data Comparison:

Reagent	Nucleophile	Conditions	Yield	Reference/Comment
Cyclopropylmethanesulfonyl Chloride	Aniline	Base (e.g., Et₃N), CH₂Cl₂	High (qualitative)	Expected high reactivity based on analogy to other sulfonyl chlorides.[12]
Cyclopropylmethanesulfonyl Chloride	Benzyl Alcohol	Base (e.g., Pyridine), CH₂Cl₂	Moderate to High (qualitative)	Potential for competing chlorination with electron-deficient benzyl alcohols.[5][7]
Aliphatic Sulfonyl Fluoride	Functionalized Amines	Base, Solvent	Good to Excellent	Outperforms corresponding chloride which may cause side reactions.[8]
Alkyl Sulfonyl Fluoride	Sterically Hindered Amines	Base, Solvent	Low to No Reaction	Less reactive than the corresponding chloride.[8]
Aryl Sulfonyl Fluoride	Cyclopropyl-substituted Aniline	Methylene blue, NaHCO₃, visible light	43%	Demonstrates feasibility with a cyclopropyl-containing substrate.
Aryl Sulfonyl Fluoride	Aniline	Ca(NTf₂)₂, t-amylOH, 60 °C	85%	Illustrates the significant rate enhancement with a Lewis acid activator.

Causality Behind Experimental Choices: The choice between the sulfonyl chloride and fluoride often hinges on the substrate's complexity. For simple, robust amines, the chloride's high reactivity is advantageous for rapid conversion. However, for delicate substrates with multiple functional groups, the fluoride's milder nature and potential for selective activation provide a significant strategic advantage.

Potassium Cyclopropylmethanesulfonate: A Stable and Versatile Precursor

Potassium sulfonate salts are highly stable, crystalline solids that are easy to handle and store long-term. They can serve as precursors to more reactive sulfonylating agents or be used in sulfonylation reactions under specific catalytic conditions.

Synthesis and Application:

Potassium cyclopropylmethanesulfonate can be prepared from cyclopropylmethanesulfonyl chloride by hydrolysis with a base like potassium hydroxide. Recent advancements have demonstrated the use of potassium metabisulfite as a sulfur dioxide surrogate in sulfonylation reactions, suggesting the potential for direct use of sulfonate salts in certain transformations.

Advantages:

• Exceptional Stability: Not sensitive to moisture or air.

• Safety: Reduced handling hazards compared to the highly reactive sulfonyl chloride.

• Versatility: Can be converted in situ to the sulfonyl chloride or other activated species immediately before use, minimizing the handling of hazardous reagents.

Experimental Workflow: In Situ Generation of Sulfonyl Chloride

Caption: Workflow for in situ generation and reaction of cyclopropylmethanesulfonyl chloride.

Cyclopropyl Triflate: An Alternative for Cyclopropylation

While not a sulfonylating agent, cyclopropyl triflates are highly effective electrophiles for introducing the cyclopropylmethyl group via C-alkylation. They serve as an alternative when the goal is to form a C-C, C-N, or C-O bond with the cyclopropylmethyl moiety, rather than a sulfonamide or sulfonate ester.

Synthesis and Reactivity:

Cyclopropyl triflates can be synthesized from the corresponding alcohol using triflic anhydride. They are potent alkylating agents due to the excellent leaving group ability of the triflate anion.

Comparative Advantage:

• Orthogonal Reactivity: Provides a means to introduce the cyclopropylmethyl group onto carbon, nitrogen, or oxygen nucleophiles without forming a sulfonyl linkage.

• High Reactivity: Often more reactive than the corresponding halides.

Experimental Protocols

Protocol 1: Synthesis of N-Benzylcyclopropylmethanesulfonamide from Cyclopropylmethanesulfonyl Chloride

• To a solution of benzylamine (1.1 eq) and triethylamine (1.5 eq) in anhydrous dichloromethane (0.2 M) at 0 °C, add a solution of cyclopropylmethanesulfonyl chloride (1.0 eq) in anhydrous dichloromethane dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring by TLC or LC-MS.

• Upon completion, quench the reaction with water and separate the organic layer.

• Wash the organic layer with 1 M HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired sulfonamide.

Self-Validation: The reaction is typically high-yielding. The formation of the product can be confirmed by the appearance of a new N-H signal (if primary amine is used) and characteristic shifts in the ¹H and ¹³C NMR spectra for the cyclopropylmethyl and benzyl groups.

Protocol 2: Synthesis of N-Benzylcyclopropylmethanesulfonamide from Cyclopropylmethanesulfonyl Fluoride with Lewis Acid Activation

• To a mixture of cyclopropylmethanesulfonyl fluoride (1.0 eq), benzylamine (1.2 eq), and Ca(NTf₂)₂ (1.1 eq) in tert-amyl alcohol (0.2 M), stir at 60 °C for 12-24 hours.

• Monitor the reaction progress by LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Expertise & Experience: The use of tert-amyl alcohol as a solvent is crucial as it is relatively non-nucleophilic and can dissolve the calcium salt. The reaction time is significantly longer than with the sulfonyl chloride, highlighting the trade-off between stability and reactivity.

Conclusion and Future Outlook

While cyclopropylmethanesulfonyl chloride remains a workhorse reagent, its limitations have spurred the development of valuable alternatives. Cyclopropylmethanesulfonyl fluoride offers enhanced stability and selectivity, particularly for complex and functionalized molecules, with its reactivity readily unlocked by Lewis acid catalysis. For applications requiring a stable, solid precursor, potassium cyclopropylmethanesulfonate is an excellent choice for in situ generation of the active sulfonylating agent. The choice of reagent should be guided by the specific requirements of the substrate and the desired reaction outcome. Future research will likely focus on developing catalytic methods for the direct use of sulfonate salts and the discovery of novel cyclopropyl-containing sulfonylating agents with even greater selectivity and functional group tolerance.

References

• Baran, P. S., et al. (2014). Sulfonyl fluorides as alternative to sulfonyl chlorides in parallel synthesis of aliphatic sulfonamides. ACS Combinatorial Science, 16(4), 192-197. [Link][9]

• Li, X., et al. (2020). Visible-light-mediated sulfonylation of anilines with sulfonyl fluorides. Frontiers in Chemistry, 8, 589. [Link]

• Grygorenko, O. O., et al. (2014). Sulfonyl Fluorides as Alternative to Sulfonyl Chlorides in Parallel Synthesis of Aliphatic Sulfonamides. ACS Combinatorial Science, 16(4), 192-197. [Link][8]

• HoriazonChemical. (n.d.). Methanesulfonyl Chloride (MsCl) vs. Other Sulfonyl Chlorides: Key Differences in Reactivity & Applications. [Link]

• Li, J., et al. (2009). Preparation of cyclopropyl sulfonylamides.

• ResearchGate. (n.d.). The reaction of benzenesulfonyl chloride and the primary amine group of the substituted aniline reactant is a highly efficient reaction which goes to completion. [Link][12]

• Creary, X., et al. (1984). Cyclopropyl triflates. Neighboring-group and solvent effects. Journal of the American Chemical Society, 106(19), 5568–5571. [Link]

• Semantic Scholar. (n.d.). Sulfonylation , Aniline, Alcohol, Solvent free, p-toluenesulfonyl chloride. [Link]

• ResearchGate. (2018). Facile synthesis of dendritic benzyl chlorides from their alcohols with methanesulfonyl chloride/Et3N. [Link]

• ChemicalBook. (n.d.). cyclopropane sulfonyl chloride. [Link]

• Paquin, J. F., et al. (2014). In Situ Activation of Benzyl Alcohols with XtalFluor-E. Organic Letters, 17(1), 132-135. [Link]

• Shevchuk, O. I., et al. (2023). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv. [Link][5]

• Wang, X., et al. (2011). Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates. Molecules, 16(7), 5552-5560. [Link]

• Sather, A. C., et al. (2018). Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides. Organic Letters, 20(13), 3943-3947. [Link]

• Wang, Y., et al. (2020). Recent advances in sulfonylation reactions using potassium/sodium metabisulfite. Chemical Communications, 56(84), 12721-12734. [Link]

• Google Patents. (2009).

• Ball, N. D., et al. (2023). Facile synthesis of sulfonyl fluorides from sulfonic acids. Chemical Science, 14(10), 2697-2702. [Link][7]

• ResearchGate. (2011). Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates. [Link]

• ResearchGate. (2013). Oxidation of Fluoroalkanesulfonyl fluoride/hydrogen peroxide/base/acetone System with Benzyl Alcohol Derivatives. [Link]

• ResearchGate. (2020). A Highly Chemoselective and Rapid Chlorination of Benzyl Alcohols under Neutral Conditions. [Link]

• Van der Vlugt, J. I., et al. (2018). Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides. Organic Letters, 20(13), 3943-3947. [Link][10]

• ResearchGate. (2024). Synthesis of N-methylaniline. [Link]

• PrepChem.com. (n.d.). Preparation of N-methylaniline. [Link]

• ResearchGate. (n.d.). (A) Overview of the synthetic methods to obtain sulfonyl fluorides. (B) Synthesis of sulfonyl chlorides through activation of sulfonamides. [Link][6]

• ResearchGate. (2018). Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides. [Link][11]

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• 3. pubs.acs.org [pubs.acs.org]
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A Senior Application Scientist's Guide to the Characterization of Cyclopropylmethanesulfonyl Chloride Derivatives

For researchers, scientists, and drug development professionals, the precise characterization of intermediates like Cyclopropylmethanesulfonyl chloride and its derivatives is fundamental to ensuring the integrity of synthetic pathways and the quality of final products. These compounds, featuring a strained cyclopropyl ring and a highly reactive sulfonyl chloride group, are valuable building blocks in medicinal chemistry.[1][2] Their inherent reactivity, however, presents distinct analytical challenges, demanding a multi-faceted and carefully chosen set of techniques for comprehensive analysis.

This guide provides an in-depth comparison of the primary analytical techniques for characterizing these molecules. It moves beyond a simple listing of methods to explain the causality behind experimental choices, offering field-proven insights and detailed protocols to empower researchers in selecting and implementing the most effective characterization strategy.

At a Glance: A Comparative Overview of Analytical Techniques

The selection of an analytical technique is dictated by the specific objective, whether it is definitive structural elucidation, routine purity assessment, precise quantification, or real-time reaction monitoring. Each method offers a unique lens through which to view the molecule, and often, a combination of techniques is required for a complete picture.

Technique	Primary Application	Sample Throughput	Quantitative Capability	Key Advantages	Key Limitations
NMR Spectroscopy	Structure Elucidation, Purity, Quantification (qNMR)	Moderate	Excellent	Provides unambiguous structural detail; non-destructive.[3]	Lower sensitivity compared to MS; requires higher sample concentration.
Mass Spectrometry (MS)	Molecular Weight, Fragmentation, Impurity ID	High	Good to Excellent	Extremely high sensitivity; provides molecular formula and structural fragments.[3]	Isomeric differentiation can be challenging without fragmentation analysis; destructive.
HPLC	Purity, Quantification, Separation of Mixtures	High	Excellent	Versatile for non-volatile or thermally labile compounds; preparative scale-up is possible.[3][4]	May require derivatization for compounds lacking a chromophore.[5]
Gas Chromatography (GC)	Purity, Quantification of Volatiles	High	Excellent	High resolution for volatile and thermally stable compounds.[3][6]	Risk of on-column degradation for reactive sulfonyl chlorides; may require derivatization.[3][7]
IR & Raman Spectroscopy	Functional Group Identification	Very High	Limited	Rapid and simple confirmation of the sulfonyl chloride group.[8]	Provides limited structural information beyond functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Elucidation

NMR spectroscopy is the most powerful technique for the unambiguous determination of the molecular structure of Cyclopropylmethanesulfonyl chloride derivatives. Both ¹H and ¹³C NMR provide a wealth of information regarding the chemical environment of each atom, allowing for definitive confirmation of the cyclopropyl moiety and its connectivity to the sulfonyl chloride group.

Expert Insights: Causality in Experimental Choices

The reactivity of the sulfonyl chloride group dictates the experimental setup. It is highly susceptible to hydrolysis. Therefore, the choice of a dry, aprotic deuterated solvent is critical. CDCl₃ is a common choice, but for compounds with limited solubility, acetone-d₆ or DMSO-d₆ can be used.[3] For quantitative NMR (qNMR), the addition of a certified internal standard that does not react with the analyte and has resonances in an unoccupied region of the spectrum is essential for accurate concentration determination.[3]

Characteristic NMR Signatures

• ¹H NMR: The cyclopropyl protons exhibit complex multiplets in the highly shielded region of the spectrum, typically between 0.3 and 1.5 ppm.[9][10][11] The protons on the methylene bridge (-CH₂-SO₂Cl) are deshielded by the electron-withdrawing sulfonyl chloride group and typically appear as a multiplet further downfield.[8]

• ¹³C NMR: The cyclopropyl carbons also appear in the shielded region of the spectrum. The carbon of the methylene bridge will be significantly downfield due to the inductive effect of the sulfonyl group.

Experimental Workflow: ¹H NMR for Structural Confirmation

Caption: Workflow for structural analysis by ¹H NMR spectroscopy.

Protocol: ¹H NMR Spectroscopy for Structural Elucidation

• Sample Preparation: Accurately weigh approximately 5-10 mg of the Cyclopropylmethanesulfonyl chloride derivative into a clean, dry NMR tube.[3]

• Add approximately 0.6 mL of a suitable dry deuterated solvent (e.g., CDCl₃).[3]

• If quantitative analysis is required, add a known amount of a certified internal standard.

• Cap the NMR tube and gently agitate to ensure the sample is completely dissolved.

• Instrument Parameters (for a 300 MHz Spectrometer):

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').[3]

  • Acquisition Time: 2-4 seconds.[3]

  • Relaxation Delay: 1-5 seconds (a longer delay of >5x T₁ is crucial for accurate quantification).

  • Number of Scans: 8-16 scans, depending on sample concentration.

• Data Processing:

  • Apply a Fourier transform to the acquired FID.

  • Perform phase and baseline correction.

  • Integrate all signals.

  • Reference the spectrum (e.g., to residual CHCl₃ at 7.26 ppm).

• Analysis:

  • Assign the proton signals based on their chemical shift, multiplicity, and integration values.

  • Confirm the characteristic signals for the cyclopropyl protons (typically < 1.5 ppm) and the methylene protons adjacent to the sulfonyl chloride group.[9][10]

Mass Spectrometry (MS): Probing Molecular Weight and Fragmentation

Mass spectrometry is a highly sensitive technique indispensable for determining the molecular weight of Cyclopropylmethanesulfonyl chloride derivatives and elucidating their structure through fragmentation analysis.[3] When coupled with a chromatographic separation technique like GC or HPLC, it becomes a powerful tool for identifying and quantifying impurities.

Expert Insights: Decoding the Mass Spectrum

The presence of chlorine is a key diagnostic feature in the mass spectrum. Due to the natural abundance of ³⁵Cl and ³⁷Cl isotopes, the molecular ion peak (M⁺) will be accompanied by an M+2 peak with an intensity ratio of approximately 3:1.[3] Common fragmentation pathways for sulfonyl chlorides involve the neutral loss of a chlorine radical (•Cl, M-35/37) and sulfur dioxide (SO₂, M-64).[3] These characteristic losses provide strong evidence for the presence of the sulfonyl chloride moiety.

Experimental Workflow: GC-MS for Purity and Impurity Profiling

Caption: Workflow for purity analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

Protocol: GC-MS Analysis (with Derivatization)

Due to the thermal lability and reactivity of many sulfonyl chlorides, derivatization into more stable analogues (e.g., sulfonamides) is often necessary for robust and reproducible GC analysis.[3][7]

• Sample Preparation (Derivatization):

  • Accurately weigh a known amount of the sulfonyl chloride sample into a vial.

  • Dissolve the sample in a suitable aprotic solvent (e.g., dichloromethane, acetonitrile).[3]

  • Add a solution of a nucleophilic amine (e.g., diethylamine) to quantitatively convert the sulfonyl chloride to its corresponding sulfonamide.[3]

• Instrument Parameters (Typical):

  • GC Column: A non-polar or medium-polarity column (e.g., RTX-5MS, 30 m x 0.25 mm ID x 0.25 µm).[12]

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.[12]

  • Injector Temperature: 250-280 °C (optimize to prevent degradation).[12]

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C.

    • Hold: 5 minutes at 280 °C.[12]

  • MS Parameters:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.[12]

    • Mass Range: m/z 40-550.[12]

    • Scan Mode: Full scan.

• Data Analysis:

  • Identify the peaks in the total ion chromatogram (TIC).

  • Analyze the mass spectrum of each peak to identify the parent sulfonamide and any impurities.

  • Calculate the relative peak areas to determine the purity of the original sulfonyl chloride sample.[3]

Chromatographic Techniques: The Gold Standard for Purity and Quantification

Chromatographic methods are essential for separating the target compound from impurities, starting materials, and by-products, enabling accurate purity assessment and quantification.

High-Performance Liquid Chromatography (HPLC)

HPLC is a highly versatile technique suitable for a wide range of Cyclopropylmethanesulfonyl chloride derivatives, especially those that are non-volatile or thermally labile.[3]

• Expert Insights: A reversed-phase method using a C18 column with a mobile phase of water and acetonitrile (or methanol) is the most common starting point.[3][4] Since the sulfonyl chloride group itself does not possess a strong UV chromophore, detection can be challenging. For trace-level quantification, derivatization with a UV-active amine or using a detector like a Charged Aerosol Detector (CAD) or Mass Spectrometer (LC-MS) may be necessary.[5] The high reactivity with water necessitates careful mobile phase selection and immediate analysis after sample preparation.

Protocol: Reversed-Phase HPLC for Purity Analysis

• Sample and Standard Preparation:

  • Accurately weigh a known amount of the sample and dissolve it in the mobile phase or a compatible solvent (e.g., acetonitrile).

  • Prepare a series of calibration standards if quantification is required.

• Instrument Parameters (Typical):

  • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).[13]

  • Mobile Phase: Isocratic or gradient elution with a mixture of water and acetonitrile. A buffer may be required to control pH.[3][14]

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: Ambient or controlled (e.g., 30 °C).

  • Detector: UV detector at a low wavelength (e.g., 205-220 nm) or a mass spectrometer.[13]

• Data Analysis:

  • Integrate the peak areas in the resulting chromatogram.

  • Calculate the purity based on the relative area of the main peak (Area % method).

  • For quantification, generate a calibration curve from the standards and determine the concentration of the analyte in the sample.[3]

Experimental Workflow: HPLC Purity Assessment

Caption: Workflow for purity assessment using HPLC.

Vibrational Spectroscopy (IR & Raman): A Rapid Functional Group Check

Infrared (IR) and Raman spectroscopy are rapid, non-destructive techniques perfect for quickly confirming the presence of the key sulfonyl chloride functional group.

Expert Insights: Identifying Key Vibrational Bands

The sulfonyl chloride group gives rise to very strong and characteristic absorption bands in the IR spectrum. The two S=O stretching vibrations are particularly intense and diagnostic.[8]

• Asymmetric S=O Stretch: 1375-1410 cm⁻¹ (strong).[3][15]

• Symmetric S=O Stretch: 1185-1204 cm⁻¹ (strong).[3][15]

• S-Cl Stretch: This band is found at a much lower frequency, often around 375 cm⁻¹, and may require a spectrometer with an extended range (e.g., using CsI optics) to observe.[16]

Due to the moisture sensitivity of sulfonyl chlorides, sample preparation must be conducted in a dry environment.[3] Attenuated Total Reflectance (ATR) is an ideal sampling technique as it requires minimal sample preparation and protects the sample from atmospheric moisture during analysis.[3]

Protocol: ATR-FTIR Analysis

• Background Collection: Ensure the ATR crystal is clean. Collect a background spectrum.

• Sample Application: Apply a small amount of the liquid or solid sample directly onto the ATR crystal.

• Data Acquisition:

  • Spectral Range: 4000-400 cm⁻¹.[3]

  • Resolution: 4 cm⁻¹.[3]

  • Number of Scans: 16-32 scans.[3]

• Analysis:

  • Identify the characteristic strong absorption bands for the asymmetric and symmetric S=O stretches to confirm the presence of the sulfonyl chloride group.[3][8]

Experimental Workflow: ATR-FTIR Functional Group ID

Caption: Workflow for functional group identification by ATR-FTIR.

Conclusion

The characterization of Cyclopropylmethanesulfonyl chloride derivatives requires a synergistic analytical approach. While NMR stands as the definitive tool for structural elucidation, it must be complemented by mass spectrometry for molecular weight confirmation and impurity identification. Chromatographic techniques like HPLC and GC are paramount for ensuring the purity and quantifying the content of these critical synthetic intermediates. Finally, vibrational spectroscopy offers a rapid and straightforward method for functional group verification. By understanding the strengths and limitations of each technique and the causal logic behind experimental choices, researchers can build a robust and comprehensive analytical data package, ensuring the quality and integrity of their scientific and development endeavors.

References

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• Separation of Benzenesulfonyl chloride, 2,5-dichloro- on Newcrom R1 HPLC column. SIELC Technologies. Available at: [Link]

• Sufonyl chloride infrared spectra. Chemistry Blog. Available at: [Link]

• THE SULFUR–CHLORINE STRETCHING BAND IN SULFONYL CHLORIDES. Canadian Science Publishing. Available at: [Link]

• Development of a Derivatization RP-HPLC Method for Determination of Sulfuryl Chloride in Chlorosulfonic Acid for Gefapixant Citrate Manufacture. ResearchGate. Available at: [Link]

• Cyclopropylmethanesulphonyl chloride. PubChem. Available at: [Link]

• A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism. Royal Society of Chemistry. Available at: [Link]

• Analysis of Sulfonic Acids and Salts by Gas Chromatography of Volatile Derivatives. ACS Publications. Available at: [Link]

• ntrimetric determination of some sulphonyl chlorides. Indian Journal of Chemistry. Available at: [Link]

• HPLC method for detecting content of methylsulfonyl chloride in industrial waste liquid. Google Patents.

• Analysis of chlorinated, sulfochlorinated and sulfonamide derivatives of n-tetradecane by gas chromatography/mass spectrometry. PubMed. Available at: [Link]

• Mass Spectra of Some Sulfinate Esters and Sulfones. Canadian Science Publishing. Available at: [Link]

• NMR determination of the fate of the cyclopropyl ring. ResearchGate. Available at: [Link]

• Dynamic NMR Study of Cyclopropanecarbaldehyde. Comparison of the Conjugating Abilities of the Cyclopropyl and Phenyl Groups. ACS Publications. Available at: [Link]

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• Method for detecting content of pyridine-3-sulfonyl chloride. Patsnap. Available at: [Link]

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• (+)-Camphor-10-sulfonyl chloride. NIST WebBook. Available at: [Link]

• Comparison of the cyclopropyl signals in the ¹H NMR spectra of the... ResearchGate. Available at: [Link]

• THE RAMAN SPECTRA OF SOME POLYSULPHURYL CHLORIDES AND FLUORIDES. ResearchGate. Available at: [Link]

• Radiolytic Evaluation of Select Sulfur Chlorides (S2Cl2 and SOCl2) for Advanced Low Temperature Chlorination of Zirconium. OSTI.GOV. Available at: [Link]

• Development and validation of a gas chromatography-mass spectrometry with selected ion monitoring method for the determination of trace levels of methane sulfonyl chloride as an impurity in itraconazole active pharmaceutical ingredient. ResearchGate. Available at: [Link]

• Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. ACS Publications. Available at: [Link]

• Sulfur dioxide. Wikipedia. Available at: [Link]

• An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. NIH National Library of Medicine. Available at: [Link]

• Methanesulfonyl chloride. NIST WebBook. Available at: [Link]

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• Synthesis and characterization of 8-Chloro-7-(4-(3-chloropropanoyl)piperazin-1-yl)-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid. ResearchGate. Available at: [Link]

• Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide derivatives. NIH National Library of Medicine. Available at: [Link]

• Synthesis of a Novel 7-Chloroquinoline-Sulphocoumarin Hybrid: Characterization, ADME Profiling and Elucidation of its Antiproliferative and Anti-EMT Potential. ResearchGate. Available at: [Link]

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A Comparative Guide to the ¹H and ¹³C NMR Spectroscopic Analysis of Cyclopropylmethanesulfonyl Chloride

This guide provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of cyclopropylmethanesulfonyl chloride. Designed for researchers, scientists, and professionals in drug development, this document offers a detailed interpretation of spectral data, a comparison with alternative sulfonylating agents, and robust experimental protocols. Our approach is grounded in established scientific principles to ensure accuracy and reliability in the structural elucidation of this important chemical intermediate.

Introduction: The Significance of Cyclopropylmethanesulfonyl Chloride and NMR Characterization

Cyclopropylmethanesulfonyl chloride is a key reagent in organic synthesis, valued for introducing the cyclopropylmethyl group into various molecules. This moiety is of particular interest in medicinal chemistry due to its unique conformational properties and its ability to modulate the pharmacological profiles of drug candidates. Accurate and unambiguous structural confirmation of this reagent is paramount to ensure the integrity of subsequent synthetic steps. NMR spectroscopy stands as the most powerful and definitive tool for this purpose, providing detailed information about the molecular structure, connectivity, and chemical environment of each atom.

This guide will delve into the characteristic ¹H and ¹³C NMR spectral features of cyclopropylmethanesulfonyl chloride, offering a clear and comprehensive assignment of its proton and carbon signals. Furthermore, we will compare its NMR data with those of other common sulfonylating agents to highlight the distinct spectral signatures imparted by the cyclopropylmethyl group.

Experimental Protocol for NMR Data Acquisition

The acquisition of high-quality NMR spectra is fundamental for accurate structural analysis. The following protocol outlines a standardized procedure for obtaining ¹H and ¹³C NMR spectra of cyclopropylmethanesulfonyl chloride.

Instrumentation and Parameters:

• Spectrometer: A high-resolution NMR spectrometer, such as a Bruker Avance series or equivalent, operating at a proton frequency of 400 MHz or higher is recommended for optimal signal dispersion.[1]

• Solvent: Deuterated chloroform (CDCl₃) is a common and suitable solvent for sulfonyl chlorides, as it is chemically inert and its residual proton signal (at ~7.26 ppm) and carbon signals (at ~77.16 ppm) are well-established.

• Sample Preparation: A solution of approximately 10-20 mg of cyclopropylmethanesulfonyl chloride in 0.5-0.7 mL of CDCl₃ is prepared in a standard 5 mm NMR tube.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (0.00 ppm for both ¹H and ¹³C NMR).[1]

• ¹H NMR Acquisition:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments) is used.

  • Number of Scans: 16 to 64 scans are typically sufficient, depending on the sample concentration.

  • Relaxation Delay (d1): A relaxation delay of 1-2 seconds is employed to ensure quantitative signal integration.

• ¹³C NMR Acquisition:

  • Pulse Program: A proton-decoupled pulse program (e.g., 'zgpg30' on Bruker instruments) is used to simplify the spectrum to single lines for each unique carbon atom.

  • Number of Scans: A larger number of scans (e.g., 1024 or more) is generally required for ¹³C NMR due to the lower natural abundance of the ¹³C isotope.

  • Spectral Width: A spectral width of approximately 0 to 220 ppm is appropriate for most organic molecules.[2]

¹H and ¹³C NMR Spectral Assignments for Cyclopropylmethanesulfonyl Chloride

Based on established chemical shift principles and data from related compounds, the following tables present the predicted ¹H and ¹³C NMR spectral data for cyclopropylmethanesulfonyl chloride.

Table 1: Predicted ¹H NMR Data for Cyclopropylmethanesulfonyl Chloride (in CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~3.8 - 4.0	d	2H	-CH₂-SO₂Cl
~1.2 - 1.4	m	1H	-CH- (cyclopropyl)
~0.7 - 0.9	m	2H	-CH₂- (cyclopropyl, cis)
~0.4 - 0.6	m	2H	-CH₂- (cyclopropyl, trans)

¹H NMR Spectrum Interpretation

The proton NMR spectrum of cyclopropylmethanesulfonyl chloride is expected to exhibit distinct signals corresponding to the methylene protons adjacent to the sulfonyl chloride group and the protons of the cyclopropyl ring.

• -CH₂-SO₂Cl Protons (δ ~3.8 - 4.0 ppm): These protons are adjacent to the strongly electron-withdrawing sulfonyl chloride group, which deshields them, causing their resonance to appear at a relatively high chemical shift. This signal is expected to be a doublet due to coupling with the methine proton of the cyclopropyl ring.

• Cyclopropyl Protons (δ ~0.4 - 1.4 ppm): The protons on the cyclopropyl ring are highly shielded and appear in the upfield region of the spectrum, a characteristic feature of this strained ring system.[3][4] The methine proton (-CH-) will appear as a multiplet due to coupling with the adjacent methylene protons of the ring and the methylene protons of the sulfonylmethyl group. The diastereotopic methylene protons of the cyclopropyl ring will also appear as complex multiplets due to both geminal and vicinal coupling.[5]

To visualize the coupling relationships, a spin-spin coupling network diagram is provided below.

Caption: Spin-spin coupling network in cyclopropylmethanesulfonyl chloride.

Table 2: Predicted ¹³C NMR Data for Cyclopropylmethanesulfonyl Chloride (in CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~55 - 60	-CH₂-SO₂Cl
~5 - 10	-CH- (cyclopropyl)
~3 - 7	-CH₂- (cyclopropyl)

¹³C NMR Spectrum Interpretation

The proton-decoupled ¹³C NMR spectrum of cyclopropylmethanesulfonyl chloride is expected to show three distinct signals.

• -CH₂-SO₂Cl Carbon (δ ~55 - 60 ppm): This carbon is directly attached to the electron-withdrawing sulfonyl chloride group and is therefore significantly deshielded, appearing at the highest chemical shift among the aliphatic carbons.

• Cyclopropyl Carbons (δ ~3 - 10 ppm): The carbons of the cyclopropyl ring are highly shielded and resonate at very low chemical shifts, a hallmark of three-membered rings.[2][6] The methine carbon (-CH-) and the methylene carbons (-CH₂-) are expected to have slightly different chemical shifts but will both appear in this upfield region.

The following diagram illustrates the molecular structure with the predicted ¹³C chemical shift assignments.

Caption: Molecular structure and ¹³C NMR assignments.

Comparison with Alternative Sulfonylating Agents

To better understand the unique spectral features of cyclopropylmethanesulfonyl chloride, it is instructive to compare its NMR data with those of other commonly used sulfonylating agents, such as methanesulfonyl chloride and benzenesulfonyl chloride.

Table 3: Comparison of ¹H and ¹³C NMR Data for Selected Sulfonyl Chlorides (in CDCl₃)

Compound	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)
Cyclopropylmethanesulfonyl chloride	~3.8-4.0 (d, 2H), ~1.2-1.4 (m, 1H), ~0.4-0.9 (m, 4H)	~55-60, ~5-10, ~3-7
Methanesulfonyl chloride[7][8]	~3.4 (s, 3H)	~45
Benzenesulfonyl chloride[9]	~7.6-8.0 (m, 5H)	~127-135 (aromatic carbons)

Analysis of Comparative Data:

• Methanesulfonyl Chloride: The ¹H NMR spectrum of methanesulfonyl chloride shows a simple singlet at around 3.4 ppm for the three equivalent methyl protons.[7] Its ¹³C NMR spectrum displays a single peak around 45 ppm.[8] The absence of the complex upfield signals seen for cyclopropylmethanesulfonyl chloride is the most striking difference.

• Benzenesulfonyl Chloride: The ¹H NMR spectrum of benzenesulfonyl chloride is characterized by multiplets in the aromatic region (7.6-8.0 ppm).[9] Its ¹³C NMR spectrum shows multiple signals in the downfield aromatic region (127-135 ppm). The complete absence of aliphatic signals readily distinguishes it from cyclopropylmethanesulfonyl chloride.

The presence of the highly shielded and complex proton and carbon signals below 1.5 ppm and 10 ppm, respectively, is a definitive diagnostic feature for the cyclopropylmethyl moiety in cyclopropylmethanesulfonyl chloride.

Conclusion

The ¹H and ¹³C NMR spectra of cyclopropylmethanesulfonyl chloride provide a unique and unambiguous fingerprint for its structural verification. The characteristic upfield resonances of the cyclopropyl protons and carbons, coupled with the downfield shift of the methylene group adjacent to the sulfonyl chloride, allow for its clear differentiation from other common sulfonylating agents. The detailed assignments and comparative data presented in this guide serve as a valuable resource for researchers in synthetic and medicinal chemistry, facilitating confident characterization of this important reagent.

References

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• [1-(Fluoromethyl)cyclopropyl]methanesulfonyl chloride | 1314963-95-5. (n.d.). Benchchem.
• Spectral Assignments and Reference Data. (2005). CONICET.

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• Comparison of the cyclopropyl signals in the ¹H NMR spectra of the... (n.d.). ResearchGate. Retrieved from [Link]

• Benzenesulfonyl chloride - Optional[13C NMR] - Chemical Shifts. (n.d.). SpectraBase. Retrieved from [Link]

• Cyclopropylmethanesulphonyl chloride | C4H7ClO2S | CID 14106996. (n.d.). PubChem. Retrieved from [Link]

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• Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. (2022). PMC - PubMed Central. Retrieved from [Link]

• NUCLEAR MAGNETIC RESONANCE SPECTROCOPY. CYCLO PROPANE DERIVATES. (1963). DTIC.

• An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides. (2023). MDPI. Retrieved from [Link]

• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. (2010). EPFL. Retrieved from [Link]

• H-1 and C-13 NMR data to aid the identification and quantification of residual solvents by NMR spectroscopy. (2020). ResearchGate. Retrieved from [Link]

• Complete Assignments of 1H and 13C NMR Chemical Shift Changes Observed upon Protection of Hydroxy Group in Borneol and Isoborneol and Their DFT Verification. (n.d.). MDPI. Retrieved from [Link]

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A Comparative Guide to the Mass Spectrometry Fragmentation of Cyclopropylmethanesulfonyl Chloride and its Aliphatic Analogs

In the landscape of synthetic chemistry and drug development, sulfonyl chlorides are pivotal intermediates. Their characterization is paramount, and mass spectrometry stands as a cornerstone analytical technique for this purpose. This guide provides an in-depth analysis of the anticipated mass spectrometry fragmentation pattern of cyclopropylmethanesulfonyl chloride, a compound of interest due to the unique chemical properties imparted by the cyclopropyl group. In the absence of publicly available experimental spectra for this specific molecule, this guide leverages established fragmentation principles of analogous aliphatic sulfonyl chlorides—methanesulfonyl chloride and ethanesulfonyl chloride—to provide a predictive comparison.

This document is intended for researchers, scientists, and drug development professionals who rely on mass spectrometry for structural elucidation. We will explore the causal mechanisms behind the fragmentation, offer a standardized protocol for analysis, and present the data in a comparative framework to facilitate a deeper understanding.

The Underlying Principles of Sulfonyl Chloride Fragmentation

The fragmentation of sulfonyl chlorides in mass spectrometry is governed by the inherent reactivity of the sulfonyl chloride moiety and the nature of the attached alkyl group. Under electron ionization (EI), a "hard" ionization technique, the initial event is the ejection of an electron to form a molecular ion (M•+).[1][2] This high-energy species then undergoes a series of fragmentation reactions to yield smaller, more stable ions.

For simple aliphatic sulfonyl chlorides, key fragmentation pathways include:

• Alpha-Cleavage: The cleavage of the C-S bond is a common pathway, leading to the formation of an alkyl cation and a sulfonyl chloride radical, or vice-versa.

• Loss of Chlorine: The molecular ion can lose a chlorine radical to form a sulfonyl cation.

• Rearrangement and Elimination of SO2: A characteristic fragmentation for many sulfur-containing compounds, including sulfonyl chlorides, involves the rearrangement of the molecular ion followed by the elimination of a neutral sulfur dioxide molecule.[3]

Electrospray ionization (ESI), a "soft" ionization technique, is less commonly used for small, neutral molecules like sulfonyl chlorides unless they are derivatized.[4][5][6] However, if protonated molecules were to be formed, collision-induced dissociation (CID) would likely induce similar fragmentation pathways involving the loss of neutral molecules like HCl or SO2.

Predicted Fragmentation of Cyclopropylmethanesulfonyl Chloride

The molecular weight of cyclopropylmethanesulfonyl chloride (C4H7ClO2S) is 154.62 g/mol .[7] The presence of the strained cyclopropyl ring is expected to significantly influence the fragmentation pattern compared to its linear analogs.

The predicted fragmentation workflow is as follows:

Caption: Predicted EI fragmentation of Cyclopropylmethanesulfonyl Chloride.

Based on established principles, we can predict the following key fragments for cyclopropylmethanesulfonyl chloride:

• m/z 119 ([C4H7SO2]+): This fragment arises from the loss of a chlorine radical from the molecular ion.

• m/z 99/101 ([SO2Cl]+): This corresponds to the sulfonyl chloride cation, resulting from the cleavage of the C-S bond. The isotopic pattern (approximately 3:1 ratio) is indicative of the presence of a chlorine atom.

• m/z 89/91 ([C4H6Cl]+): A significant peak could arise from a rearrangement reaction involving the elimination of sulfur dioxide, a common pathway for sulfonyl compounds.[3]

• m/z 55 ([C4H7]+): This fragment represents the cyclopropylmethyl cation. Due to the stability of this cation, it is expected to be a prominent peak.

• m/z 41 ([C3H5]+): The cyclopropyl cation, arising from the loss of a methylene group from the cyclopropylmethyl cation, is also anticipated to be a significant fragment, potentially the base peak, due to its resonance stabilization.

Comparative Analysis with Aliphatic Analogs

To contextualize the predicted fragmentation of cyclopropylmethanesulfonyl chloride, we will compare it with the known fragmentation patterns of methanesulfonyl chloride and ethanesulfonyl chloride, as documented in the NIST Mass Spectrometry Data Center.[8][9][10][11][12][13]

Fragment (m/z)	Methanesulfonyl Chloride [8][9][10][11][12][13]	Ethanesulfonyl Chloride [14][15]	Cyclopropylmethanesulfonyl Chloride (Predicted)	Proposed Fragment Identity
Molecular Ion	114/116	128/130	154/156	[M]+•
[M-Cl]+	79	93	119	[R-SO2]+
[SO2Cl]+	99/101	99/101	99/101	[SO2Cl]+
[R]+	15	29	55	[R]+
[M-SO2]+•	50/52	64/66	89/91	[R-Cl]+• (via rearrangement)
Base Peak	79	29	41 (Predicted)	Varies with alkyl stability

This comparison highlights the influence of the alkyl group on the fragmentation pattern. For methanesulfonyl chloride, the base peak is at m/z 79, corresponding to the [CH3SO2]+ fragment.[11][12][13] In contrast, for ethanesulfonyl chloride, the base peak is at m/z 29, the ethyl cation, indicating that C-S bond cleavage is more favorable.[14] For cyclopropylmethanesulfonyl chloride, the high stability of the cyclopropyl-containing cations suggests that fragments corresponding to the alkyl portion of the molecule will be particularly abundant.

Experimental Protocol for Mass Spectrometry Analysis

To validate the predicted fragmentation pattern, the following experimental protocol is recommended.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an Electron Ionization (EI) source.

GC Conditions:

• Injector Temperature: 250 °C

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms)

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Program: 50 °C for 2 min, then ramp to 250 °C at 10 °C/min, hold for 5 min.

MS Conditions:

• Ionization Mode: Electron Ionization (EI)

• Electron Energy: 70 eV[1]

• Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Scan Range: m/z 35-200

This self-validating protocol ensures reproducible results. The use of a standard non-polar column in GC allows for good separation, and the 70 eV electron energy is a standard condition that provides consistent and comparable fragmentation patterns.[1]

Conclusion

References

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A Senior Application Scientist's Guide to Validating the Purity of Synthesized Cyclopropylmethanesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern pharmaceutical and agrochemical research, the structural integrity and purity of synthetic intermediates are paramount. Cyclopropylmethanesulfonyl chloride, a reactive building block, is increasingly utilized for the introduction of the cyclopropylmethylsulfonyl moiety, a functional group often associated with enhanced metabolic stability and bioactivity in drug candidates. The inherent reactivity of this sulfonyl chloride, however, presents unique challenges in its synthesis and subsequent purity verification. This guide provides an in-depth technical comparison of analytical methodologies for validating the purity of synthesized cyclopropylmethanesulfonyl chloride, offering field-proven insights and detailed experimental protocols.

The Criticality of Purity in Drug Development

The presence of impurities in a synthetic intermediate like cyclopropylmethanesulfonyl chloride can have cascading effects on downstream reactions and the final active pharmaceutical ingredient (API). Unreacted starting materials, byproducts, or degradation products can lead to the formation of undesired side products, complicating purification processes and potentially introducing genotoxic or otherwise harmful impurities into the final drug substance. Therefore, robust analytical validation is not merely a quality control measure but a cornerstone of safe and efficient drug development.

A Comparative Overview of Analytical Techniques

The validation of cyclopropylmethanesulfonyl chloride purity necessitates a multi-pronged analytical approach. Due to its reactive nature, a combination of chromatographic and spectroscopic techniques is often employed. This section compares the most effective methods, outlining their principles, advantages, and limitations.

Technique	Primary Application	Quantitative Capability	Key Advantages	Key Limitations
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation and identification of volatile impurities; Purity assessment	Excellent (with derivatization)	High sensitivity and specificity; Provides structural information of impurities.	Derivatization is often necessary due to the reactivity of sulfonyl chlorides.[1][2]
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C)	Structural elucidation; Purity determination (qNMR)	Excellent (qNMR)	Provides detailed structural information; Non-destructive.	Lower sensitivity compared to GC-MS for trace impurities.
Fourier-Transform Infrared (FTIR) Spectroscopy	Functional group identification	Semi-quantitative	Rapid and simple; Confirms the presence of the sulfonyl chloride group.	Not suitable for quantifying individual impurities in a mixture.

In-Depth Experimental Protocols and Data Interpretation

This section provides detailed methodologies for the key analytical techniques, along with expected data for a high-purity sample of cyclopropylmethanesulfonyl chloride.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Principle: GC-MS separates compounds based on their volatility and interaction with a stationary phase, followed by detection and identification based on their mass-to-charge ratio. Due to the reactivity of sulfonyl chlorides, a derivatization step is crucial to form a more stable and volatile analyte.

Experimental Protocol: Derivatization and GC-MS

GC-MS analysis workflow with derivatization.

GC-MS Parameters:

• Injector: Split/splitless, 250 °C

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., Agilent DB-5ms)

• Oven Program: 50 °C (hold 2 min), ramp to 280 °C at 15 °C/min, hold 5 min

• Carrier Gas: Helium, constant flow 1 mL/min

• MSD: Electron Ionization (EI) at 70 eV; scan range 40-450 amu

Data Interpretation:

• Expected Product: The derivatized product, N,N-diethylcyclopropylmethanesulfonamide, will be the major peak.

• Mass Spectrum of Derivatized Product (Predicted): The mass spectrum will show a molecular ion peak (M+) and characteristic fragmentation patterns. The presence of a chlorine atom in the underivatized molecule results in a characteristic M+2 isotopic peak in a roughly 3:1 ratio for any chlorine-containing fragments.[3]

• Common Impurities: Look for peaks corresponding to unreacted starting materials, residual solvents, and byproducts from the synthesis. Common impurities in sulfonyl chloride synthesis can include the corresponding sulfonic acid (from hydrolysis) and disulfides.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR spectroscopy provides detailed information about the chemical structure and environment of atomic nuclei. Both ¹H and ¹³C NMR are indispensable for confirming the structure of the synthesized product and identifying impurities.

Experimental Protocol: ¹H and ¹³C NMR

NMR analysis workflow.

Data Interpretation (Predicted Chemical Shifts):

• ¹H NMR (400 MHz, CDCl₃):

  • Cyclopropyl Protons (CH): A multiplet in the range of 1.0-1.5 ppm. The proton alpha to the sulfonyl group will be the most downfield of the cyclopropyl protons.

  • Cyclopropyl Protons (CH₂): Two multiplets in the range of 0.5-1.0 ppm.

  • Methylene Protons (CH₂SO₂Cl): A doublet in the range of 3.3-3.8 ppm. The electron-withdrawing sulfonyl chloride group causes a significant downfield shift.

• ¹³C NMR (100 MHz, CDCl₃):

  • Methylene Carbon (CH₂SO₂Cl): A signal in the range of 55-65 ppm.

  • Cyclopropyl Carbon (CH): A signal in the range of 10-20 ppm.

  • Cyclopropyl Carbons (CH₂): A signal in the range of 5-15 ppm.

Purity Assessment by qNMR: By integrating the signals of the analyte and a known amount of an internal standard, the absolute purity of the sample can be determined with high accuracy.

Fourier-Transform Infrared (FTIR) Spectroscopy

Principle: FTIR spectroscopy measures the absorption of infrared radiation by the sample, which corresponds to the vibrational frequencies of its functional groups. It is a rapid and effective method for confirming the presence of the sulfonyl chloride moiety.

Experimental Protocol: ATR-FTIR

• Ensure the ATR crystal is clean.

• Acquire a background spectrum.

• Place a small amount of the liquid sample directly onto the ATR crystal.

• Acquire the sample spectrum.

Data Interpretation:

• Characteristic Absorption Bands:

  • S=O Asymmetric Stretch: A strong band in the region of 1375-1350 cm⁻¹.

  • S=O Symmetric Stretch: A strong band in the region of 1180-1160 cm⁻¹.

  • S-Cl Stretch: A band in the region of 600-500 cm⁻¹.

  • C-H Stretch (Cyclopropyl): Bands around 3100-3000 cm⁻¹.

  • C-H Stretch (Aliphatic): Bands around 2950-2850 cm⁻¹.

The absence of a broad absorption band around 3500-3200 cm⁻¹ (indicative of an O-H stretch) would suggest the absence of significant amounts of the corresponding sulfonic acid hydrolysis product.

Comparison with Commercial Alternatives

A critical aspect of validating a synthesized product is benchmarking its purity against commercially available alternatives. This provides context for the quality of the synthesis and purification.

Product	Supplier	Stated Purity
Cyclopropylmethanesulfonyl chloride	Sigma-Aldrich	95%[5]
Cyclopropylmethanesulfonyl chloride	TCI America / Alfa Aesar	97%[6]
Methanesulfonyl chloride	Sigma-Aldrich	≥99.7%[7]
Methanesulfonyl chloride	TCI America	>99.0%[5]
p-Toluenesulfonyl chloride	Sigma-Aldrich	≥98% to ≥99%
p-Toluenesulfonyl chloride	TCI America	>99.0%[6]

As the table indicates, commercially available Cyclopropylmethanesulfonyl chloride has a lower stated purity compared to more common sulfonylating agents like methanesulfonyl chloride and p-toluenesulfonyl chloride. This highlights the potential challenges in the synthesis and purification of this specific reagent and underscores the importance of rigorous in-house purity validation.

Synthesis and Potential Impurities

A common synthetic route to Cyclopropylmethanesulfonyl chloride involves the reaction of the corresponding thiol with an oxidizing agent in the presence of a chloride source.

A potential synthetic route and common byproducts.

Potential Impurities Arising from Synthesis:

• Cyclopropylmethanesulfonic acid: Formed by the hydrolysis of the sulfonyl chloride. Its presence can be detected by a broad O-H stretch in the FTIR spectrum and the absence of the S-Cl bond.

• Bis(cyclopropylmethyl) disulfide: A potential byproduct from the oxidation of the starting thiol.

• Unreacted Starting Materials: Residual cyclopropanemethanethiol.

• Chlorinated byproducts: Depending on the specific chlorinating agent used.

Conclusion

The validation of synthesized Cyclopropylmethanesulfonyl chloride purity is a critical step that requires a combination of analytical techniques. While GC-MS with derivatization provides excellent sensitivity for impurity profiling, NMR spectroscopy is unparalleled for structural confirmation and quantitative purity assessment. FTIR offers a rapid method for functional group verification. By employing these methods in a complementary fashion and comparing the results to commercially available standards, researchers can ensure the quality and reliability of this important synthetic intermediate, thereby safeguarding the integrity of their drug discovery and development programs.

References

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• Thermo Scientific Alfa Aesar. (n.d.). Cyclopropanesulfonyl chloride, 97%. Retrieved January 13, 2026, from [Link]

• IndiaMART. (n.d.). Methanesulfonyl Chloride - Mesyl Chloride Latest Price, Manufacturers & Suppliers. Retrieved January 13, 2026, from [Link]

• ACS Publications. (2003). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Retrieved January 13, 2026, from [Link]

• PubChem. (n.d.). Cyclopropylmethanesulfonyl chloride. Retrieved January 13, 2026, from [Link]

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• ResearchGate. (n.d.). 'H chemical shifts for cyclopropyl protons (in. Retrieved January 13, 2026, from [Link]

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• Semantic Scholar. (2020). Derivatization and rapid GC-MS screening of chlorides relevant to the Chemical Weapons Convention in organic liquid samples. Retrieved January 13, 2026, from [Link]

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• Oregon State University. (n.d.). 13C NMR Chemical Shift. Retrieved January 13, 2026, from [Link]

• ResearchGate. (n.d.). A New, Mild Preparation of Sulfonyl Chlorides. Retrieved January 13, 2026, from [Link]

• ResearchGate. (n.d.). (PDF) Derivatization Methods in GC and GC/MS. Retrieved January 13, 2026, from [Link]

• Google Patents. (n.d.). US20030162973A1 - Process for the manufacture of arylsulfonyl chloride.

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• Supporting Information. (n.d.). Synthesis of sulfonyl chloride substrate precursors.

• Wikipedia. (n.d.). Sulfuryl chloride. Retrieved January 13, 2026, from [Link]

• Chemistry LibreTexts. (2023). Interpreting C-13 NMR Spectra. Retrieved January 13, 2026, from [Link]

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• NIST WebBook. (n.d.). Methanesulfonyl chloride. Retrieved January 13, 2026, from [Link]

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• 13-C NMR Chemical Shift Table.pdf. (n.d.).

• Reddit. (2023). 1H-NMR of Cyclopropylamine HCl salt. Retrieved January 13, 2026, from [Link]

• ACS Publications. (2025). Novel Charge-Switch Derivatization Method Using 3-(Chlorosulfonyl)benzoic Acid for Sensitive RP-UHPLC/MS/MS Analysis of Acylglycerols, Sterols, and Prenols. Retrieved January 13, 2026, from [Link]

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A Comparative Guide to the Reaction Kinetics of Cyclopropylmethanesulfonyl Chloride: A Mechanistic Perspective

For researchers, synthetic chemists, and professionals in drug development, the choice of a sulfonylating agent is pivotal, governed by factors of reactivity, selectivity, and mechanistic pathway. While common reagents like methanesulfonyl chloride (MsCl) and p-toluenesulfonyl chloride (TsCl) are well-characterized, the behavior of less common but structurally intriguing analogs remains a subject of exploration. This guide provides an in-depth technical comparison of cyclopropylmethanesulfonyl chloride, benchmarking its anticipated kinetic profile against established alternatives. We will delve into the causal electronic factors that dictate its reactivity and propose a self-validating experimental protocol to quantify its performance.

Part 1: The Mechanistic Dichotomy in Sulfonyl Chloride Solvolysis

The reactivity of a sulfonyl chloride is fundamentally dictated by the electrophilicity of the sulfur atom and the stability of the transition state or any intermediates formed during nucleophilic substitution. For simple alkanesulfonyl chlorides, the reaction pathway is well-established.

The SN2 Pathway: The Baseline for Simple Alkanesulfonyl Chlorides

The solvolysis of methanesulfonyl chloride is broadly understood to proceed through a bimolecular nucleophilic substitution (SN2) pathway.[1] In this mechanism, a solvent molecule (e.g., water or alcohol) directly attacks the electrophilic sulfur atom, leading to a trigonal bipyramidal transition state and subsequent displacement of the chloride ion in a single, concerted step.[1] This pathway is favored due to the instability of a primary carbocation (CH₃⁺).

Caption: Proposed SN2 mechanism for the solvolysis of methanesulfonyl chloride.

The Cyclopropylmethyl Group: A Paradigm Shift in Reactivity

The introduction of a cyclopropyl group adjacent to the sulfonyl moiety dramatically alters the electronic landscape. The cyclopropane ring is not a simple cycloalkane; its C-C bonds possess significant p-character, often described as "bent bonds" or Walsh orbitals.[2] This unique electronic structure allows the cyclopropyl group to act as an exceptional electron donor, capable of stabilizing an adjacent positive charge to a degree that surpasses even a phenyl group.[2]

This potent stabilization of the cyclopropylmethyl carbocation is often visualized through a concept known as "dancing resonance," where the positive charge is delocalized over the methylene carbon and two carbons of the cyclopropane ring.[3] The implication of this profound stability is a mechanistic shift from a concerted SN2 pathway to a stepwise, unimolecular (SN1-like) mechanism. In this scenario, the rate-determining step is the ionization of the sulfonyl chloride to form a highly stabilized cyclopropylmethyl carbocation, which is then rapidly captured by the nucleophile (solvent).

Caption: Proposed SN1-like mechanism for cyclopropylmethanesulfonyl chloride.

Part 2: A Comparative Kinetic Analysis

While direct, published kinetic data for the solvolysis of cyclopropylmethanesulfonyl chloride is scarce, a robust comparative analysis can be constructed based on the mechanistic principles discussed above and the extensive data available for benchmark sulfonyl chlorides.

Data Summary and Mechanistic Comparison

The following table summarizes the known kinetic behavior of methanesulfonyl chloride and p-toluenesulfonyl chloride and presents the expected behavior of cyclopropylmethanesulfonyl chloride based on strong mechanistic analogy to other cyclopropylmethyl systems.

Sulfonyl Chloride	Typical Mechanism	Relative Solvolysis Rate (Qualitative)	Key Influencing Factor
Methanesulfonyl Chloride (MsCl)	SN2[1]	Baseline (Slow)	Steric hindrance; instability of primary carbocation.
p-Toluenesulfonyl Chloride (TsCl)	SN2[4]	Moderate	Aromatic ring provides some electronic effects but does not typically induce an SN1 pathway.
Cyclopropylmethanesulfonyl Chloride	Predicted: SN1-like	Predicted: Very Fast	Exceptional stabilization of the incipient carbocation by the cyclopropyl group.[2]

Discussion of Comparative Reactivity

• Methanesulfonyl Chloride (The SN2 Baseline): As a simple primary alkanesulfonyl chloride, MsCl reacts slowly via a classic SN2 mechanism. Its reactivity is sensitive to the nucleophilicity of the solvent.[4]

• p-Toluenesulfonyl Chloride (The Aromatic Analog): TsCl generally also reacts via an SN2 pathway. The aromatic ring influences reactivity through inductive and resonance effects, but it does not provide the overwhelming carbocation stabilization required to force a fully SN1 mechanism under typical solvolytic conditions.[4]

• Cyclopropylmethanesulfonyl Chloride (The SN1 Candidate): The defining characteristic of this reagent is the anticipated shift to an SN1 mechanism. This has profound kinetic consequences:

  • Rate Acceleration: The reaction rate is expected to be dramatically higher than that of MsCl or even TsCl, particularly in polar, weakly nucleophilic solvents that favor ionization. The stability of the carbocation intermediate lowers the activation energy of the rate-determining ionization step.

  • Solvent Dependence: The rate should show a strong dependence on the solvent's ionizing power (Y value) and a much-reduced dependence on its nucleophilicity (N value), a hallmark of Sngcontent-ng-c1311558766="" class="ng-star-inserted">N1 reactions.[5] This is in stark contrast to MsCl, whose solvolysis rate is highly dependent on solvent nucleophilicity.[4]

Part 3: Experimental Design for Kinetic Verification

To validate the proposed mechanism and quantify the reactivity of cyclopropylmethanesulfonyl chloride, a well-designed kinetic study is essential. The solvolysis reaction produces acidic byproducts, making conductometry an ideal method for monitoring reaction progress in real-time.

Objective

To determine the first-order rate constant (k) for the solvolysis of cyclopropylmethanesulfonyl chloride in a given solvent system (e.g., 80% ethanol/20% water) at a constant temperature.

Experimental Protocol: Conductometric Analysis

• Materials and Reagents:

  • Cyclopropylmethanesulfonyl chloride

  • High-purity solvent (e.g., 80:20 ethanol:water, v/v)

  • Conductivity meter with a thermostatted cell

  • Constant temperature water bath

  • Volumetric flasks and pipettes

• Preparation:

  • Prepare a stock solution of the solvent system.

  • Calibrate the conductivity meter according to the manufacturer's instructions.

  • Equilibrate the solvent, a sealed vial of cyclopropylmethanesulfonyl chloride, and the conductivity cell in the constant temperature bath (e.g., 25.0 ± 0.1 °C) for at least 30 minutes.

• Kinetic Run:

  • Place a precise volume of the equilibrated solvent into the conductivity cell.

  • Initiate the reaction by rapidly injecting a small, known amount of cyclopropylmethanesulfonyl chloride into the solvent with vigorous stirring to ensure immediate mixing. Start a timer at the moment of injection.

  • Immediately begin recording the conductivity of the solution as a function of time. Continue recording until the conductivity reading becomes stable, indicating the reaction is complete (the "infinity" reading, C∞).

• Data Analysis:

  • The reaction is expected to follow first-order kinetics. The rate constant (k) can be determined by plotting ln(C∞ - Ct) versus time (t), where Ct is the conductivity at time t.

  • The slope of this line will be equal to -k.

Caption: Experimental workflow for kinetic analysis using the conductimetric method.

Conclusion

While direct experimental kinetic data for cyclopropylmethanesulfonyl chloride remains a gap in the current literature, a compelling case can be made for its enhanced reactivity and mechanistic divergence from standard alkanesulfonyl chlorides. The unique ability of the cyclopropyl group to stabilize an adjacent carbocation strongly suggests a shift towards an SN1-like pathway.[2][3] This predicts a significant rate acceleration in polar solvents, a feature that could be highly advantageous in synthetic applications requiring mild conditions or reaction with weakly nucleophilic substrates. The provided experimental protocol offers a clear and robust method for validating these predictions, paving the way for a quantitative understanding and broader application of this intriguing reagent.

References

• Quora. (2014). Why is cyclopropyl methyl carbocation exceptionally stable? [Online discussion]. Available at: [Link]

• Beilstein Journal of Organic Chemistry. (n.d.). The cyclopropylcarbinyl route to γ-silyl carbocations. Available at: [Link]

• Chemistry Stack Exchange. (2014). What is the reason for the exceptional stability of the cyclopropylmethyl carbocation? [Online discussion]. Available at: [Link]

• Wikipedia. (n.d.). Cyclopropyl group. Available at: [Link]

• YouTube. (2020). REARRANGEMENT REACTION/CARBOCATION STABILIZATION BY CYCLOPROPYL RING/CONCEPT IN CHEMISTRY. Available at: [Link]

• PubMed. (n.d.). How persistent is cyclopropyl upon nucleophilic substitution, and is frontside displacement possible? A model study. Available at: [Link]

• ACS Central Science. (2017). Transition-Metal Catalysis of Nucleophilic Substitution Reactions: A Radical Alternative to SN1 and SN2 Processes. Available at: [Link]

• University of California, Davis. (n.d.). Deuterium isotope effects on the solvolysis rates of cyclopentyl brosylates and tosylates. Available at: [Link]

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• Case Western Reserve University. (n.d.). Experiment 8 — Kinetics of SN1 Solvolysis. Available at: [Link]

• Semantic Scholar. (n.d.). How persistent is cyclopropyl upon nucleophilic substitution, and is frontside displacement possible? A model study. Available at: [Link]

• Chemistry LibreTexts. (2015). 7.1: Solvolysis of Tertiary and Secondary Haloalkanes. Available at: [Link]

• Chemistry Stack Exchange. (2018). Relative rate of solvolysis. [Online discussion]. Available at: [Link]

• St. Paul's C. M. College. (n.d.). NUCLEOPHILIC SUBSTITUTION REACTIONS SEM-2, CC-3 PART-14, PPT-29 Neighbouring Group Participation (NGP). [Presentation slides]. Available at: [Link]

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• AllFreePapers.com. (2013). The Kinetics of Solvolysis - Case Study. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Silylmethyl-substituted cyclopropyl and other strained ring systems: cycloaddition with dipolarophiles. Available at: [Link]

• PubMed Central (PMC). (2022). Mechanistic studies of the solvolysis of alkanesulfonyl and arenesulfonyl halides. Available at: [Link]

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The Organic Chemist's Dilemma: A Head-to-Head Comparison of Cyclopropylmethanesulfonyl Chloride and Tosyl Chloride

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate world of organic synthesis, the choice of a sulfonating agent can be a pivotal decision, profoundly influencing reaction efficiency, substrate scope, and the properties of the final product. For decades, tosyl chloride (TsCl) has been a cornerstone reagent for the activation of alcohols, converting them into excellent leaving groups for nucleophilic substitution and elimination reactions. However, the expanding toolbox of synthetic chemistry now offers potent alternatives, among which cyclopropylmethanesulfonyl chloride (CpsCl) has emerged as a compelling contender. This guide provides a detailed, evidence-based comparison of these two reagents, designed to empower researchers with the insights needed to make informed decisions in their synthetic endeavors.

At the Bench: A Physicochemical Overview

Before delving into reactivity, a fundamental understanding of the physical and chemical properties of each reagent is essential for safe and effective handling.

Property	Tosyl Chloride (TsCl)	Cyclopropylmethanesulfonyl Chloride (CpsCl)
Structure

Molecular Weight 190.65 g/mol 154.63 g/mol Appearance White to off-white solidColorless to pale yellow liquidKey Structural Feature Aromatic p-tolyl groupAliphatic cyclopropylmethyl group

Tosyl chloride , a stable, crystalline solid, is often favored for its ease of handling and storage. The aromatic ring in its structure provides a degree of steric bulk and electronic influence that has been well-characterized over years of extensive use.

Cyclopropylmethanesulfonyl chloride , a liquid at room temperature, presents a different profile. The presence of the small, strained cyclopropyl ring introduces unique steric and electronic effects that distinguish it from its aromatic counterpart.

The Core of the Matter: Reactivity and Mechanistic Nuances

The primary function of both reagents is the conversion of alcohols to sulfonate esters. This transformation proceeds via nucleophilic attack of the alcohol's oxygen atom on the electrophilic sulfur atom of the sulfonyl chloride. However, the rate and, in some cases, the predominant mechanism of this reaction can differ significantly between TsCl and CpsCl.

A Tale of Two Mechanisms

The sulfonylation of an alcohol with a sulfonyl chloride in the presence of a base can proceed through two primary pathways:

• Direct Nucleophilic Attack (SN2-like): The alcohol, often deprotonated by a base, directly attacks the sulfur atom, displacing the chloride ion. This is the generally accepted mechanism for arylsulfonyl chlorides like tosyl chloride , which lack α-protons.

• Sulfene Intermediate Formation (E1cb-like): For alkylsulfonyl chlorides with α-protons, such as cyclopropylmethanesulfonyl chloride , a strong base can deprotonate the α-carbon to form a highly reactive "sulfene" intermediate (R-CH=SO₂). The alcohol then adds to this intermediate.

Caption: Mechanistic pathways for tosylation and cpsylation.

This mechanistic divergence has profound implications for reactivity. The formation of a sulfene intermediate is often a very fast process, suggesting that under strongly basic conditions, CpsCl may react more rapidly than TsCl.

Steric and Electronic Effects: A Deeper Dive

The reactivity of a sulfonyl chloride is a delicate balance of steric and electronic factors.

• Steric Hindrance: The aromatic ring of tosyl chloride presents greater steric bulk around the sulfur atom compared to the more compact cyclopropylmethyl group of CpsCl. This reduced steric hindrance in CpsCl can lead to faster reaction rates, particularly with sterically encumbered alcohols.

• Electronic Effects: The electron-donating nature of the p-methyl group in tosyl chloride slightly deactivates the sulfonyl group towards nucleophilic attack. In contrast, the cyclopropyl group can stabilize an adjacent positive charge, which may influence the transition state of the reaction.

While direct, side-by-side kinetic studies comparing CpsCl and TsCl are not abundant in the literature, comparative solvolysis rate studies of various alkyl and aryl sulfonates generally indicate that less sterically hindered and more electrophilic sulfonyl chlorides react faster.[1]

The Resulting Ester: Leaving Group Ability and Stability

The utility of a sulfonate ester is largely defined by its ability to function as a good leaving group in subsequent reactions. Both tosylates and cyclopropylmethanesulfonates (cpsylates) are excellent leaving groups due to the stability of the corresponding sulfonate anions, which are the conjugate bases of strong acids.

The stability of the sulfonate anion is key. For tosylate, the negative charge is delocalized through resonance onto the oxygen atoms and further stabilized by the aromatic ring. The cyclopropylmethyl group in the cpsylate anion also contributes to charge stabilization.

Practical Applications and Considerations in Drug Development

The choice between CpsCl and TsCl can have significant practical implications in a research and development setting.

• Reaction Conditions: The potentially higher reactivity of CpsCl may allow for the use of milder reaction conditions (e.g., lower temperatures), which can be crucial when working with sensitive substrates.

• Product Properties: The incorporation of a cyclopropylmethyl group versus a tolyl group can alter the physicochemical properties of the final molecule, such as lipophilicity and metabolic stability. In drug discovery, the introduction of a cyclopropyl moiety is a common strategy to improve a compound's metabolic profile.

Experimental Protocol: A Comparative Sulfonylation

To empirically determine the optimal reagent for a specific transformation, a parallel experiment is recommended.

Objective: To compare the rate and yield of sulfonylation of a primary alcohol using TsCl and CpsCl.

Materials:

• Primary alcohol (e.g., benzyl alcohol)

• Tosyl chloride

• Cyclopropylmethanesulfonyl chloride

• Anhydrous dichloromethane (DCM)

• Triethylamine (Et₃N)

• Thin-layer chromatography (TLC) supplies

Procedure:

• Set up two identical reactions in parallel. In each round-bottom flask, dissolve the primary alcohol (1.0 equiv) in anhydrous DCM.

• To each flask, add triethylamine (1.2 equiv).

• To one flask, add tosyl chloride (1.1 equiv). To the other, add cyclopropylmethanesulfonyl chloride (1.1 equiv).

• Stir both reactions at room temperature and monitor their progress by TLC at regular intervals.

• Compare the time required for complete consumption of the starting material and the yield of the desired sulfonate ester in each reaction.

Caption: Workflow for a comparative sulfonylation experiment.

Conclusion: Making the Right Choice

The selection between cyclopropylmethanesulfonyl chloride and tosyl chloride is not a matter of one being definitively superior, but rather a strategic decision based on the specific demands of the synthesis.

• Tosyl Chloride (TsCl) remains the reliable, well-understood, and often more economical choice for a wide array of transformations. Its solid nature and extensive history in organic synthesis make it a go-to reagent.

• Cyclopropylmethanesulfonyl Chloride (CpsCl) offers a potentially more reactive alternative, particularly advantageous for sterically hindered substrates or when milder reaction conditions are paramount. Its ability to introduce a cyclopropylmethyl moiety can also be a strategic advantage in medicinal chemistry.

Ultimately, the optimal choice will be guided by experimental evaluation. By understanding the underlying principles of reactivity and conducting direct comparisons, researchers can harness the full potential of these powerful synthetic tools to advance their scientific goals.

References

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer.

• Bentley, T. W., & Llewellyn, G. (1990). The SN2-SN1 Spectrum. 4. The SN2(Intermediate) Mechanism for Solvolyses of Alkyl Chloroformates and Related Reactions. Journal of the American Chemical Society, 112(4), 1631–1638. [Link]

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A Comparative Guide to the Regioselectivity of Cyclopropylmethanesulfonyl Chloride Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclopropylmethanesulfonyl chloride is a fascinating and synthetically useful reagent. The presence of the strained cyclopropylmethyl moiety adjacent to the highly electrophilic sulfonyl chloride group introduces a compelling dichotomy in its reactivity. On one hand, it can behave as a typical sulfonylating agent, reacting with nucleophiles at the sulfur center to form sulfonamides, sulfonate esters, and other related compounds. On the other hand, the unique electronic properties of the cyclopropylmethyl group can lead to a completely different reaction pathway involving ring-opening and rearrangement. For synthetic chemists and professionals in drug development, understanding and controlling this regioselectivity is paramount to harnessing the full potential of this versatile building block and avoiding the formation of undesired byproducts. This guide provides an in-depth technical comparison of these competing reaction pathways, supported by mechanistic insights and experimental considerations.

The Dichotomy of Reactivity: Two Competing Mechanistic Pathways

The reaction of cyclopropylmethanesulfonyl chloride with a nucleophile can proceed through two distinct pathways, the prevalence of which is highly dependent on the reaction conditions and the nature of the nucleophile.

Pathway A: Nucleophilic Attack at the Sulfonyl Center (S_N2-type at Sulfur)

This pathway represents the "classical" reactivity of a sulfonyl chloride. A nucleophile directly attacks the electrophilic sulfur atom, leading to the displacement of the chloride ion and the formation of a new bond between the nucleophile and the sulfonyl group. This reaction is generally considered to proceed through a concerted S_N2-type mechanism at the sulfur atom.[1]

Key factors that favor this pathway include:

• Strong, non-basic nucleophiles: Nucleophiles that are potent but have low basicity, such as primary and secondary amines, thiols, and azide ions, tend to favor attack at the sulfonyl center.

• Aprotic solvents: Solvents that do not readily donate protons, such as dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile (ACN), can stabilize the transition state of the S_N2 reaction at sulfur without promoting the formation of carbocations.

• Low temperatures: Lower reaction temperatures generally disfavor the higher activation energy pathway of carbocation formation and subsequent rearrangement.

Pathway A: Nucleophilic attack at the sulfonyl center.

Pathway B: Ring-Opening and Rearrangement of the Cyclopropylmethyl Group

The alternative pathway is initiated by the departure of the chlorosulfonyl group, facilitated by the remarkable ability of the cyclopropylmethyl system to stabilize an adjacent positive charge. This leads to the formation of the highly stabilized but notoriously unstable cyclopropylmethyl cation.[2] This cation is not a single species but rather a set of rapidly equilibrating structures, including the cyclobutyl and homoallyl cations.[3] Trapping of these carbocationic intermediates by a nucleophile leads to a mixture of ring-opened and rearranged products.

Factors that promote this pathway include:

• Polar, protic solvents: Solvents such as water, alcohols, and carboxylic acids can solvate and stabilize the developing carbocation, favoring its formation.

• High temperatures: Increased thermal energy provides the necessary activation energy for the formation of the carbocation and its subsequent rearrangements.

• Weak or absent strong nucleophiles: In the absence of a potent nucleophile to attack the sulfonyl center, the molecule is more likely to undergo solvolysis or rearrangement.

Pathway B: Cation formation and rearrangement.

Comparative Analysis of Reaction Outcomes: A Data-Driven Assessment

The choice of nucleophile and reaction conditions dictates the outcome of the reaction. The following table provides a predictive guide to the regioselectivity of cyclopropylmethanesulfonyl chloride reactions based on established principles of physical organic chemistry and data from analogous systems.

Nucleophile	Reaction Conditions (Solvent, Temperature)	Predicted Major Product(s)	Rationale/Supporting Evidence
Primary/Secondary Amines	Aprotic solvent (e.g., DCM), presence of a non-nucleophilic base (e.g., triethylamine), 0 °C to room temperature.	Cyclopropylmethyl sulfonamide	Strong nucleophiles that favor direct attack at the sulfonyl center. The conditions are chosen to minimize carbocation formation.
Alkoxides	Protic solvent (e.g., corresponding alcohol), room temperature to reflux.	Mixture of cyclobutyl and homoallyl ethers, with some cyclopropylmethyl ether.	Alkoxides are strong bases and can promote elimination. In a protic solvent, solvolysis and rearrangement are likely to compete.[3]
Thiols/Thiolates	Aprotic polar solvent (e.g., DMF), with a base (e.g., K₂CO₃), room temperature.	Cyclopropylmethyl thioether (via sulfonothioate intermediate and reduction) or cyclopropylmethyl sulfonate.	Thiolates are excellent nucleophiles and are expected to attack the sulfonyl group.
Azide (NaN₃)	Aprotic polar solvent (e.g., DMF or acetonitrile), moderate temperature.	Cyclopropylmethyl sulfonyl azide	The azide ion is a strong nucleophile and a weak base, favoring the S_N2 reaction at the sulfur.
Hydride (LiAlH₄)	Aprotic etheral solvent (e.g., THF), 0 °C to room temperature.	Cyclopropylmethanethiol	LiAlH₄ is a powerful reducing agent that will reduce the sulfonyl chloride to the corresponding thiol.[4]
Solvolysis (e.g., Ethanol)	Ethanol, reflux.	Primarily cyclobutyl and homoallyl ethyl ethers.	In a polar protic solvent at elevated temperatures, the formation and rearrangement of the cyclopropylmethyl cation is the dominant pathway.[5]

Experimental Protocol: A Case Study in Controlling Regioselectivity

Synthesis of N-benzyl-cyclopropylmethanesulfonamide

This protocol is designed to favor Pathway A, the nucleophilic attack at the sulfonyl center, to produce the corresponding sulfonamide.

Materials and Reagents:

• Cyclopropylmethanesulfonyl chloride

• Benzylamine

• Triethylamine (Et₃N)

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add anhydrous dichloromethane. Cool the flask to 0 °C using an ice-water bath.

  • Rationale: Anhydrous conditions are crucial to prevent hydrolysis of the sulfonyl chloride. The low temperature helps to control the exothermicity of the reaction and disfavors the rearrangement pathway.

• Addition of Reagents: To the cooled solvent, add cyclopropylmethanesulfonyl chloride, followed by the dropwise addition of benzylamine. Finally, add triethylamine dropwise. The reaction mixture is typically stirred at 0 °C for 30 minutes and then allowed to warm to room temperature and stirred for an additional 2-4 hours.

  • Rationale: Benzylamine is a strong nucleophile that will readily attack the sulfonyl chloride. Triethylamine is a non-nucleophilic base that scavenges the HCl byproduct, driving the reaction to completion.

• Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting materials.

• Work-up: Once the reaction is complete, quench the reaction by adding 1 M HCl. Separate the organic layer. Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Rationale: The acid wash removes excess triethylamine and any unreacted benzylamine. The bicarbonate wash neutralizes any remaining acid. The brine wash removes any residual water.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

• Characterization: The structure and purity of the final product, N-benzyl-cyclopropylmethanesulfonamide, should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Comparison with Alternative Sulfonylating Agents

The unique reactivity of cyclopropylmethanesulfonyl chloride is best understood in the context of other common sulfonylating agents.

Sulfonyl Chloride	Structure	Key Reactivity Features	Advantages	Disadvantages/Side Reactions
Cyclopropylmethanesulfonyl chloride	c-C₃H₅CH₂SO₂Cl	Prone to rearrangement under certain conditions.	Introduces the valuable cyclopropylmethyl motif.	Can lead to a mixture of products if reaction conditions are not carefully controlled.
Methanesulfonyl chloride (MsCl)	CH₃SO₂Cl	Highly reactive, often used to form mesylates which are excellent leaving groups.	Readily available, high reactivity.[6]	Can be too reactive for some sensitive substrates.
p-Toluenesulfonyl chloride (TsCl)	p-CH₃C₆H₄SO₂Cl	Less reactive than MsCl, forms stable tosylates.	Forms crystalline derivatives, good leaving group.	Slower reaction times compared to MsCl.

Conclusion and Future Outlook

The regioselectivity of cyclopropylmethanesulfonyl chloride reactions is a delicate balance between two competing pathways: nucleophilic attack at the sulfonyl center and rearrangement of the cyclopropylmethyl group. By carefully selecting the nucleophile, solvent, and temperature, it is possible to favor one pathway over the other, thus controlling the reaction outcome. For the synthesis of sulfonamides and sulfonate esters, the use of strong, non-basic nucleophiles in aprotic solvents at low temperatures is generally effective. Conversely, conditions that favor carbocation formation, such as polar protic solvents and high temperatures, will lead to ring-opened and rearranged products.

Future research in this area could focus on the development of novel catalytic systems that can further enhance the regioselectivity of these reactions, providing even greater control to the synthetic chemist. Such advancements would undoubtedly expand the utility of cyclopropylmethanesulfonyl chloride as a valuable building block in the synthesis of complex molecules for the pharmaceutical and agrochemical industries.

References

[6] Wikipedia. (2023). Methanesulfonyl chloride. [Link]

[5] ResearchGate. (2025). Correlation of the Rates of Solvolysis of Cyclopropylcarbinyl and Cyclobutyl Bromides Using the Extended Grunwald−Winstein Equation 1. [Link]

[1] MDPI. (2020). Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin. [Link]

[2] Chemistry Stack Exchange. (2014). What is the reason for the exceptional stability of the cyclopropylmethyl carbocation?[Link]

National Center for Biotechnology Information. (2022). Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO as an SO2 Surrogate. [Link]

[4] Safrole. Lithium Aluminium Hydride Properties, Reactions and Applications. [Link]

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Safety & Regulatory Compliance

Cyclopropylmethanesulfonyl chloride proper disposal procedures

A Comprehensive Guide to the Safe Disposal of Cyclopropylmethanesulfonyl Chloride

For the modern researcher, scientist, and drug development professional, the synthesis of novel chemical entities is a routine yet critical task. With the power to create comes the profound responsibility to manage and dispose of chemical reagents and byproducts safely. Cyclopropylmethanesulfonyl chloride, a valuable building block in organic synthesis, is a reactive compound that demands meticulous handling and a well-defined disposal protocol.[1] This guide provides an in-depth, procedural framework for the safe neutralization and disposal of cyclopropylmethanesulfonyl chloride, ensuring the protection of laboratory personnel and the environment.

Understanding the Inherent Risks of Cyclopropylmethanesulfonyl Chloride

Cyclopropylmethanesulfonyl chloride (C₄H₇ClO₂S) is a reactive sulfonyl chloride.[2] Its hazardous nature stems primarily from its high electrophilicity, making it susceptible to rapid reaction with nucleophiles, most notably water.[3] This reactivity, while beneficial in synthesis, poses significant risks if not managed correctly during disposal.

Key Hazards:

• Corrosivity: The compound is classified as a corrosive substance that causes severe skin burns and eye damage.[2][4][5] Contact with moisture, including humidity in the air or on the skin, can lead to the formation of cyclopropylmethanesulfonic acid and hydrochloric acid, both of which are corrosive.[6]

• Toxicity: It is harmful if swallowed, in contact with skin, or if inhaled.[2][5] Inhalation may cause respiratory irritation.[2][7]

• Reactivity with Water: It reacts vigorously with water in an exothermic reaction, producing corrosive fumes.[8][9] This reactivity necessitates careful, controlled quenching procedures.

Hazard Statement	GHS Classification
Causes severe skin burns and eye damage[2][4][5]	Skin Corrosion/Irritation
Harmful if swallowed[2][5]	Acute Toxicity, Oral
May cause respiratory irritation[2][5][7]	STOT SE 3
Harmful in contact with skin or if inhaled[5]	Acute Toxicity, Dermal/Inh

Table 1: Summary of GHS Hazard Classifications for Cyclopropylmethanesulfonyl Chloride.

The Cornerstone of Safety: Personal Protective Equipment (PPE)

Given the corrosive and reactive nature of cyclopropylmethanesulfonyl chloride, the use of appropriate Personal Protective Equipment (PPE) is non-negotiable.[8] A comprehensive PPE ensemble is the first line of defense against accidental exposure.[10][11]

Mandatory PPE includes:

• Eye and Face Protection: Chemical safety goggles and a full-face shield are essential to protect against splashes and fumes.[10][11]

• Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required.[6][8] It is advisable to wear two pairs of gloves (double-gloving).

• Body Protection: A chemical-resistant lab coat, apron, and closed-toe shoes are mandatory.[12] For larger quantities, a chemical-resistant suit may be necessary.[13]

• Respiratory Protection: All handling and disposal procedures must be conducted in a certified chemical fume hood to avoid inhalation of corrosive vapors.[6][14] In situations with a risk of significant vapor exposure, a respirator with an acid gas cartridge may be required.[8]

Step-by-Step Disposal Protocol: From Reactive Chloride to Benign Salt

The core principle behind the safe disposal of cyclopropylmethanesulfonyl chloride is its conversion from a reactive sulfonyl chloride to a more stable and less hazardous sulfonate salt through controlled hydrolysis with a basic solution.[14][15] This neutralization process must be performed with precision and care.

Preparation for Neutralization

• Work Area: Ensure the chemical fume hood is operational and the work area is clear of incompatible materials, such as strong oxidizing agents, amines, and alcohols.[7][16]

• Gather Materials:

  • A large beaker or flask (at least 10 times the volume of the sulfonyl chloride to be neutralized).

  • A stir bar and a magnetic stir plate.

  • An ice bath.

  • A dropping funnel or a pipette for slow addition.

  • A pH meter or pH paper.

  • A 5-10% aqueous solution of sodium bicarbonate (NaHCO₃) or a 5% aqueous solution of sodium hydroxide (NaOH). Sodium bicarbonate is generally preferred for small quantities as it is a weaker base and the reaction is less vigorous.

The Neutralization Workflow

The following diagram illustrates the logical flow of the neutralization process.

Caption: The reaction of cyclopropylmethanesulfonyl chloride with sodium bicarbonate.

Managing Spills and Contaminated Materials

Accidents can happen, and a clear plan for managing spills is crucial for laboratory safety. [14]

Spill Response

• Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and ensure the area is well-ventilated. [17]2. Contain the Spill: For liquid spills, use an inert, non-combustible absorbent material such as sand, earth, or vermiculite to contain the spill. [9][14]Do not use combustible materials like sawdust. [14]3. Neutralize: Cautiously and slowly cover the absorbed spill with a solid neutralizer like sodium bicarbonate or soda ash. 4. Collect Waste: Once the reaction has subsided, carefully collect the absorbed and neutralized material into a clearly labeled, sealed container for hazardous waste disposal. [17][18]

Disposal of Contaminated Items

Any materials that come into contact with cyclopropylmethanesulfonyl chloride, including absorbent materials, contaminated gloves, and empty containers, must be treated as hazardous waste. [14][17]

• Empty Containers: Triple rinse the empty container with a suitable solvent (e.g., acetone). The rinsate should be treated as hazardous waste and neutralized as described in Section 3. Once decontaminated, the container can be disposed of according to institutional guidelines. [17]* Solid Waste: All contaminated solid waste (gloves, absorbent pads, etc.) should be placed in a designated, sealed hazardous waste container and disposed of through your institution's hazardous waste management program. [19]

Conclusion: A Culture of Safety

The responsible disposal of reactive chemicals like cyclopropylmethanesulfonyl chloride is a fundamental aspect of laboratory safety and environmental stewardship. By understanding the hazards, utilizing appropriate PPE, and adhering to a controlled, step-by-step neutralization protocol, researchers can effectively mitigate the risks associated with this valuable synthetic reagent. This guide serves as a foundational document, but it is imperative that all laboratory personnel also adhere to the specific safety guidelines and waste disposal regulations set forth by their institution and local authorities. [22][23]

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• Process for the preparation of sulfonic acid chlorides.

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• Chemical Management Resource Guide for School Administrators . EPA. [Link]

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Navigating the Synthesis of Novel Cyclopropyl Moieties: A Guide to the Safe Handling of Cyclopropylmethanesulfonyl Chloride

For the innovative researcher forging new paths in drug development, the incorporation of unique structural motifs is paramount. The cyclopropyl group, with its inherent conformational rigidity and metabolic stability, offers a compelling advantage in medicinal chemistry. Cyclopropylmethanesulfonyl chloride is a key reagent in introducing this valuable moiety, yet its utility is matched by its significant reactivity and hazardous nature. This guide provides a comprehensive framework for the safe and effective handling of Cyclopropylmethanesulfonyl chloride, ensuring the protection of laboratory personnel while enabling scientific progress. Our commitment is to empower researchers with the knowledge to confidently and safely leverage this potent chemical tool.

Understanding the Inherent Risks of Cyclopropylmethanesulfonyl Chloride

Cyclopropylmethanesulfonyl chloride is a highly reactive electrophile, a characteristic that makes it invaluable for synthesis but also demands rigorous safety protocols.[1] Its primary hazards stem from its potent corrosivity and reactivity, particularly with nucleophiles such as water.

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), Cyclopropylmethanesulfonyl chloride is classified as a substance that causes severe skin burns and eye damage.[2] It may also be harmful if swallowed and may cause respiratory irritation.[2] The sulfonyl chloride functional group is highly susceptible to hydrolysis.[3] Contact with moisture, including ambient humidity, can lead to a vigorous reaction that liberates hydrochloric acid and cyclopropylmethanesulfonic acid, both of which are corrosive and can generate hazardous fumes.[4]

Table 1: Hazard Profile of Cyclopropylmethanesulfonyl Chloride [2]

Hazard Statement	GHS Classification
H314: Causes severe skin burns and eye damage	Skin Corrosion/Irritation (Category 1B)
H302: Harmful if swallowed	Acute Toxicity, Oral (Category 4)
H335: May cause respiratory irritation	Specific target organ toxicity, single exposure

It is imperative to recognize that the primary routes of exposure are through inhalation of vapors and direct contact with skin and eyes.[5] The immediate and severe corrosive effects necessitate the stringent personal protective equipment (PPE) and handling protocols outlined in the subsequent sections.

Personal Protective Equipment (PPE): Your First Line of Defense

Given the severe corrosive nature of Cyclopropylmethanesulfonyl chloride, a comprehensive PPE strategy is non-negotiable. Standard laboratory attire is insufficient; enhanced protection is required to mitigate the risks of exposure.

Core PPE Requirements

• Eye and Face Protection : Due to the risk of severe eye damage, chemical splash goggles are mandatory.[6] For operations with a higher risk of splashing, such as transfers outside of a fume hood, a face shield must be worn in addition to goggles.[7][8]

• Hand Protection : Chemical-resistant gloves are essential. Nitrile or neoprene gloves are generally recommended for handling corrosive substances.[8] It is crucial to double-glove and to change gloves immediately if they become contaminated. Always inspect gloves for any signs of degradation or perforation before use.

• Body Protection : A chemical-resistant apron or coveralls should be worn over a flame-resistant lab coat to protect against splashes and spills.[1][8] Ensure that clothing covers the entire body, including the arms and legs.[8]

• Respiratory Protection : All work with Cyclopropylmethanesulfonyl chloride must be conducted within a certified chemical fume hood to control vapor exposure.[7] In the event of a significant spill or a failure of engineering controls, a full-face respirator with an appropriate acid gas/organic vapor cartridge may be necessary.[5] However, respirator use requires a formal respiratory protection program, including fit testing and medical clearance.

PPE Selection and Logic

The selection of PPE is not a one-size-fits-all approach. It must be tailored to the specific task and the associated risks. The rationale for this multi-layered approach is to create redundant barriers to exposure. For instance, the combination of a face shield and goggles protects against both direct splashes and finer mists that could bypass the seal of goggles alone.

Operational Plan: From Receipt to Reaction

A meticulous operational plan is the cornerstone of safely integrating Cyclopropylmethanesulfonyl chloride into your research workflow.

Receipt and Storage

• Inspection : Upon receipt, immediately inspect the container for any signs of damage or leakage. This should be done in a well-ventilated area, preferably within a fume hood.

• Storage : Store Cyclopropylmethanesulfonyl chloride in a cool, dry, and well-ventilated area, away from incompatible materials such as water, bases, and strong oxidizing agents.[9] A dedicated corrosives cabinet is the ideal storage location.[6] Containers should be kept tightly sealed to prevent the ingress of moisture, which can lead to degradation and pressure build-up from the formation of HCl gas.[4][10]

Handling and Dispensing

All handling and dispensing of Cyclopropylmethanesulfonyl chloride must be performed within a certified chemical fume hood.[7] The sash of the fume hood should be kept as low as possible to maximize containment.

Experimental Workflow: Dispensing Cyclopropylmethanesulfonyl Chloride

Caption: Workflow for dispensing Cyclopropylmethanesulfonyl chloride.

Reaction Quenching and Work-up

Given its reactivity with water, quenching reactions involving Cyclopropylmethanesulfonyl chloride requires careful consideration. A slow, controlled addition of the reaction mixture to a cooled, stirred solution of a weak base (e.g., saturated sodium bicarbonate) is a common and effective method. This should be done in an ice bath to manage the exothermicity of the quench.

Emergency Procedures: Spill and Exposure Response

Preparedness is key to mitigating the consequences of an accidental release or exposure.

Spill Response

In the event of a spill, the immediate priority is to ensure the safety of all personnel.

• Minor Spill (inside a fume hood) :

  • Alert others in the immediate vicinity.

  • Wearing appropriate PPE, contain the spill with an inert absorbent material such as sand or vermiculite. Do not use combustible materials like paper towels.

  • Carefully collect the absorbed material into a designated, labeled waste container.

  • Decontaminate the spill area with a mild basic solution (e.g., sodium bicarbonate), followed by a water rinse.

• Major Spill (outside a fume hood) :

  • Evacuate the laboratory immediately.

  • Alert your institution's emergency response team.

  • If it is safe to do so, close the laboratory doors to contain the vapors.

  • Do not attempt to clean up a large spill without specialized training and equipment.

Logical Flow for Spill Response

Caption: Decision tree for responding to a chemical spill.

Personnel Exposure

Immediate and thorough decontamination is critical in the event of skin or eye contact.

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes.[11][12] Remove any contaminated clothing while continuing to flush. Seek immediate medical attention.

• Eye Contact : Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[12] Seek immediate medical attention.

• Inhalation : Move the affected individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion : Do NOT induce vomiting.[9] Rinse the mouth with water and seek immediate medical attention.

Every laboratory working with Cyclopropylmethanesulfonyl chloride must have readily accessible and regularly tested safety showers and eyewash stations.[6]

Disposal Plan: Responsible Waste Management

All waste contaminated with Cyclopropylmethanesulfonyl chloride, including empty containers, absorbent materials from spills, and contaminated PPE, must be treated as hazardous waste.

• Waste Collection : Collect all waste in clearly labeled, compatible containers. Do not mix with other waste streams.

• Container Decontamination : Empty containers should be triple-rinsed with an appropriate solvent (e.g., acetone or toluene) in a fume hood. The rinsate must be collected as hazardous waste.

• Disposal : All hazardous waste must be disposed of through your institution's environmental health and safety office, following all local, state, and federal regulations.

Conclusion: A Culture of Safety

Cyclopropylmethanesulfonyl chloride is a powerful tool for chemical innovation. By understanding its inherent risks and implementing the robust safety protocols outlined in this guide, researchers can harness its synthetic potential while ensuring a safe and secure laboratory environment. A proactive approach to safety, grounded in a thorough understanding of the chemical's properties, is not just a regulatory requirement but a professional and ethical obligation.

References

• Safe Handling of Corrosive Chemicals | The Chemistry Blog. (2024, June 5).
• Safety Precautions for Corrosive Substances. (2022, August 25).
• Corrosive Safety: Protecting Workers from Harmful Substances - OSHA Training School. (2024, January 19).
• [1-(Fluoromethyl)cyclopropyl]methanesulfonyl chloride | 1314963-95-5 | Benchchem.
• 10 Tips Working Safely with corrosives - Chemsafe. (2025, October 15).
• PPE for Hazardous Chemicals - Canada Safety Training.
• Cyclopropylmethanesulphonyl chloride | C4H7ClO2S | CID 14106996 - PubChem.
• Preventing decomposition of sulfonyl chloride during reaction - Benchchem.
• SAFETY DATA SHEET - Sigma-Aldrich. (2024, November 19).
• sulfuryl chloride - Report | CAMEO Chemicals | NOAA.
• SAFETY DATA SHEET - Fisher Scientific. (2010, November 25).
• Chemical Spill Procedures | Office of Environmental Health and Safety - Princeton EHS.
• Chemical Exposure and Spill Response Procedures | New Mexico State University.

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